Fmoc-N-Me-Glu-OtBu

Core Science & Biosynthesis

Engineering Peptide Therapeutics: A Technical Whitepaper on Fmoc-N-Me-Glu(OtBu)-OH

Executive Summary

In the evolving landscape of peptide therapeutics, overcoming poor pharmacokinetic profiles—specifically rapid proteolytic degradation and low membrane permeability—remains a paramount challenge. As a Senior Application Scientist, I frequently leverage backbone modifications to engineer resilience into peptide drug candidates. Among these modifications, N-methylation is a cornerstone strategy.

This technical guide provides an in-depth analysis of Fmoc-N-Me-Glu(OtBu)-OH (CAS: 200616-40-6), a crucial N-methylated amino acid derivative utilized in Solid-Phase Peptide Synthesis (SPPS)[1]. By dissecting its chemical architecture, mechanistic advantages, and optimal handling protocols, this whitepaper serves as a comprehensive resource for researchers and drug development professionals aiming to synthesize complex, modified peptides with high fidelity.

Chemical Architecture & Physicochemical Profile

Fmoc-N-Me-Glu(OtBu)-OH is a highly specialized building block designed for orthogonal protection strategies in Fmoc-based SPPS. The molecule consists of three functional domains: the fluorenylmethyloxycarbonyl (Fmoc) group protecting the α-amino group, a tert-butyl (OtBu) ester protecting the side-chain carboxylic acid, and the core N-methylated glutamic acid residue[1].

To ensure reproducibility in synthetic workflows, maintaining the integrity of this reagent is critical. The compound must be stored at 2-8°C to prevent premature degradation of the acid-labile OtBu group.

Table 1: Quantitative Physicochemical Profile

Property	Value
Chemical Name	Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester
CAS Number	200616-40-6
Molecular Formula	C₂₅H₂₉NO₆
Molecular Weight	439.50 g/mol
Appearance	White to off-white powder
Purity	≥98.0% (HPLC)
Storage Temperature	2-8°C

The Mechanistic Rationale for N-Methylation

The decision to incorporate Fmoc-N-Me-Glu(OtBu)-OH into a peptide sequence is rarely arbitrary; it is a calculated structural intervention. N-methyl amino acids have shown enhanced biological stability in peptides compared to standard amino acids[2]. The causality behind this enhanced therapeutic potential is threefold:

• Proteolytic Shielding: The addition of a methyl group on the amide nitrogen introduces significant steric hindrance. This physical bulk prevents the peptide backbone from fitting into the active sites of common proteases, drastically increasing the half-life of the peptide in vivo.

• Enhanced Membrane Permeability: Native peptide bonds possess a hydrogen bond donor (the amide proton). By replacing this proton with a methyl group, the overall desolvation energy required for the peptide to transition from an aqueous environment into a lipophilic cell membrane is reduced, thereby improving cellular uptake.

• Conformational Rigidity: N-methylation alters the cis/trans isomerization equilibrium of the amide bond, locking the peptide into specific secondary structures that can increase target receptor affinity, a critical factor in developing pharmaceuticals for neurological disorders[3].

Structural components of Fmoc-N-Me-Glu(OtBu)-OH and their functional impacts.

Orthogonal Protection Strategy in SPPS

Successful peptide synthesis relies on the principle of orthogonality—the ability to remove one protecting group without affecting others. Fmoc-N-Me-Glu(OtBu)-OH perfectly exemplifies this[1].

Table 2: Orthogonal Cleavage Matrix

Functional Domain	Protecting Group	Cleavage Condition	Mechanistic Purpose
α-Amine	Fmoc	20% Piperidine in DMF	Temporary protection; removed via base-catalyzed β-elimination to allow chain elongation.
γ-Carboxylic Acid	OtBu	95% TFA + Scavengers	Permanent protection; resists piperidine but is cleaved by strong acid during final resin detachment, preventing side-chain branching.

Experimental Methodology: Optimized SPPS Protocol

Coupling an N-methylated amino acid is notoriously difficult. The methyl group creates severe steric hindrance, reducing the nucleophilicity of the amine and slowing down the acylation rate. Standard carbodiimide chemistry (e.g., DIC/HOBt) often results in incomplete coupling or epimerization.

To ensure a self-validating system , we must utilize highly reactive uronium salts (like HATU) and implement specific colorimetric monitoring (the Chloranil test) rather than the standard Kaiser test. The Kaiser test relies on ninhydrin, which only detects primary amines and will yield a false negative on a secondary amine.

Self-validating SPPS workflow for coupling sterically hindered N-methylated amino acids.

Step-by-Step Coupling Protocol

Scale: 0.1 mmol resin

Phase 1: Preparation & Activation

• Resin Swelling: Suspend the resin in Dimethylformamide (DMF) for 30 minutes. Causality: Swelling expands the polystyrene matrix, maximizing reagent access to reactive sites.

• Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5 × 1 min).

• Pre-Activation: In a separate vial, dissolve 0.3 mmol (3 eq) of Fmoc-N-Me-Glu(OtBu)-OH and 0.29 mmol (2.9 eq) of HATU in minimal DMF. Add 0.6 mmol (6 eq) of DIPEA. Causality: HATU forms a highly reactive 7-azabenzotriazole active ester, which is mandatory to overcome the steric shield of the N-methyl group. Using 2.9 eq of HATU prevents capping of the resin by unreacted uronium species.

Phase 2: Coupling & Self-Validation 4. Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours (or utilize microwave-assisted SPPS at 50°C for 15 minutes). 5. Quality Control (Chloranil Test): Withdraw a few resin beads. Add 1 drop of 2% acetaldehyde in DMF and 1 drop of 2% chloranil in DMF. Let stand for 5 minutes.

• If beads turn Blue/Green: Unreacted secondary amines remain. Action: Perform a double coupling using fresh reagents.

• If beads remain Colorless/Yellow: Coupling is complete. Action: Proceed to the next step.

• Capping (Optional but Recommended): Treat resin with Acetic Anhydride/DIPEA/DMF (1:1:8) for 10 minutes to truncate any unreacted sequences, simplifying final HPLC purification.

References

• Chongqing Chemdad Co., Ltd. - Biological Stability of N-Methyl Amino Acids. Retrieved from:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. chemimpex.com [chemimpex.com]

Engineering the Next Generation of Peptidomimetics: The Strategic Role of Fmoc-N-Me-Glu-OtBu

An In-Depth Technical Guide for Drug Development Professionals

The Pharmacokinetic Imperative for Peptidomimetics

While native peptides offer exquisite target specificity and low toxicity, their translation into clinical therapeutics is severely bottlenecked by two fundamental pharmacokinetic liabilities: rapid proteolytic degradation and poor membrane permeability[1]. To bridge the gap between small molecules and large biologics, drug discovery has pivoted toward peptidomimetics —molecules that mimic peptide geometry but are chemically engineered to resist enzymatic cleavage and cross lipid bilayers[2].

As a Senior Application Scientist, I frequently encounter the challenge of optimizing these parameters without destroying the molecule's native binding affinity. One of the most elegant and minimally disruptive strategies to achieve this is backbone N-methylation [3]. By strategically incorporating unnatural building blocks like Fmoc-N-Me-Glu-OtBu , we can fundamentally rewrite the physicochemical behavior of a peptide therapeutic.

Structural Anatomy of Fmoc-N-Me-Glu-OtBu

Fmoc-N-Me-Glu-OtBu (Chemical Name: Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester) is a highly specialized, orthogonally protected unnatural amino acid. Every functional group on this molecule serves a distinct, causal purpose in both synthesis and biological application:

• The Glutamate Core (Glu): Provides an essential negatively charged carboxylate side chain. In target binding, this moiety frequently participates in critical salt bridges or hydrogen-bonding networks with receptor binding pockets.

• The N-Methyl Group (N-Me): Replaces the standard amide proton. This single methyl group acts as a steric shield against proteases and removes a hydrogen-bond donor, drastically increasing the molecule's lipophilicity[4].

• The Fmoc Protecting Group: Temporarily masks the Nα -secondary amine. It is base-labile (cleaved by piperidine), allowing for stepwise Solid-Phase Peptide Synthesis (SPPS) without disturbing acid-labile side-chain protections[5].

• The OtBu Ester (tert-Butyl): Protects the γ -carboxylic acid side chain. This prevents the side chain from participating in unwanted branching reactions during coupling. It is highly orthogonal to Fmoc and is only cleaved by strong acids (e.g., Trifluoroacetic Acid) during the final resin cleavage step[5].

Mechanistic Impact on Drug Design

The decision to substitute a native Glutamate with N-Me-Glu is never arbitrary. It is a calculated modification that triggers a cascade of structural and pharmacokinetic shifts.

• Proteolytic Shielding: Proteases require precise hydrogen-bonding interactions with the peptide backbone to stabilize the transition state of amide hydrolysis. The N-methyl group introduces a severe steric clash that physically blocks protease active sites, extending the in vivo half-life from minutes to hours or days[1].

• Membrane Permeability: Native peptide bonds are highly polar. By eliminating the amide hydrogen, N-methylation reduces the polar surface area (PSA) and desolvation penalty required for the molecule to pass through the hydrophobic core of cellular membranes, enabling oral bioavailability[3].

• Conformational Control: Standard peptide bonds exist almost exclusively in the trans conformation. N-methylation lowers the energy barrier between cis and trans states. This altered isomerization equilibrium can be exploited to force the peptide into specific secondary structures, such as β -turns, or to disrupt α -helices, effectively locking the drug into its bioactive conformation[3].

Mechanistic pathways through which backbone N-methylation enhances peptidomimetic drug efficacy.

Advanced SPPS Methodology: Overcoming Steric Hindrance

While the biological benefits of N-Me-Glu are profound, its incorporation during SPPS is notoriously difficult. The steric bulk of the N-methyl group hinders the incoming activated carboxylate. More critically, once Fmoc-N-Me-Glu-OtBu is successfully coupled and deprotected, the resulting exposed secondary amine is a poor nucleophile, making the subsequent amino acid coupling highly prone to deletion sequences[2][6].

To ensure high-fidelity synthesis, standard DIC/HOBt chemistry is insufficient. We must employ highly reactive uronium/aminium salts (like HATU or COMU) and implement a self-validating protocol utilizing orthogonal colorimetric tests.

Self-Validating Protocol: Coupling and Elongation of Fmoc-N-Me-Glu-OtBu

Note: This workflow assumes a standard Fmoc/tBu SPPS strategy on a Rink Amide or Wang resin.

Step 1: Resin Preparation & Primary Amine Validation

• Action: Swell the resin in DMF for 30 minutes. Remove the N-terminal Fmoc group using 20% piperidine in DMF (2 × 10 mins).

• Validation: Perform a Kaiser Test . A deep blue resin indicates the successful generation of free primary amines.

Step 2: Activation & Coupling of Fmoc-N-Me-Glu-OtBu

• Causality: Because the incoming N-Me amino acid is bulky, we use a highly reactive leaving group. COMU/Oxyma is preferred as it forms a highly reactive ester capable of overcoming steric clash without significant racemization[2].

• Action: Pre-activate Fmoc-N-Me-Glu-OtBu (4 eq) with COMU (4 eq) and Oxyma Pure (4 eq) in DMF. Add DIPEA (8 eq) to initiate activation (color change to yellow/orange). Add to the resin and agitate for 2 hours at room temperature (or 75°C for 10 mins if using microwave-assisted SPPS[6]).

Step 3: Post-Coupling Validation & Capping

• Validation: Perform a Kaiser Test. It should be yellow/colorless (negative), confirming the primary amine has been consumed.

• Action: Treat the resin with Acetic Anhydride/DIPEA/DMF (1:2:7) for 10 minutes.

• Causality: Capping permanently blocks any unreacted trace primary amines, preventing the formation of complex deletion sequences that are nearly impossible to separate during final HPLC purification.

Step 4: Fmoc Deprotection & Secondary Amine Validation

• Action: Treat with 20% piperidine in DMF (2 × 10 mins) to remove the Fmoc group from the N-Me-Glu residue.

• Validation: Crucial Step. The Kaiser test is unreliable for secondary amines. You must perform a Chloranil Test . A positive result (blue/green beads) confirms the successful exposure of the secondary amine.

Step 5: The Critical Subsequent Coupling

• Causality: The exposed N-methyl amine is highly sterically hindered and poorly nucleophilic. Standard coupling will fail.

• Action: Couple the next amino acid using HATU/HOAt (4 eq) and DIPEA (8 eq), allowing a prolonged reaction time (3–4 hours) or utilizing microwave heating (75°C)[6].

• Validation: Perform a Chloranil test. A negative result (colorless/yellow) validates that the difficult coupling onto the N-Me residue was successful.

Optimized Solid-Phase Peptide Synthesis (SPPS) workflow for Fmoc-N-Me-Glu-OtBu incorporation.

Quantitative Reagent Profiling for N-Methylated Couplings

Choosing the right coupling reagent is a balancing act between activation energy, racemization risk, and process scale economics. The table below summarizes the empirical data for coupling onto sterically hindered N-methylated residues[2][6].

Coupling Reagent System	Active Intermediate Formed	Relative Efficiency (N-Me)	Racemization Risk	Process Cost Profile
DIC / HOBt	OBt ester	Low	Low	Low
PyBOP / DIPEA	Phosphonium intermediate	Moderate	Moderate	Medium
HATU / HOAt / DIPEA	OAt ester	High	Moderate	High
COMU / Oxyma / DIPEA	Oxyma ester	Very High	Very Low	Medium
PyBroP / DIPEA	Phosphonium (highly reactive)	Very High	High	High

Application Insight: For research-scale synthesis of Fmoc-N-Me-Glu-OtBu containing peptides, COMU/Oxyma provides the optimal balance of high coupling efficiency and low epimerization, while avoiding the explosive hazards associated with HOBt derivatives[2].

Conclusion

The integration of Fmoc-N-Me-Glu-OtBu into peptidomimetic libraries represents a powerful lever in modern drug design. By selectively eliminating hydrogen bond donors and introducing steric bulk, researchers can transform metabolically fragile, cell-impermeable peptides into robust, orally bioavailable drug candidates. While the synthetic incorporation of N-methylated amino acids demands rigorous, self-validating SPPS protocols and advanced coupling chemistries, the resulting pharmacokinetic dividends make it an indispensable tool in the pursuit of next-generation therapeutics.

References

• Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Chemical Reviews.2

• N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. ResearchGate.4

• Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool. PMC (PubMed Central).3

• Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. ACS Publications.1

• Automated solid-phase peptide synthesis to obtain therapeutic peptides. Beilstein Journals.5

• Sustainable synthesis of N-methylated peptides in a continuous-flow fixed bed reactor. ResearchGate.6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]

Fmoc-N-Me-Glu(OtBu)-OH: A Comprehensive Guide to Molecular Properties and Synthesis Applications

Introduction

The development of advanced peptide-based therapeutics frequently requires structural modifications to overcome inherent biological limitations, such as rapid enzymatic degradation and poor membrane permeability. Fmoc-N-Me-Glu(OtBu)-OH (CAS 200616-40-6)[1] serves as a highly specialized and critical building block in Solid-Phase Peptide Synthesis (SPPS) for incorporating N-methylated glutamic acid residues into peptide backbones[2].

Structurally, this derivative features an α -amino group protected by a base-labile fluorenylmethoxycarbonyl (Fmoc) group, a methylated secondary amine, and a side-chain γ -carboxylic acid protected by an acid-labile tert-butyl (OtBu) ester[3].

Physicochemical Properties and Exact Mass

Accurate molecular characterization is the cornerstone of synthetic validation. The quantitative data for Fmoc-N-Me-Glu(OtBu)-OH is summarized below, highlighting the exact mass required for High-Resolution Mass Spectrometry (HRMS) workflows.

Property	Value
Chemical Name	Fmoc-N-Me-Glu(OtBu)-OH
IUPAC Name	(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid[3]
CAS Number	200616-40-6[1]
Molecular Formula	C25H29NO6[2]
Molecular Weight	439.50 g/mol [2]
Exact Mass (Monoisotopic)	439.1995 Da[4]
Appearance	White to off-white solid[1]

Table 1: Key physicochemical properties of Fmoc-N-Me-Glu(OtBu)-OH.

The Role of Exact Mass in Analytical Workflows

In modern peptide synthesis, the exact monoisotopic mass (439.1995 Da )[4] is critical for verifying the purity of the starting material via Electrospray Ionization Mass Spectrometry (ESI-MS). During the synthesis process, the successful incorporation of the N-Me-Glu(OtBu) residue is tracked by a specific mass shift. After Fmoc deprotection, the net addition to the growing peptide chain is 199.1208 Da (calculated from the integrated C10H17NO3 residue). High-resolution instruments (such as Orbitrap or Q-TOF) rely on these exact mass calculations to distinguish successful couplings from isobaric impurities or deletion sequences.

The Mechanistic Role of N-Methylation in Drug Development

The strategic incorporation of Fmoc-N-Me-Glu(OtBu)-OH into a peptide sequence is not merely structural; it fundamentally alters the pharmacological profile of the molecule[2]. As an Application Scientist, it is vital to understand the causality behind this modification:

• Proteolytic Stability : The bulky N-methyl group sterically occludes the peptide bond, preventing proteases (such as DPP-IV) from accessing and hydrolyzing the backbone[2].

• Conformational Constraint : N-methylation restricts the ϕ and ψ dihedral angles of the peptide backbone. This constraint can pre-organize the peptide into its bioactive conformation, significantly reducing the entropic cost of receptor binding and increasing target affinity[2].

• Membrane Permeability : By replacing the amide proton (a strong hydrogen bond donor) with a lipophilic methyl group, the overall desolvation penalty of the peptide is reduced. This increases the molecule's ability to passively diffuse across lipid bilayers[2].

Caption: Logical relationship between N-methylation of glutamic acid and enhanced therapeutic efficacy.

Experimental Protocols: Overcoming Steric Hindrance in SPPS

Coupling N-methylated amino acids presents a significant thermodynamic and kinetic challenge. The N-methyl group severely shields the electrophilic carbonyl carbon during activation and renders the resulting secondary amine a poor nucleophile for the subsequent coupling step[3].

To ensure a self-validating and high-yielding system, standard coupling reagents (e.g., HBTU/HOBt) must be replaced with highly reactive uronium salts like COMU or HATU/HOAt[2]. COMU is particularly effective because it forms a highly reactive oxyma ester that is less susceptible to steric shielding.

Step-by-Step Methodology: Coupling Fmoc-N-Me-Glu(OtBu)-OH

Step 1: Resin Preparation & Fmoc Deprotection

• Action : Treat the resin-bound peptide with 20% piperidine in N,N-Dimethylformamide (DMF) for 2 x 10 minutes[2].

• Causality : Removes the N-terminal Fmoc group to expose the primary amine.

• Validation : Monitor the UV absorbance of the dibenzofulvene-piperidine adduct at 301 nm to ensure complete deprotection.

Step 2: Amino Acid Activation

• Action : Dissolve 4.0 equivalents of Fmoc-N-Me-Glu(OtBu)-OH and 3.9 equivalents of COMU in DMF. Add 8.0 equivalents of N,N-Diisopropylethylamine (DIPEA)[2].

• Causality : COMU rapidly converts the carboxylic acid into an active oxyma ester. A slight sub-stoichiometry of COMU prevents the capping of the resin-bound amine by the uronium salt itself.

Step 3: Sterically Hindered Coupling

• Action : Add the activated mixture to the resin. React for 2 to 4 hours at room temperature, or utilize microwave-assisted SPPS at 75°C for 15 minutes[2].

• Causality : The extended time and/or thermal energy are strictly required to overcome the high activation energy barrier imposed by the N-methyl steric clash.

Step 4: Validation via Microcleavage (Self-Validating Step)

• Action : Suspend a few resin beads in a cleavage cocktail (TFA/TIS/H2O 95:2.5:2.5) for 30 minutes. Analyze the supernatant via LC-MS[2].

• Causality : Confirms the presence of the target mass. If unreacted starting material is detected, a double-coupling cycle must be initiated before proceeding.

Step 5: Capping and Subsequent Coupling

• Action : Treat the resin with 10% acetic anhydride and 10% pyridine in DMF for 10 minutes.

• Causality : Capping acetylates any remaining unreacted amines. This prevents the formation of deletion sequences, which are notoriously difficult to separate from the target peptide during final HPLC purification due to their nearly identical hydrophobicity. The next amino acid to be coupled onto the newly formed N-methyl secondary amine will also require COMU/HATU or symmetric anhydrides due to the persistent steric hindrance[3].

Caption: Experimental workflow for SPPS coupling of Fmoc-N-Me-Glu(OtBu)-OH and subsequent residues.

Conclusion

Fmoc-N-Me-Glu(OtBu)-OH is an indispensable tool for medicinal chemists engineering next-generation peptide therapeutics. By understanding its exact mass (439.1995 Da)[4] for precise analytical tracking, and respecting the thermodynamic barriers of its N-methyl group during SPPS[2], researchers can successfully synthesize highly stable, conformationally constrained, and bioavailable peptide analogs.

References

• Title : (2S)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-methylpentan-3-yl)oxy]-4-oxobutanoic acid Source : PubChem, National Institutes of Health (NIH) URL :[Link]

Sources

• 1. achemblock.com [achemblock.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. (2S)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-methylpentan-3-yl)oxy]-4-oxobutanoic acid | C25H29NO6 | CID 56777270 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Solubility Profile of Fmoc-N-Me-Glu-OtBu in DMF and NMP: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of N-α-Fmoc-N-α-methyl-L-glutamic acid γ-tert-butyl ester (Fmoc-N-Me-Glu-OtBu) in two of the most prevalent solvents in solid-phase peptide synthesis (SPPS): N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP). As the demand for peptide therapeutics with enhanced pharmacokinetic properties continues to grow, the incorporation of N-methylated amino acids has become a cornerstone of modern peptide chemistry.[1] However, these modifications introduce unique challenges, with solubility being a critical parameter that dictates the success of peptide synthesis. This guide offers a blend of theoretical insights, practical data, and robust experimental protocols to empower researchers, scientists, and drug development professionals in navigating the complexities associated with the use of Fmoc-N-Me-Glu-OtBu.

Introduction: The Significance of N-Methylation and the Solubility Imperative

N-methylation of the peptide backbone is a strategic modification employed to enhance the therapeutic potential of peptides. This seemingly minor addition of a methyl group to the amide nitrogen can profoundly impact the resulting peptide's conformation, proteolytic stability, and cell permeability.[2] Fmoc-N-Me-Glu-OtBu is a key building block for introducing these advantageous properties. However, the steric hindrance imparted by the N-methyl group, coupled with the physicochemical characteristics of the Fmoc and tert-butyl (OtBu) protecting groups, creates a complex solubility profile that must be thoroughly understood for efficient and reliable peptide synthesis.

Inadequate solubility of a protected amino acid during SPPS can lead to a cascade of undesirable outcomes, including incomplete coupling reactions, the formation of deletion sequences, and aggregation of the growing peptide chain.[2] Therefore, a comprehensive understanding of the solubility of Fmoc-N-Me-Glu-OtBu in the chosen synthesis solvent is not merely a matter of procedural optimization but a fundamental requirement for the successful synthesis of the target peptide.

Physicochemical Properties of Fmoc-N-Me-Glu-OtBu

A foundational understanding of the molecular structure of Fmoc-N-Me-Glu-OtBu is essential to interpreting its solubility behavior.

Property	Value	Source(s)
Molecular Formula	C₂₅H₂₉NO₆
Molecular Weight	439.50 g/mol
Appearance	White to off-white powder	[3]
Storage Temperature	2-8°C

The molecule's solubility is a dynamic interplay between its constituent parts:

• The Fmoc Group: A large, hydrophobic moiety that significantly influences the overall nonpolar character of the molecule. This hydrophobicity can sometimes limit solubility compared to amino acids with smaller protecting groups like Boc.[4]

• The N-Methyl Group: While increasing lipophilicity, N-methylation can also disrupt the intermolecular hydrogen bonding that often leads to aggregation in peptides, potentially enhancing solubility in some contexts.[5][6]

• The Glutamic Acid Side Chain with OtBu Protection: The tert-butyl ester is a bulky, hydrophobic group that protects the side-chain carboxylic acid. The presence of this group can enhance stability and, in some cases, solubility.[7]

Solubility Profile in DMF and NMP

DMF and NMP are polar aprotic solvents favored in SPPS for their excellent solvating properties for a wide range of organic molecules, including protected amino acids.[8]

Solubility in N,N-Dimethylformamide (DMF)

Qualitative data indicates that Fmoc-N-Me-Glu-OtBu has good solubility in DMF. A key piece of information from chemical suppliers states that it is "clearly soluble in DMF (1 mmole in 2 ml)" .[2] This provides a practical starting point for researchers.

• Quantitative Estimation: 1 mmole of Fmoc-N-Me-Glu-OtBu (molecular weight 439.50 g/mol ) is approximately 439.5 mg. Therefore, the solubility is at least 219.75 mg/mL, which corresponds to a concentration of approximately 0.5 M.

Solubility in N-Methyl-2-pyrrolidone (NMP)

• General Considerations: NMP is generally considered a slightly stronger solvent than DMF for many organic compounds and is often used to improve coupling yields, particularly for difficult sequences.[9] Most common peptide reagents are highly soluble in NMP.[9]

• Potential Challenges: It is crucial to note that some N-methylated amino acids, such as Fmoc-N-Me-His(Trt)-OH, exhibit poor solubility in both DMF and NMP.[5] This underscores the necessity of experimental verification for each specific N-methylated derivative.

In the absence of concrete quantitative data for NMP, it is imperative that researchers experimentally determine the solubility of Fmoc-N-Me-Glu-OtBu in this solvent before its use in SPPS.

Factors Influencing Solubility: A Deeper Dive

The solubility of Fmoc-N-Me-Glu-OtBu is not a static property but is influenced by several factors:

• Temperature: For most solids, solubility increases with temperature. Gentle warming can be employed to aid dissolution, but caution must be exercised to avoid degradation of the amino acid derivative.

• Purity of the Solvent: The presence of impurities in DMF or NMP, such as water or degradation products (e.g., dimethylamine in DMF), can affect the solubility of the solute.[9]

• Concentration: At higher concentrations, the propensity for aggregation may increase, leading to a decrease in effective solubility.

• Presence of Other Reagents: The solubility of Fmoc-N-Me-Glu-OtBu in the context of a coupling reaction will be influenced by the presence of activating agents and bases. Interestingly, some poorly soluble N-methylated amino acids have been observed to dissolve upon activation.[5]

Experimental Protocol for Solubility Determination

The following protocol provides a robust method for accurately determining the solubility of Fmoc-N-Me-Glu-OtBu in DMF or NMP. This procedure is adapted from established methods for similar Fmoc-amino acid derivatives.

Materials and Equipment

• Fmoc-N-Me-Glu-OtBu

• High-purity DMF and/or NMP

• Analytical balance (readable to at least 0.1 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm)

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of Fmoc-N-Me-Glu-OtBu (e.g., 250 mg) into a series of vials.

  • To each vial, add a precise volume of the test solvent (e.g., 1.0 mL of DMF or NMP).

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached. A constant concentration in solution over time indicates equilibrium.

• Separation of Undissolved Solid:

  • Centrifuge the vials at high speed to pellet the undissolved solid.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the supernatant.

  • Filter the supernatant through a syringe filter (e.g., 0.22 µm) to remove any remaining microparticles.

  • Dilute the filtered supernatant with a known volume of a suitable solvent (compatible with the HPLC mobile phase) to bring the concentration within the linear range of the HPLC calibration curve.

• Quantitative Analysis by HPLC:

  • Prepare a series of standard solutions of Fmoc-N-Me-Glu-OtBu of known concentrations.

  • Inject the standard solutions into the HPLC to generate a calibration curve (Peak Area vs. Concentration).

  • Inject the diluted sample of the saturated solution into the HPLC.

  • Determine the concentration of the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in the desired units (e.g., mg/mL or mol/L).

Workflow Diagram

Caption: Experimental workflow for determining the solubility of Fmoc-N-Me-Glu-OtBu.

Practical Implications for Solid-Phase Peptide Synthesis

A thorough understanding of the solubility of Fmoc-N-Me-Glu-OtBu is critical for optimizing SPPS protocols.

• Coupling Efficiency: Due to the steric hindrance of the N-methyl group, coupling reactions with Fmoc-N-Me-Glu-OtBu are often slower and less efficient than with its non-methylated counterpart.[2] Ensuring the amino acid is fully dissolved at the required concentration is paramount to driving the reaction to completion.

• Choice of Coupling Reagents: Standard coupling reagents may be less effective. More potent activators such as HATU or HCTU are often recommended to overcome the steric hindrance.[2]

• Solvent Selection: While DMF is a reliable choice given its known solubilizing capacity for this derivative, NMP may offer advantages in solvating the growing peptide chain, especially for hydrophobic sequences.[10] However, the solubility of the amino acid itself in NMP must be confirmed.

• Monitoring Coupling Reactions: It is important to note that the standard ninhydrin test for free primary amines will not work after the coupling of an N-methylated amino acid. Alternative methods, such as the isatin test or the chloranil test, should be employed to monitor the reaction completion.

Logical Relationships in SPPS with Fmoc-N-Me-Glu-OtBu

The following diagram illustrates the causal relationships and considerations when using Fmoc-N-Me-Glu-OtBu in SPPS.

Caption: Causal relationships in SPPS using Fmoc-N-Me-Glu-OtBu.

Conclusion

Fmoc-N-Me-Glu-OtBu is an invaluable tool in the synthesis of peptides with enhanced therapeutic properties. Its solubility in DMF is well-documented to be sufficient for standard SPPS applications. However, the solubility in NMP, while likely to be good, requires experimental verification due to the nuanced behavior of N-methylated amino acids. By understanding the physicochemical properties of this derivative, employing robust experimental protocols to determine solubility, and carefully selecting coupling conditions, researchers can successfully incorporate Fmoc-N-Me-Glu-OtBu into their synthetic strategies, paving the way for the development of next-generation peptide therapeutics.

References

• CEM Corporation. (n.d.). Solvents for Solid Phase Peptide Synthesis. Retrieved from [Link]

• Merck Millipore. (n.d.). N-Methylated Amino Acids. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of Fmoc protected amino acids used in Project C. [Image]. Retrieved from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2019). The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future. Australian Journal of Chemistry, 72(11), 837-847.
• Rauf, S. M. A., Arvidsson, P. I., Albericio, F., Govender, T., Maguire, G. E. M., Kruger, H. G., & Honarparvar, B. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. Organic & Biomolecular Chemistry, 13(42), 10563-10574.

• Biotage. (2023, February 2). How to synthesize hydrophobic peptides - Choosing the Right Solvent. Retrieved from [Link]

• ResearchGate. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: A DFT study. Retrieved from [Link]

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]

• ACS Publications. (2025, July 7). Elucidation of the Mutual Solubility of Amino Acids for the Rational Control of Phase-Separating Sequences. Journal of the American Chemical Society.

• DigitalCommons@URI. (1970). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• GenScript. (n.d.). Peptide Solubility Guidelines. Retrieved from [Link]

• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

• ResearchGate. (2008, February 20). Solubility Improvement of Drugs using N-Methyl Pyrrolidone. Retrieved from [Link]

• Frontiers. (2021, June 15). Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation of Proteins. Retrieved from [Link]

• Wikipedia. (n.d.). N-Methyl-2-pyrrolidone. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. connectsci.au [connectsci.au]
• 5. merckmillipore.com [merckmillipore.com]
• 6. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. chemimpex.com [chemimpex.com]
• 8. researchgate.net [researchgate.net]
• 9. peptide.com [peptide.com]
• 10. biotage.com [biotage.com]

Engineering Peptide Pharmacokinetics: The Mechanistic and Synthetic Landscape of Fmoc-Protected Amino Acid N-Methylation

Executive Summary

The incorporation of N-methylated amino acids into peptide backbones is a cornerstone of modern peptidomimetic drug design. By replacing the amide proton with a methyl group, researchers can sterically hinder protease degradation, disrupt aggregation-prone hydrogen bonding networks, and increase lipophilicity to enhance cellular membrane permeability[1]. Furthermore, the steric bulk of the N-methyl group restricts backbone rotation, often locking the peptide into a highly specific bioactive conformation[1].

However, synthesizing these building blocks for use in Fluorenylmethyloxycarbonyl (Fmoc)-based Solid-Phase Peptide Synthesis (SPPS) presents a fundamental chemical contradiction. Classical N-methylation relies on strong bases (e.g., sodium hydride) and methyl iodide; unfortunately, Fmoc is highly base-labile. Exposing Fmoc-protected amino acids to such conditions triggers an E1cB elimination mechanism that prematurely strips the protecting group and promotes α -carbon epimerization (racemization)[2]. To overcome this, two primary self-validating methodologies have been developed: the solution-phase Oxazolidinone Route and the solid-phase Orthogonal o-NBS Route .

Core Strategy I: The Solution-Phase Oxazolidinone Route

Mechanistic Rationale

The Freidinger-Veber oxazolidinone method bypasses the need for strong bases entirely by operating under acidic conditions. The Fmoc-amino acid is condensed with paraformaldehyde to form a 5-oxazolidinone ring. This intermediate is structurally profound: it simultaneously protects the carboxylic acid and the nitrogen, prevents over-alkylation to a quaternary amine, and locks the α -carbon in a rigid geometry that completely suppresses enolization and subsequent racemization[3].

Historically, the reductive cleavage of this ring utilized triethylsilane (Et3SiH) and massive excesses of trifluoroacetic acid (TFA), requiring over 24 hours to reach completion[3]. Modern optimizations have replaced TFA with Lewis acids (such as AlCl3). The Lewis acid coordinates strongly to the oxazolidinone oxygen, dramatically lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the intermediate. This accelerates the hydride transfer from Et3SiH, reducing reaction times to under 4 hours while minimizing silane consumption[3].

Mechanism of solution-phase Fmoc-amino acid N-methylation via the 5-oxazolidinone intermediate.

Protocol 1: Lewis Acid-Mediated Synthesis of Fmoc-N-Me-Amino Acids

This protocol is optimized for scale-up and high enantiomeric fidelity.

Step 1: Oxazolidinone Formation

• Suspend the Fmoc-amino acid (1.0 eq) and paraformaldehyde (1.0 mass equivalent) in anhydrous toluene (approx. 15 mL per gram of amino acid).

• Add a catalytic amount of p-toluenesulfonic acid (pTsOH, 0.12 eq).

• Equip the flask with a Dean-Stark trap and reflux condenser. Causality: The Dean-Stark trap drives the reaction forward by continuously removing the water byproduct generated during cyclization.

• Reflux for 1–2 hours. The paraformaldehyde will depolymerize and react.

• Cool to room temperature, dilute with ethyl acetate, and wash aggressively with saturated NaHCO3 (2x) to quench the pTsOH catalyst and remove unreacted formaldehyde.

• Dry over Na2SO4 and concentrate in vacuo to yield the 5-oxazolidinone intermediate.

Step 2: Reductive Cleavage

• Dissolve the crude oxazolidinone in anhydrous dichloromethane (DCM).

• Add triethylsilane (Et3SiH, 2.0 eq).

• Slowly add anhydrous AlCl3 (2.0 eq) under an inert atmosphere. Causality: AlCl3 activates the aminal carbon for nucleophilic attack by the silane hydride.

• Stir at room temperature for 4 hours.

• Quench with cold water, extract the organic layer, dry, and purify via flash chromatography to isolate the pure Fmoc-N-Me-amino acid[3].

Core Strategy II: The Solid-Phase Orthogonal o-NBS Route

Mechanistic Rationale

For rapid library generation or when synthesizing highly modified peptides, on-resin methylation is preferred. Because Fmoc cannot survive the basic conditions of direct alkylation, it is temporarily replaced by the Fukuyama sulfonamide protecting group (o-nitrobenzenesulfonyl, o-NBS)[4].

The o-NBS group withdraws electron density from the secondary amine, increasing its acidity (pKa ~ 11). This allows it to be deprotonated by a non-nucleophilic, sterically hindered base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). Once deprotonated, the amine is easily alkylated by dimethyl sulfate[4]. To remove the o-NBS group, a thiol (mercaptoethanol) and DBU are introduced. The thiol acts as a soft nucleophile, attacking the electron-deficient aromatic ring to form a Meisenheimer complex, which subsequently collapses to release the free N-methyl secondary amine[5].

To synthesize isolated Fmoc-N-Me-AA-OH building blocks using this method, the chemistry is performed on 2-Chlorotrityl chloride (2-CTC) resin. Causality: 2-CTC resin is hypersensitive to acid. It allows the final product to be cleaved using just 1% TFA, leaving all critical side-chain protecting groups (e.g., tBu, Trt) perfectly intact for downstream SPPS[5].

Solid-phase N-methylation workflow utilizing the orthogonal o-NBS protecting group strategy.

Protocol 2: On-Resin Synthesis via 2-CTC Resin

This protocol yields side-chain protected Fmoc-N-Me-AA-OH building blocks.

Step 1: Resin Loading & Deprotection

• Swell 2-CTC resin in DCM. Load Fmoc-AA-OH (3.0 eq) using N,N-Diisopropylethylamine (DIEA, 9.0 eq) in DCM[1].

• Deprotect the Fmoc group using 20% piperidine in DMF.

Step 2: Sulfonylation (o-NBS Protection)

• Treat the resin with o-NBS-Cl (4.0 eq) and collidine (10 eq) in N-Methyl-2-pyrrolidone (NMP) for 2 hours. Causality: Collidine neutralizes the generated HCl without acting as a competing nucleophile.

Step 3: Alkylation

• Wash the resin, then treat with DBU (3.0 eq) and dimethyl sulfate (10 eq) in NMP for 15 minutes. Repeat this step once to ensure complete conversion[4].

Step 4: Desulfonylation & Reprotection

• Remove the o-NBS group by treating the resin with mercaptoethanol (10 eq) and DBU (5 eq) in NMP for 30 minutes[5].

• Reprotect the newly formed secondary amine by treating the resin with Fmoc-OSu (3.0 eq) and DIEA (6.0 eq) in DCM.

Step 5: Mild Cleavage

• Cleave the Fmoc-N-Me-AA-OH from the resin using 1% TFA in DCM (10 mL/g resin) for 1 minute, draining immediately into water to quench the acid. Repeat 4 times[5]. Concentrate the organic layer.

Downstream Challenges: Diketopiperazine (DKP) Formation

A critical caveat when utilizing N-methylated amino acids in SPPS is their high propensity for Diketopiperazine (DKP) formation. Because N-methylation heavily favors a cis-peptide bond conformation, the free N-terminal amine of the subsequent amino acid is forced into close spatial proximity with the ester linkage of the growing chain[6]. Upon Fmoc deprotection of the subsequent residue, the amine rapidly attacks the ester, cleaving the peptide from the resin as a cyclic DKP dipeptide[6]. To circumvent this, researchers must often synthesize and couple pre-formed dipeptides (e.g., Fmoc-AA-N(Me)AA-OH) rather than coupling sequentially on-resin[6].

Quantitative Data Summary

The following table synthesizes the operational metrics of the primary N-methylation strategies, providing a comparative framework for experimental design.

Strategy / Method	Key Reagents	Reaction Time	Epimerization Risk	Average Yield	Primary Application
Oxazolidinone (TFA)	(CH2O)n, pTsOH, Et3SiH, TFA	24–48 hours	Very Low	70–85%	Standard aliphatic amino acids
Oxazolidinone (Lewis Acid)	(CH2O)n, pTsOH, Et3SiH, AlCl3	2–4 hours	Very Low	85–95%	Bulk scale-up; Acid-sensitive side chains
On-Resin (o-NBS)	o-NBS-Cl, DBU, Me2SO4, Thiol	< 2 hours	Low	>90%	Rapid library generation; Modified peptides
Direct Alkylation (NaH)	NaH, Methyl Iodide (MeI)	24 hours	High	<50% (Fmoc)	Boc-protected AAs (Not viable for Fmoc)

References

• A Technical Guide to the Synthesis and Incorporation of Fmoc-N-Me-D-Glu-OH for Advanced Peptide Development. Benchchem.
• Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis.
• An Improved Synthesis of Fmoc-N-methyl-α-amino Acids.
• 6 Synthesis of N-Alkyl Amino Acids. Monash University.
• N-methylation of amino acids in Gelatinase Biosynthesis-Activating Pheromone (GBAP) Identifies Key Site for Stability Enhancement. PMC.
• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. PMC.

Sources

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• 2. researchmgt.monash.edu [researchmgt.monash.edu]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Stability of Fmoc-N-Me-Glu-OtBu in Solid-Phase Peptide Synthesis: A Technical Guide

Introduction: The Strategic Value of N-Methylation in Peptide Therapeutics

In the landscape of modern drug discovery, the strategic modification of peptide backbones is a cornerstone for enhancing therapeutic potential. Among these modifications, N-methylation of amino acid residues has emerged as a powerful tool to overcome the inherent limitations of native peptides, such as poor metabolic stability and low cell permeability.[1] The introduction of a methyl group on the amide nitrogen of the peptide backbone imparts crucial conformational constraints, which can lead to improved proteolytic resistance, enhanced membrane permeability, and a more favorable pharmacokinetic profile.[1][2]

Fmoc-N-Me-Glu(OtBu)-OH is a key building block for the incorporation of N-methylated glutamic acid into synthetic peptides.[2][3] The fluorenylmethyloxycarbonyl (Fmoc) group provides a base-labile protecting group for the α-amino function, while the tert-butyl (OtBu) ester safeguards the side-chain carboxyl group, ensuring an orthogonal protection strategy compatible with standard Solid-Phase Peptide Synthesis (SPPS) protocols.[2][3] This guide provides an in-depth technical analysis of the stability of Fmoc-N-Me-Glu(OtBu)-OH under standard SPPS conditions, focusing on potential side reactions, their underlying mechanisms, and field-proven strategies for their mitigation.

Core Stability Profile of Fmoc-N-Me-Glu-OtBu

The successful incorporation of Fmoc-N-Me-Glu(OtBu)-OH into a growing peptide chain hinges on the stability of its protecting groups throughout the iterative cycles of SPPS. The standard Fmoc/tBu strategy relies on the selective removal of the N-terminal Fmoc group with a mild base, typically a solution of 20% piperidine in N,N-dimethylformamide (DMF), while the acid-labile side-chain protecting groups, including the OtBu ester of glutamic acid, remain intact.[4]

Fmoc Group Lability

The Fmoc group is designed for facile removal under basic conditions via a β-elimination mechanism.[1] Treatment with piperidine efficiently liberates the N-terminal secondary amine, allowing for the subsequent coupling of the next amino acid in the sequence. While the N-methylation of the glutamic acid residue does not fundamentally alter this deprotection chemistry, it is crucial to ensure complete Fmoc removal to avoid the formation of deletion peptides. In cases of "difficult sequences" where aggregation may hinder reagent accessibility, extended or repeated piperidine treatments may be necessary.[5]

OtBu Group Stability

The tert-butyl ester protecting the side chain of glutamic acid exhibits high stability towards the basic conditions of Fmoc deprotection.[4] The steric bulk of the t-butyl group effectively prevents nucleophilic attack by piperidine, ensuring the integrity of the side-chain protection throughout the synthesis. This orthogonality is fundamental to the success of the Fmoc/tBu strategy. The OtBu group is quantitatively removed during the final cleavage from the resin using strong acidic conditions, typically with a cocktail containing trifluoroacetic acid (TFA).[4]

Potential Side Reactions and Mitigation Strategies

While the core structure of Fmoc-N-Me-Glu(OtBu)-OH is robust under standard SPPS conditions, several potential side reactions can occur, primarily influenced by the presence of the N-methyl group and the glutamic acid side chain. A thorough understanding of these pathways is essential for the high-fidelity synthesis of N-methylated peptides.

Diketopiperazine (DKP) Formation

Diketopiperazine formation is a significant side reaction in SPPS, leading to the cleavage of the N-terminal dipeptide from the resin-bound peptide.[6] This intramolecular cyclization occurs after the removal of the Fmoc group from the second amino acid, where the liberated N-terminal amine nucleophilically attacks the ester linkage of the first amino acid to the resin. The presence of N-methylated amino acids in the dipeptidyl sequence can enhance the rate of DKP formation.[7]

Mechanism of Diketopiperazine Formation:

Caption: Workflow of Diketopiperazine (DKP) formation.

Mitigation Strategies for DKP Formation:

• Choice of Resin: Utilizing sterically hindered resins, such as 2-chlorotrityl chloride (2-CTC) resin, can significantly suppress DKP formation by impeding the backside attack of the N-terminal amine.

• Rapid Coupling: Minimizing the time the deprotected dipeptide is exposed to basic conditions before the next coupling step is critical. The use of highly efficient coupling reagents to ensure rapid acylation of the N-terminal amine can outcompete the rate of cyclization.

• Dipeptide Coupling: For particularly problematic sequences, the synthesis and subsequent coupling of a pre-formed dipeptide can bypass the vulnerable dipeptidyl-resin stage.

Pyroglutamate Formation

N-terminal glutamic acid residues can undergo intramolecular cyclization to form pyroglutamic acid (pGlu), a five-membered lactam.[2][8] This reaction involves the nucleophilic attack of the N-terminal amine on the side-chain carboxyl group, resulting in the elimination of water. While this reaction is generally slower for glutamic acid compared to glutamine, it can still be a notable side reaction, particularly under acidic conditions or upon prolonged heating.[2] The impact of N-methylation on the rate of pyroglutamate formation is not extensively documented, but the electronic and steric effects of the methyl group could potentially influence the reaction kinetics.

Mechanism of Pyroglutamate Formation:

Caption: Mechanism of pyroglutamate formation from N-terminal Glu.

Mitigation Strategies for Pyroglutamate Formation:

• pH Control: Maintaining a neutral to slightly basic pH during purification and storage can minimize acid-catalyzed pyroglutamate formation.

• Optimized Cleavage: During the final TFA cleavage, it is advisable to keep the reaction time to the minimum required for complete deprotection to reduce exposure to strong acidic conditions.

• Direct Incorporation of pGlu: If the desired final product contains an N-terminal pyroglutamic acid, it is often more efficient to directly couple Fmoc-pGlu-OH as the final amino acid rather than relying on the cyclization of glutamic acid.[9]

Experimental Protocols

The successful incorporation of Fmoc-N-Me-Glu(OtBu)-OH requires careful optimization of coupling conditions to overcome the steric hindrance imposed by the N-methyl group.

Recommended Coupling Protocol

Due to the reduced reactivity of the N-methylated amine, the use of high-activity coupling reagents is strongly recommended. Urionium/aminium-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) have demonstrated superior performance in coupling sterically hindered amino acids.[10][11]

Step-by-Step Coupling Procedure:

• Resin Swelling: Swell the resin-bound peptide in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat with a fresh solution of 20% piperidine in DMF for 15-20 minutes to ensure complete Fmoc removal.

• Washing: Thoroughly wash the resin with DMF (5-7 times) followed by dichloromethane (DCM) (3 times) and then DMF (3 times) to remove residual piperidine.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-N-Me-Glu(OtBu)-OH (3-4 equivalents relative to the resin loading) and HATU (2.9-3.9 equivalents) in DMF. Add a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (6-8 equivalents) and allow the mixture to pre-activate for 1-2 minutes.[10]

• Coupling: Add the activated amino acid solution to the deprotected resin and allow the reaction to proceed for 2-4 hours. Longer coupling times are often necessary for N-methylated amino acids.

• Monitoring and Recoupling: Monitor the coupling reaction using a qualitative test such as the Kaiser test (note: the standard ninhydrin test is not effective for secondary amines). If the coupling is incomplete, a second coupling (recoupling) with a fresh solution of activated Fmoc-N-Me-Glu(OtBu)-OH is recommended.

• Washing: After complete coupling, thoroughly wash the resin with DMF (5-7 times) and DCM (3-5 times).

Table 1: Comparative Performance of Common Coupling Reagents for N-Methylated Amino Acids

Coupling Reagent	Relative Reactivity	Recommended Use for N-Methylated Amino Acids	Key Advantages	Potential Drawbacks
HATU	Very High	First-line choice, especially for difficult couplings.	High efficiency, fast reaction times, and effective for sterically hindered residues.[10]	High cost, potential for guanidinylation side reaction if used in excess.
HCTU	Very High	A more cost-effective alternative to HATU with similar efficiency.	Similar performance to HATU at a lower cost.[10]	Potential for side reactions similar to other uronium salts.
PyAOP	Very High	Highly recommended for coupling N-methylamino acids.	Excellent for sterically hindered couplings.	Higher cost compared to carbodiimides.
DIPCDI/Oxyma	High	A good carbodiimide-based option with reduced racemization.	Cost-effective, low racemization potential.	Generally slower reaction kinetics compared to uronium/aminium salts.

Conclusion: Ensuring High-Fidelity Synthesis of N-Methylated Peptides

The incorporation of Fmoc-N-Me-Glu(OtBu)-OH is a valuable strategy for the synthesis of peptide therapeutics with enhanced pharmacological properties. While the inherent stability of the Fmoc and OtBu protecting groups is well-suited for standard SPPS, the presence of the N-methyl group introduces specific challenges, primarily steric hindrance during coupling and an increased propensity for certain side reactions.

A comprehensive understanding of the mechanisms behind diketopiperazine and pyroglutamate formation, coupled with the implementation of optimized coupling protocols and strategic choices of resins and reagents, is paramount to achieving high-purity, full-length N-methylated peptides. By employing the field-proven insights and methodologies outlined in this guide, researchers and drug development professionals can confidently navigate the complexities of synthesizing these promising therapeutic candidates.

References

• Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation - PMC. (URL: [Link])

• Methods for Removing the Fmoc Group. (URL: [Link])

• N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies. (URL: [Link])

• Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation | Journal of the American Society for Mass Spectrometry. (URL: [Link])

• Kinetics of diketopiperazine formation using model peptides - PubMed. (URL: [Link])

• Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives. (URL: [Link])

• N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed. (URL: [Link])

• Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed. (URL: [Link])

• (PDF) Methods for Removing the Fmoc Group - ResearchGate. (URL: [Link])

• Green Chemistry - In situ Fmoc removal. (URL: [Link])

• 2 Protection of Functional Groups. (URL: [Link])

• Effect of 'pH' on the Rate of Pyroglutamate Formation in Solution and Lyophilized Solids | Molecular Pharmaceutics - ACS Publications. (URL: [Link])

• Organic Functional Group Protection. (URL: [Link])

Sources

• 1. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. pubs.acs.org [pubs.acs.org]
• 7. renyi.hu [renyi.hu]
• 8. peptidechemistry.org [peptidechemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Fmoc-N-Me-Glu(OtBu)-OH: A Technical Guide to Properties, Safety, and SPPS Integration

Executive Overview

In modern peptide drug development, overcoming poor pharmacokinetic profiles—such as rapid proteolytic degradation and low membrane permeability—is a primary objective. The incorporation of N-methylated amino acids is a field-proven strategy to address these limitations. Fmoc-N-Me-Glu(OtBu)-OH (CAS: 200616-40-6) is a highly specialized, orthogonally protected building block designed for the seamless integration of N-methylated glutamic acid residues during Solid-Phase Peptide Synthesis (SPPS)[1].

This whitepaper provides an authoritative synthesis of the chemical properties, material safety data, and self-validating experimental protocols required to successfully utilize Fmoc-N-Me-Glu(OtBu)-OH in advanced therapeutic design.

Chemical Identity & Quantitative Data

Fmoc-N-Me-Glu(OtBu)-OH utilizes a dual-protection strategy compatible with standard Fmoc/tBu chemistry. The α-amino group is protected by a base-labile fluorenylmethoxycarbonyl (Fmoc) group, while the side-chain carboxyl group is shielded by an acid-labile tert-butyl (OtBu) ester[1].

The following table summarizes the core quantitative data and identifiers for this compound:

Property	Value
IUPAC Name	(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
CAS Number	200616-40-6
Molecular Formula	C₂₅H₂₉NO₆
Molecular Weight	439.50 g/mol
Appearance	White to off-white powder
Purity Standard	≥98.0% (HPLC)
Storage Temperature	2-8°C (Refrigerated to prevent ester hydrolysis)
SMILES String	N(OC(C)(C)C)C(=O)O)(C)C(=O)OCC1c2c(cccc2)c3c1cccc3

Data sourced from 2[2].

Material Safety Data Sheet (MSDS) & Handling Protocols

While Fmoc-N-Me-Glu(OtBu)-OH is not classified as highly toxic, it requires strict adherence to laboratory safety protocols to prevent localized irritation and ensure chemical stability.

Hazard Category	Protocol / Guideline
General Handling	Handle in a well-ventilated area or fume hood. Wear standard PPE (nitrile gloves, safety goggles, lab coat)[3].
Skin Contact	Brush off loose particles. Immerse in cool water or wrap in wet bandages. Gently wash with plenty of soap and water. Seek medical advice if irritation or rash occurs[3].
Eye Contact	Flush eyes with copious amounts of water as a precaution. If eye irritation persists, get medical advice/attention[3].
Ingestion / Inhalation	If swallowed: Rinse mouth. Do NOT induce vomiting. If inhaled or if you feel unwell: immediately call a POISON CENTER or physician[3].
Fire Hazards	Fight fire with normal precautions from a reasonable distance. Evacuate the area. Absorb spillage to prevent material damage[3].

Safety protocols synthesized from 3[3].

Mechanistic Role in Peptide Drug Development

The targeted N-methylation of amino acids is a cornerstone of modern medicinal chemistry, fundamentally altering the physicochemical properties of peptide-based drugs[4]. Incorporating Fmoc-N-Me-Glu(OtBu)-OH into a sequence drives three specific mechanistic advantages:

• Proteolytic Stability: The introduction of a methyl group on the amide nitrogen creates significant steric bulk. This hindrance physically blocks the approach of proteolytic enzymes (such as exopeptidases and endopeptidases), drastically increasing the in vivo half-life of the therapeutic peptide[1].

• Enhanced Membrane Permeability: By replacing the amide hydrogen with a methyl group, a hydrogen-bond donor is eliminated. This reduction in the peptide's overall desolvation penalty increases its lipophilicity, thereby facilitating passive diffusion across cellular membranes and improving oral bioavailability[1].

• Conformational Restriction: N-methylation restricts the ϕ and ψ dihedral angles of the peptide backbone. This conformational constraint can stabilize specific secondary structures (e.g., β -turns), locking the peptide into an active conformation that enhances receptor binding affinity and selectivity[4].

Self-Validating Experimental Protocol: SPPS Integration

The N-methylation that provides therapeutic benefits also introduces profound steric hindrance during synthesis, making both the coupling of Fmoc-N-Me-Glu(OtBu)-OH and the subsequent amino acid highly challenging[1]. The following protocol is engineered as a self-validating system to ensure high-yield incorporation.

Step 1: Resin Preparation & Swelling

• Action: Swell the pre-loaded resin (e.g., Rink Amide or Wang resin) in N,N-Dimethylformamide (DMF) for 30 minutes.

• Causality: Swelling expands the polymer matrix, maximizing the physical accessibility of the reactive amine sites for the incoming bulky amino acid.

Step 2: Fmoc Deprotection

• Action: Treat the resin with 20% piperidine in DMF for 2 cycles of 10 minutes each. Wash thoroughly with DMF.

• Causality: Piperidine acts as a mild base to cleave the Fmoc protecting group via an E1cB elimination mechanism, exposing the N-terminal amine for coupling.

Step 3: Amino Acid Activation (Critical Step)

• Action: In a separate vial, dissolve Fmoc-N-Me-Glu(OtBu)-OH (3-5 equivalents) and HATU (3-5 equivalents) in DMF. Add DIPEA or 2,4,6-Collidine (6-10 equivalents) and pre-activate for 2-5 minutes[4].

• Causality: Standard coupling reagents (like HBTU or DIC) are insufficient for N-methylated amino acids due to steric clash. HATU is strictly required because it forms a highly reactive 7-aza-OBt ester intermediate, which significantly accelerates the nucleophilic attack by the resin-bound amine[4].

Step 4: Coupling Reaction

• Action: Add the activated amino acid solution to the deprotected resin. Agitate for 2-4 hours at room temperature[4].

• Causality: Extended coupling times are mandatory. The steric bulk of the N-methyl group drastically reduces reaction kinetics; premature termination will result in truncation sequences[4].

Step 5: Reaction Monitoring (Self-Validation)

• Action: Perform a Chloranil test on a small resin cleavage sample.

• Causality: The standard Ninhydrin (Kaiser) test yields false negatives for secondary amines. Because Fmoc-N-Me-Glu(OtBu)-OH leaves a secondary amine upon subsequent deprotection, the Chloranil test—which specifically detects secondary amines—must be used to validate coupling success[4]. If the test is positive (indicating unreacted amines), a second coupling cycle must be initiated.

Workflow Visualization

The following diagram maps the logical progression and self-validating loop of the SPPS workflow when incorporating Fmoc-N-Me-Glu(OtBu)-OH.

SPPS workflow for Fmoc-N-Me-Glu(OtBu)-OH incorporation and validation.

Comprehensive References

• BenchChem. "A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH: Properties and Applications in Peptide Synthesis." Retrieved from:1

• BenchChem. "A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis." Retrieved from: 4

• Sigma-Aldrich. "Fmoc-N-Me-Glu(OtBu)-OH Novabiochem 200616-40-6 Product Specifications." Retrieved from:2

• Ambeed. "CAS No. 200616-40-6 Specifications and Material Safety Data Sheet." Retrieved from: 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fmoc-N-Me-Glu(OtBu)-OH Novabiochem 200616-40-6 [sigmaaldrich.com]
• 3. CAS No. 200616-40-6 Specifications | Ambeed [ambeed.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

The Impact of N-Methyl Glutamic Acid on Peptide Backbone Conformation: A Technical Guide for Peptidomimetic Drug Design

Executive Summary

The clinical translation of peptide-based therapeutics is historically bottlenecked by rapid proteolytic degradation and poor membrane permeability. Backbone N-methylation has emerged as a cornerstone peptidomimetic strategy to overcome these pharmacokinetic limitations. When applied specifically to acidic residues—yielding N-methyl glutamic acid (N-Me-Glu)—this modification fundamentally alters the thermodynamic landscape of the peptide backbone. This whitepaper explores the biophysical causality, conformational consequences, and synthetic methodologies associated with incorporating N-Me-Glu into peptide drug candidates.

Mechanistic Drivers of Conformational Change

The introduction of a methyl group to the amide nitrogen of a glutamic acid residue triggers a cascade of biophysical changes that dictate the macroscopic properties of the peptide.

The Cis-Trans (Z-E) Equilibrium Shift

In native peptides, the partial double-bond character of the amide bond strongly dictates a trans ( E ) conformation (typically >99% preference) to minimize steric repulsion between adjacent α -carbon side chains. However, N-methylation disrupts this energetic preference.

The addition of the N-methyl group introduces severe steric hindrance in the trans state, effectively raising its ground-state energy. Concurrently, N-methylation alters the orbital conjugation of the amide bond (shifting from phenyl-amine conjugation to phenyl-carbonyl conjugation in aromatic systems, and similarly rebalancing aliphatic peptide bonds) 1. This dual effect significantly lowers the activation energy ( EA​ ) required for cis-trans isomerization, allowing the peptide to populate the cis ( Z ) conformation far more readily 2.

Ramachandran Space Restriction

Beyond the amide bond itself, the N-methyl group restricts the rotational freedom of the ϕ (C α -N) and ψ (C α -C) dihedral angles. For N-Me-Glu, the steric clash between the N-methyl group and the bulky γ -carboxyl side chain limits the accessible Ramachandran space. This restriction is frequently leveraged to "lock" peptides into bioactive secondary structures, such as β -strands or specific turns (e.g., β VI-turns), which are critical for target receptor affinity 3.

The Glutamic Acid Synergy

Glutamic acid possesses a negatively charged, hydrogen-bond-accepting side chain. When the backbone is conformationally restricted via N-methylation, the spatial trajectory of this γ -carboxyl group becomes highly predictable. This allows drug designers to engineer precise intramolecular salt bridges or side-chain-to-backbone hydrogen bonds, further stabilizing the macrocyclic or folded state of the peptide.

Caption: Mechanism of N-methylation inducing conformational locking in peptide backbones.

Quantitative Impact on Physicochemical Properties

The structural rigidification and elimination of a hydrogen bond donor yield measurable improvements in the pharmacokinetic profile of the peptide. Density Functional Theory (DFT) studies and empirical assays demonstrate that N-methylation enhances both lipophilicity and, counterintuitively, aqueous solubility (due to an increased dipole moment and more negative ΔGsolv​ ) 4.

Table 1: Comparative Properties of Native vs. N-Methylated Glutamic Acid in Peptides

Property	Native Glutamic Acid (Glu)	N-Methyl Glutamic Acid (N-Me-Glu)	Mechanistic Driver
Amide Cis/Trans Ratio	> 99:1 (Strong Trans Preference)	~ 20:80 to 40:60 (Sequence Dependent)	Steric clash in trans state lowers ΔG between isomers.
Proteolytic Half-Life	Minutes to Hours (Highly Susceptible)	Significantly Extended (Often >24h)	Steric shielding of the scissile amide bond from protease active sites.
Aqueous Solubility ( ΔGsolv​ )	Baseline	More Negative (Increased Solubility)	Altered dipole moment and polarization via N-methylation.
Membrane Permeability	Poor (Exposed H-bond donor)	Enhanced (Increased Lipophilicity)	Elimination of the amide hydrogen bond donor facilitates passive diffusion.

Experimental Protocols: SPPS with Fmoc-N-Me-Glu(OtBu)-OH

Synthesizing peptides containing N-Me-Glu requires highly optimized Solid-Phase Peptide Synthesis (SPPS) protocols. The primary challenge is not coupling the N-Me-Glu residue itself, but rather coupling the subsequent amino acid onto the sterically hindered secondary amine of the newly incorporated N-Me-Glu 5. Standard coupling reagents (e.g., DIC/HOBt) are often insufficient and lead to truncation.

Step-by-Step Methodology: Overcoming Steric Hindrance

1. Resin Preparation & Fmoc Deprotection:

• Swell Fmoc-Rink Amide MBHA resin in DMF for 30 minutes.

• Perform Fmoc deprotection using 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF.

2. Coupling Fmoc-N-Me-Glu(OtBu)-OH:

• Prepare a solution of 3-4 equivalents of Fmoc-N-Me-Glu(OtBu)-OH and DIC/Oxyma in DMF.

• Allow coupling for 2 hours at room temperature.

• Self-Validation: Perform a standard Kaiser test. A negative result (yellow) confirms successful coupling to the primary amine.

3. Fmoc Deprotection of N-Me-Glu:

• Treat with 20% piperidine in DMF. Note: Deprotection of N-methylated residues can be slower; extend the second treatment to 15 minutes.

4. Verification of the Secondary Amine:

• Self-Validation: The Kaiser test is unreliable for secondary amines. Perform a Chloranil test . A positive result (blue/green beads) confirms the presence of the free secondary amine.

5. Coupling the Subsequent Amino Acid (Critical Step):

• Due to the steric bulk of the N-methyl group, use highly reactive uronium-based coupling reagents such as HATU or COMU , paired with HOAt and DIEA (N,N-Diisopropylethylamine).

• Protocol: 4 eq. Amino Acid, 3.9 eq. HATU, 8 eq. DIEA in DMF.

• Optimization: If coupling is incomplete (verified by a repeat Chloranil test), perform a double coupling cycle or apply microwave assistance (e.g., 75°C for 5-10 minutes) to provide the necessary kinetic energy to overcome the steric barrier.

Caption: SPPS workflow for N-Me-Glu highlighting the critical secondary amine coupling step.

Conformational Analysis Workflows

To empirically validate the conformational impact of N-Me-Glu incorporation, researchers must employ specialized analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 2D NOESY and ROESY experiments are critical for determining the cis/trans ratio in solution. The spatial proximity of the N-methyl protons to the α -protons of the preceding residue provides a distinct NOE cross-peak that quantifies the cis population.

• Circular Dichroism (CD) Spectroscopy: Used to observe macroscopic changes in secondary structure. The introduction of N-Me-Glu often shifts a random-coil signature toward a defined β -sheet or stable turn signature, validating the restriction of the Ramachandran space.

Conclusion

The strategic incorporation of N-methyl glutamic acid is a highly effective tool in the peptidomimetic arsenal. By intelligently leveraging the steric constraints and altered conjugation introduced by the N-methyl group, drug developers can force peptides into stable, bioactive conformations while simultaneously stripping away liabilities related to proteolytic degradation and poor membrane permeability. Success in this domain relies heavily on mastering the nuanced SPPS chemistry required to overcome the very steric hindrance that makes the modification so valuable.

References

• Switching Conjugation Is the Predominant Factor Contributing to Complete Reversal of Amide cis–trans (Z-E)
• Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool Source: MDPI URL
• Source: PubMed (nih.gov)
• The effect of N-methylation of amino acids (Ac-X-OMe)
• Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Unlocking Druggability: A Technical Guide to the Pharmacokinetic Benefits of N-Methylated Peptides Using Fmoc-N-Me-Glu-OtBu

Abstract

Peptide-based therapeutics represent a frontier of high-specificity, low-toxicity pharmacology. Their clinical translation, however, is frequently impeded by poor pharmacokinetic profiles, primarily rapid proteolytic degradation and low membrane permeability. A powerful and proven strategy to surmount these obstacles is the site-specific N-methylation of the peptide backbone. This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the benefits of this modification. We will explore the core mechanistic principles, focusing on the strategic incorporation of N-methylated amino acids, with a practical emphasis on the versatile building block, Fmoc-N-Me-Glu-OtBu . This document furnishes field-proven synthesis and analysis protocols, quantitative data, and troubleshooting insights to empower the rational design of next-generation peptide drugs with enhanced therapeutic potential.

The Strategic Imperative of N-Methylation in Peptide Drug Design

The native peptide backbone, with its array of amide protons, is both a liability and an opportunity. While crucial for the hydrogen-bonding networks that define secondary structure, these N-H motifs are also primary recognition sites for proteolytic enzymes and contribute to the high polarity that hinders passive diffusion across cellular membranes. The substitution of an amide proton with a methyl group—a seemingly minor modification—invokes profound changes in the peptide's physicochemical properties.[1][2][3]

The core benefits of N-methylation can be distilled into three key pillars:

• Enhanced Proteolytic Stability: The N-methyl group acts as a "steric shield," physically obstructing the approach of protease catalytic residues to the scissile amide bond.[1] This modification removes a critical hydrogen bond donor, disrupting the formation of the enzyme-substrate complex and rendering the backbone significantly more resistant to both endo- and exopeptidases. This directly translates to a longer in-vivo half-life, a critical parameter for reducing dosing frequency and maintaining therapeutic concentrations.[3][4]

• Improved Membrane Permeability and Oral Bioavailability: By replacing a polar N-H group with a non-polar N-CH₃ group, N-methylation reduces the molecule's overall polarity and hydrogen bond donating capacity. This decreases the energetic penalty of desolvation required for the peptide to enter the lipophilic core of the cell membrane, thereby enhancing passive diffusion.[1] Strategic N-methylation has been shown to dramatically improve intestinal permeability and has led to peptide analogs with significant oral bioavailability.[5]

• Conformational Control and Receptor Selectivity: The steric bulk of the methyl group restricts the rotation around the Cα-C and N-Cα bonds, limiting the accessible conformational space of the peptide backbone. This can pre-organize the peptide into a bioactive conformation that is more favorable for receptor binding, potentially increasing affinity and selectivity.[1] Conversely, it can also be used to disrupt undesirable secondary structures, such as aggregation-prone β-sheets.

The Workhorse Building Block: Fmoc-N-Me-Glu-OtBu

To harness the power of N-methylation, chemists rely on pre-functionalized building blocks for solid-phase peptide synthesis (SPPS). Fmoc-N-Me-Glu(OtBu)-OH is a cornerstone reagent for this purpose, allowing for the precise incorporation of an N-methylated glutamic acid residue.

Property	Value	Reference(s)
IUPAC Name	(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid	[6]
CAS Number	200616-40-6	[6][7][8]
Molecular Formula	C₂₅H₂₉NO₆	[6]
Molecular Weight	439.5 g/mol	[6]
Appearance	White to off-white powder	[6]
Storage	2-8°C, sealed in dry conditions	[6][9]

The design of this molecule is inherently strategic for Fmoc-based SPPS:

• Fmoc Group: Provides base-labile protection of the α-amino group, allowing for iterative chain elongation.

• OtBu Group: Offers acid-labile protection of the glutamic acid side-chain carboxyl group, ensuring orthogonality with the Fmoc deprotection conditions.

• N-Methyl Group: The key functional modification, pre-installed for direct incorporation.

Handling and Stability: Fmoc-N-Me-Glu(OtBu)-OH is stable under recommended storage conditions (2-8°C, dry).[6] As with most fine chemicals, it should be handled in a well-ventilated area using appropriate personal protective equipment (PPE), including gloves and safety glasses. Before use, allow the reagent to warm to room temperature in a desiccator to prevent moisture condensation.

Synthesis and Mechanistic Considerations: A Field-Proven Protocol

The incorporation of N-methylated amino acids is notoriously challenging due to the steric hindrance of the N-methyl group, which reduces the nucleophilicity of the secondary amine on the growing peptide chain. This necessitates the use of more potent coupling reagents and optimized protocols to achieve high coupling efficiency and avoid the formation of deletion sequences.

The Critical Choice of Coupling Reagent

Standard coupling reagents like HBTU can be less effective for these sterically demanding couplings.[10] The consensus from extensive field data points to uronium/aminium salt-based reagents containing a 1-hydroxy-7-azabenzotriazole (HOAt) or 6-chloro-1-hydroxybenzotriazole (6-Cl-HOBt) moiety as superior choices. HATU and HCTU are the reagents of choice for difficult couplings, including those involving N-methylated residues.[10][11][12][13]

Data Presentation: Comparative Coupling Reagent Performance

The following table summarizes data from comparative studies, highlighting the superior performance of HATU and HCTU, especially with shorter reaction times.

Parameter	PyBOP	HATU	HCTU	Source(s)
Crude Purity (%) (Peptide 1, 2x1 min coupling)	48.11	83.63	79.86	[11][14]
Crude Purity (%) (Peptide 1, 2x20 min coupling)	70.27	79.91	80.52	[11][14]
Crude Purity (%) (Peptide 2, 2x1 min coupling)	40.10	89.63	88.29	[11][14]
Crude Purity (%) (Peptide 2, 2x20 min coupling)	88.54	91.23	92.11	[11][14]
Acylation Yield (%) (Aza-Peptide Synthesis)	~65	~100	~55	[11]

Expert Insight: While HATU often shows slightly faster kinetics, HCTU provides a highly effective and more cost-efficient alternative, achieving comparable purity with optimized protocols.[12][13] For incorporating Fmoc-N-Me-Glu-OtBu, HATU is the recommended first choice due to the combined steric hindrance.

Experimental Protocol: SPPS Incorporation of Fmoc-N-Me-Glu-OtBu

This protocol outlines the key steps for the successful and efficient incorporation of Fmoc-N-Me-Glu-OtBu into a peptide sequence on a solid support.

Materials:

• Resin: Rink Amide or other suitable resin with the preceding amino acid attached.

• Solvents: Anhydrous N,N-Dimethylformamide (DMF), Dichloromethane (DCM).

• Deprotection Solution: 20% Piperidine in DMF.

• Building Block: Fmoc-N-Me-Glu(OtBu)-OH.

• Coupling Reagent: HATU.

• Base: N,N-Diisopropylethylamine (DIPEA).

• Washing Solvents: DMF, DCM.

• Monitoring Reagent: Bromophenol Blue solution in DMF.

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes in an appropriate SPPS reaction vessel.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 3 minutes. Drain.

  • Repeat the treatment for 10-15 minutes to ensure complete Fmoc removal.

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Activation (Pre-activation):

  • In a separate vial, dissolve Fmoc-N-Me-Glu(OtBu)-OH (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in DMF.

  • Add DIPEA (8 equivalents) to the solution.

  • Allow the mixture to pre-activate for 2-5 minutes at room temperature. The solution will typically change color.

• Coupling Reaction:

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction vessel for 2-4 hours at room temperature. Causality Note: The extended coupling time is critical to overcome the steric hindrance and drive the reaction to completion.

• Monitoring the Coupling:

  • The standard Kaiser (ninhydrin) test is ineffective for secondary amines.

  • Use the Bromophenol Blue Test : Withdraw a small sample of resin beads, wash with methanol, and add a few drops of the test solution. A blue or green color indicates incomplete coupling (free secondary amine), while a yellow color signifies a complete reaction.[10]

• Recoupling (If Necessary): If the coupling is incomplete, drain the reaction vessel and repeat steps 3 and 4 with a fresh solution of activated amino acid.

• Washing: Once coupling is complete, drain the solution and wash the resin extensively with DMF (3x), DCM (3x), and DMF (3x) to remove all soluble reagents and byproducts.

• Chain Elongation: Proceed to the deprotection step for the next amino acid in the sequence.

Sources

• 1. lifetein.com [lifetein.com]
• 2. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 5. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 200616-40-6・Fmoc-N-Me-Glu-(OtBu)-OH・Fmoc-N-Me-Glu-(OtBu)-OH【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. peptide.com [peptide.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. americanlaboratory.com [americanlaboratory.com]
• 14. luxembourg-bio.com [luxembourg-bio.com]

Protocols & Analytical Methods

Application Notes & Protocols for Solid-Phase Synthesis of Peptides Containing Fmoc-N-Me-Glu-OtBu

Introduction: The Significance of N-Methylation in Peptide Therapeutics

N-methylation of the peptide backbone is a cornerstone strategy in medicinal chemistry for enhancing the therapeutic potential of peptide-based drugs.[1][2] This modification, which involves the substitution of an amide proton with a methyl group, confers several advantageous properties. It can significantly increase proteolytic stability, improve membrane permeability, and constrain the peptide's conformation, often leading to higher receptor affinity and selectivity.[1][2] Fmoc-N-Me-Glu(OtBu)-OH is a key building block for introducing N-methylated glutamic acid residues during solid-phase peptide synthesis (SPPS). The fluorenylmethyloxycarbonyl (Fmoc) group on the alpha-amine and the tert-butyl (OtBu) ester on the side-chain carboxyl group provide an orthogonal protection strategy compatible with standard Fmoc/tBu chemistry.[2]

This guide provides a comprehensive overview and detailed protocols for the efficient incorporation of Fmoc-N-Me-Glu-OtBu into synthetic peptides, addressing the unique challenges posed by this sterically hindered amino acid derivative.

Challenges in Incorporating N-Methylated Amino Acids

The primary obstacle in the SPPS of N-methylated amino acids is the steric hindrance caused by the N-methyl group.[1][3] This steric bulk can significantly impede the coupling reaction, leading to incomplete acylation and the formation of deletion sequences.[1] Consequently, specialized protocols employing highly reactive coupling reagents and optimized reaction conditions are necessary to achieve high-yield synthesis.[1][4]

Physicochemical Properties

Property	Value
CAS Number	200616-40-6
Molecular Formula	C₂₅H₂₉NO₆
Molecular Weight	439.50 g/mol
Appearance	White to off-white powder
Storage	2-8°C

Experimental Workflow for SPPS Incorporation of Fmoc-N-Me-Glu-OtBu

The following diagram outlines the key steps in the solid-phase synthesis of a peptide containing an N-methylated glutamic acid residue.

Caption: Workflow for SPPS of an N-methylated peptide.

Detailed Protocol for Manual SPPS

This protocol outlines a general procedure for the manual incorporation of Fmoc-N-Me-Glu-OtBu.

Materials:

• Fmoc-N-Me-Glu(OtBu)-OH

• Rink Amide resin (or other suitable solid support)[5]

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• Piperidine

• 1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU)[4]

• N,N-Diisopropylethylamine (DIPEA)[1]

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water (H₂O)

• Cold diethyl ether

Step 1: Resin Swelling

• Place the desired amount of resin in a reaction vessel.

• Add DMF to the resin and allow it to swell for at least 30 minutes with gentle agitation.[1][2]

Step 2: Fmoc Deprotection

• Drain the DMF from the swollen resin.

• Add a 20% solution of piperidine in DMF to the resin and agitate for 5 minutes.[1][2]

• Drain the piperidine solution.

• Add a fresh 20% piperidine in DMF solution and agitate for an additional 15-20 minutes to ensure complete Fmoc removal.[1][2]

• Drain the piperidine solution and wash the resin thoroughly with DMF (5-7 times), followed by DCM (3 times), and then DMF again (3 times).[2]

Step 3: Amino Acid Activation and Coupling Causality: Due to the steric hindrance of the N-methyl group, a potent coupling reagent such as HATU is recommended to achieve high coupling efficiency.[1][4] HBTU is generally less effective for N-methylated amino acids.[4] Pre-activation of the amino acid is a critical step to ensure a rapid and complete reaction.

• In a separate vial, dissolve Fmoc-N-Me-Glu(OtBu)-OH (3-5 equivalents relative to resin loading) and HATU (3-5 equivalents) in DMF.[2]

• Add DIPEA (6-10 equivalents) to the amino acid solution.[2]

• Allow the mixture to pre-activate for 2-5 minutes.[2]

• Add the activated amino acid solution to the deprotected resin.

• Agitate the reaction mixture for 2-4 hours at room temperature. Longer coupling times are often necessary for N-methylated amino acids.[2]

Step 4: Monitoring the Coupling Reaction Self-Validation: The standard ninhydrin test is ineffective for secondary amines. The bromophenol blue test should be used to monitor the presence of unreacted N-methylated amines.[4][6]

• Take a small sample of the resin and wash it with methanol.

• Add a few drops of bromophenol blue solution.

• A yellow color indicates a complete coupling reaction, while a blue or green color signifies an incomplete reaction, necessitating a recoupling step.[4][6]

Step 5: Chain Elongation Repeat steps 2 through 4 for each subsequent amino acid in the peptide sequence.

Step 6: Final Cleavage and Deprotection Causality: A cleavage cocktail containing TFA is used to cleave the peptide from the resin and remove the side-chain protecting groups. Scavengers like TIS and water are included to trap reactive carbocations generated during this process, preventing side reactions.[7][8]

• After the final amino acid coupling and deprotection, wash the resin thoroughly with DCM and dry it under vacuum.[1][2]

• Prepare a cleavage cocktail, for example, 95% TFA, 2.5% TIS, and 2.5% water.[1][2]

• Add the cleavage cocktail to the resin and allow the reaction to proceed for 2-4 hours at room temperature.[1]

• Filter the resin and collect the filtrate containing the cleaved peptide.[1][2]

Step 7: Peptide Precipitation and Purification

• Precipitate the crude peptide by adding the TFA filtrate to a 10-fold excess of cold diethyl ether.[1][2]

• Centrifuge the mixture to pellet the peptide and decant the ether.[1][2]

• Wash the peptide pellet with cold diethyl ether two more times.[2]

• Dry the crude peptide under vacuum.

• Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and verify its identity and purity by mass spectrometry (MS).[9][10]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling	- Steric hindrance of the N-methyl group.[6] - Insufficiently reactive coupling reagent.[6] - Peptide aggregation on the resin.[6]	- Use a more potent coupling reagent like PyBrOP for particularly difficult couplings.[6] - Increase the reaction time or perform a double coupling.[6] - Consider using microwave-assisted synthesis to improve coupling efficiency.[3] - Use chaotropic agents or alternative solvents like N-Methyl-2-pyrrolidone (NMP) to disrupt aggregation.[6]
Low Yield After Cleavage	- Incomplete Fmoc deprotection due to steric hindrance. - Chain termination via guanidinylation by excess coupling reagent.[6]	- Increase the duration or number of piperidine treatments for Fmoc deprotection.[6] - Minimize the excess of coupling reagent and keep pre-activation times short.[6]
Side Reactions During Cleavage	- Fragmentation between consecutive N-methylated amino acids.[11] - Diketopiperazine formation.[11]	- Optimize the cleavage time; prolonged exposure to TFA can exacerbate side reactions.[11]

Conclusion

The incorporation of Fmoc-N-Me-Glu-OtBu into peptides via SPPS, while challenging, is a valuable technique for enhancing the pharmacological properties of peptide therapeutics. By employing highly reactive coupling reagents, optimizing reaction conditions, and utilizing appropriate monitoring techniques, researchers can successfully synthesize N-methylated peptides. The protocols and troubleshooting guide provided herein serve as a comprehensive resource for scientists and drug development professionals engaged in this advanced area of peptide chemistry.

References

• Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Solid-Phase Peptide Synthesis (SPPS). Benchchem.
• A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis. Benchchem.
• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
• Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis. Advent Chembio.
• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids.
• Strategies to overcome steric hindrance in N-methyl
• Peptides as Therapeutic Agents: Challenges and Opportunities in the Green Transition Era. MDPI.
• Efficient peptide coupling involving sterically hindered amino acids. PubMed.
• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Thermo Fisher Scientific.
• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol.
• Peptide Characterization Techniques and Applic
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. International Journal of Science and Research Archive.
• Overcoming Aggregation in Solid-phase Peptide Synthesis. Sigma-Aldrich.
• Acid CleavageLDeprotection in Fmoc/tBu Solid-Phase Peptide Synthesis.
• Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. RSC Publishing.
• The latest SPPS application data - innov
• Fmoc Resin Cleavage and Deprotection. Sigma-Aldrich.
• Toward accurately modeling N-methyl
• Solid-phase synthesis and characteriz
• Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
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• 5. chem.uci.edu [chem.uci.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. renyi.hu [renyi.hu]
• 9. resolvemass.ca [resolvemass.ca]
• 10. ijsra.net [ijsra.net]
• 11. Solid-phase synthesis and characterization of N-methyl-rich peptides [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Optimal Coupling Reagents for Fmoc-N-Me-Glu-OtBu in Peptide Synthesis

Introduction: The Challenge and Opportunity of N-Methylation

The incorporation of N-methylated amino acids, such as Fmoc-N-Me-Glu-OtBu, into peptide sequences is a powerful strategy for modulating the pharmacological properties of therapeutic peptides. N-methylation can enhance metabolic stability against enzymatic degradation, improve cell permeability, and constrain peptide conformation to increase target affinity and selectivity.[1][2][3] However, these benefits come at the cost of significant synthetic challenges.

The secondary amine of an N-methylated residue is both sterically hindered and less nucleophilic than a primary amine.[4][5] This dramatically slows the kinetics of amide bond formation during solid-phase peptide synthesis (SPPS), leading to incomplete couplings, deletion sequences, and low yields.[5][6] The coupling of an amino acid onto an N-methylated residue is particularly demanding.[2][5][7] This application note provides a comprehensive guide to understanding and overcoming these challenges, focusing on the selection of optimal coupling reagents and protocols for the successful incorporation of Fmoc-N-Me-Glu-OtBu.

Understanding the Hurdles: Steric Hindrance and Side Reactions

The primary obstacle in coupling to an N-methylated amine is steric hindrance. The methyl group on the nitrogen atom physically obstructs the approach of the activated carboxylic acid of the incoming amino acid, impeding efficient peptide bond formation.[4][5][8] This necessitates the use of highly reactive coupling reagents and optimized conditions to drive the reaction to completion.[5][8]

Furthermore, standard monitoring techniques are often incompatible. The Kaiser test, which relies on the reaction of ninhydrin with primary amines to produce a characteristic blue color, is ineffective for secondary amines.[9] Researchers must instead use alternative methods like the bromophenol blue test to accurately monitor reaction completion.[2][4][9]

Inefficient coupling can also lead to side reactions. If the activated amino acid remains in solution for an extended period, it is more susceptible to racemization. Additionally, when using uronium/aminium-based reagents, slow coupling can increase the risk of the reagent directly reacting with the N-terminal amine, causing a chain-terminating guanidinylation side reaction.[4][10][11]

A Comparative Analysis of Coupling Reagents

The choice of coupling reagent is the most critical factor for successfully incorporating sterically hindered residues like Fmoc-N-Me-Glu-OtBu. Reagents are broadly classified into carbodiimides, phosphonium salts, and aminium/uronium salts. For difficult couplings, carbodiimides such as N,N'-diisopropylcarbodiimide (DIC) are generally insufficient, even with additives.[4][12] High-reactivity onium salts are strongly recommended.[4][13]

The effectiveness of onium salts stems from their ability to rapidly generate highly reactive active ester intermediates in situ.[10][14] The practical differences between these reagents are largely determined by the reactivity of the active ester they form.[14]

Reagent Class	Reagent Name	Active Ester Intermediate	Key Advantages & Considerations
Aminium/Uronium	HATU	OAt-ester	(Highest Reactivity) The 7-aza group in the HOAt leaving group provides anchimeric assistance, making HATU one of the most efficient reagents for sterically demanding couplings.[11][14] It often outperforms HBTU in difficult sequences.[14]
HCTU	6-Cl-OBt-ester	Reactivity is generally intermediate between HBTU and HATU.[14] It is a cost-effective and highly efficient alternative to HATU.[15][16]
HBTU	OBt-ester	A standard, effective reagent, but may be less efficient than HATU or HCTU for severely hindered couplings like those involving N-methylated amino acids.[2][5]
COMU	Oxyma-ester	A third-generation reagent with high efficiency and a superior safety profile compared to benzotriazole-based reagents.[14]
Phosphonium	PyAOP/PyBOP	OAt/OBt-ester	Excellent choices, particularly when used with an additive like HOAt.[4][7] Phosphonium reagents are less likely to cause guanidinylation side reactions compared to uronium salts.[11]
PyBrOP	OBr-ester	Exceptionally reactive due to the bromide leaving group. It can be effective for the most stubborn couplings but should be used with caution due to higher costs and potential side reactions.[2][4]

The Role of Microwave Energy

Microwave-assisted solid-phase peptide synthesis (SPPS) has proven to be an invaluable tool for overcoming the challenges of difficult sequences, including sterically hindered couplings.[17][18][19] By using microwave energy, the reaction mixture can be heated precisely and rapidly, which can significantly reduce reaction times and improve coupling efficiency.[18][19][20] This method is particularly well-suited for driving the sluggish reactions involving N-methylated amino acids to completion.[8][17]

Experimental Protocols

The following protocols are designed for a standard 0.1 mmol scale synthesis on a solid support. Reagent equivalents are based on the initial resin loading.

Protocol 1: HATU-Mediated Coupling (Primary Recommendation)

This protocol is optimized for coupling a standard Fmoc-protected amino acid onto a resin-bound peptide with an N-terminal N-Me-Glu-OtBu.

Materials:

• Peptide-resin with free N-terminal N-Me-Glu-OtBu (0.1 mmol)

• Fmoc-protected amino acid (0.4 mmol, 4 eq.)

• HATU (0.4 mmol, 4 eq., 152 mg)

• N,N-Diisopropylethylamine (DIPEA) (0.8 mmol, 8 eq., 140 µL)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Bromophenol Blue solution in DMF (for monitoring)

Procedure:

• Resin Preparation: Ensure the Fmoc group from the preceding N-Me-Glu-OtBu residue has been removed using standard procedures (e.g., 20% piperidine in DMF) and the resin has been thoroughly washed with DMF.[5]

• Amino Acid Activation (Pre-activation):

  • In a separate vessel, dissolve the Fmoc-amino acid (4 eq.) and HATU (4 eq.) in ~2 mL of DMF.[2]

  • Add DIPEA (8 eq.) to the solution.[2]

  • Mix at room temperature for at least 5 minutes to allow for the formation of the active OAt-ester.[2][5]

• Coupling Reaction:

  • Add the pre-activated amino acid solution to the swelled peptide-resin.

  • Shake or agitate the mixture at room temperature for 1 to 2 hours.[2] For particularly difficult sequences (e.g., coupling a β-branched amino acid like Fmoc-Val-OH), this time can be extended, or a second coupling can be performed.[5]

• Monitoring:

  • Remove a small sample of resin beads and wash them thoroughly with DMF and then methanol.[2]

  • Add a few drops of the Bromophenol Blue test solution.[2]

  • Interpretation: A yellow color indicates the absence of free amines and a complete coupling. A blue or green color indicates that free secondary amines are still present, and the coupling is incomplete.[2][5]

• Recoupling (if necessary): If the monitoring test is positive (blue/green), filter the resin, wash with DMF, and repeat steps 2-4 (a "double coupling").[5][9]

• Washing: Once the coupling is complete (negative bromophenol blue test), filter the reaction solution and wash the resin extensively with DMF (3-5 times) to remove all excess reagents and byproducts.[5][21] The resin is now ready for the next deprotection step.

Protocol 2: Microwave-Assisted HATU Coupling

This protocol leverages microwave energy to accelerate the coupling reaction, significantly reducing reaction time.

Procedure:

• Follow steps 1 and 2 from Protocol 1 for resin preparation and amino acid activation.

• Coupling Reaction:

  • Add the pre-activated amino acid solution to the peptide-resin in a microwave-safe reaction vessel.

  • Place the vessel in a microwave peptide synthesizer.

  • Irradiate at a constant temperature (e.g., 75°C) for 5-10 minutes.

• Post-Microwave: Allow the vessel to cool, then proceed with monitoring and washing as described in steps 4-6 of Protocol 1.

Visualizing the Workflow and Mechanism

// Nodes start [label="Start: Resin with\nN-terminal N-Me-Glu-OtBu", fillcolor="#F1F3F4", fontcolor="#202124"]; preactivate [label="Pre-activate Fmoc-AA\nwith HATU / DIPEA\nin DMF for 5 min", fillcolor="#4285F4", fontcolor="#FFFFFF"]; couple [label="Add activated solution to resin.\nCouple for 1-2 hours (RT)\nor 5-10 min (Microwave)", fillcolor="#FBBC05", fontcolor="#202124"]; monitor [label="Monitor with\nBromophenol Blue Test", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; wash [label="Wash Resin\n(3-5x DMF)", fillcolor="#34A853", fontcolor="#FFFFFF"]; next_step [label="Proceed to next\nFmoc Deprotection", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> preactivate; preactivate -> couple; couple -> monitor; monitor -> wash [label=" Complete (Yellow)"]; monitor -> couple [label=" Incomplete (Blue)\nRecouple"]; wash -> next_step; } } Caption: Decision workflow for coupling onto N-methylated residues.

// Nodes reagents [label="{Fmoc-AA-COOH\n(deprotonated by DIPEA)|{HATU}}", shape=record, fillcolor="#F1F3F4", fontcolor="#202124"]; intermediate [label="Reactive\nO-Acyluronium Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; active_ester [label="{Fmoc-AA-OAt\n(Active Ester)|Tetramethylurea\n(Byproduct)}", shape=record, fillcolor="#4285F4", fontcolor="#FFFFFF"]; resin [label="Resin-Peptide-N(Me)-H", fillcolor="#E8F0FE", fontcolor="#1967D2"]; product [label="{Resin-Peptide-N(Me)-CO-AA-Fmoc\n(New Peptide Bond)|HOAt}", shape=record, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges reagents -> intermediate [label=" Attack"]; intermediate -> active_ester:f0 [label=" Rearrangement"]; active_ester:f0 -> product [label=" Aminolysis"]; resin -> product [style=invis]; } } Caption: Simplified mechanism of HATU-mediated acid activation.

Troubleshooting Common Issues

Issue	Probable Cause(s)	Recommended Solution(s)
Incomplete Coupling (Positive Bromophenol Blue Test)	1. Insufficient reaction time. 2. Low reactivity of the coupling reagent. 3. Peptide aggregation on the resin.	1. Perform a double coupling: Repeat the coupling step with fresh reagents.[5] 2. Increase reaction time or temperature: Extend room temperature coupling (e.g., to 4 hours) or utilize microwave heating.[17][18][22] 3. Switch to a more potent reagent: If using HBTU, switch to HATU or PyAOP.[5][9]
Deletion Sequences in Final Product	Caused by incomplete coupling at the N-methylated site, followed by successful coupling of the subsequent amino acid.	Proactively use the most effective coupling conditions from the start (Protocol 1 or 2). Ensure coupling completion with the bromophenol blue test before proceeding. If a small amount of deletion is acceptable, capping unreacted amines with acetic anhydride after the first coupling can prevent further elongation of the failure sequence.[9]
Guanidinylation of N-terminus	The uronium salt (e.g., HATU) reacts directly with the peptide's N-terminal amine, capping the chain. This is more likely with slow couplings.[4][10]	1. Use pre-activation: Always pre-activate the amino acid for 5 minutes before adding it to the resin to consume the HATU. 2. Avoid large excess of reagents: Use the recommended stoichiometry (e.g., 4 equivalents). 3. Switch to a phosphonium reagent: Reagents like PyBOP or PyAOP do not cause this side reaction.[11]

Conclusion

The successful incorporation of Fmoc-N-Me-Glu-OtBu and other N-methylated amino acids is an achievable goal that unlocks access to peptides with enhanced therapeutic potential. The key to success lies in acknowledging the inherent steric and electronic challenges and addressing them with a robust synthetic strategy. This involves selecting a high-reactivity coupling reagent, with HATU being a premier choice, rigorously monitoring the reaction's completion using appropriate tests like the bromophenol blue assay, and employing advanced techniques such as double coupling or microwave-assisted synthesis when necessary. By following the detailed protocols and troubleshooting guidance provided, researchers can confidently navigate the complexities of N-methylated peptide synthesis.

References

• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. [Online]. Available: [Link]

• Microwave-assisted Solid-Phase Peptide Synthesis Using the Biotage Syro Wave™. [Online]. Available: [Link]

• Solid-phase synthesis and characterization of N-methyl-rich peptides. PubMed. [Online]. Available: [Link]

• Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. [Online]. Available: [Link]

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. [Online]. Available: [Link]

• Recent advances in the solid- and solution-phase synthesis of peptides and proteins using micro-flow technology. RSC Publishing. [Online]. Available: [Link]

• Solid-phase peptide synthesis using microwave irradiation. PubMed. [Online]. Available: [Link]

• Proposed mechanism for activation by uronium salt. ResearchGate. [Online]. Available: [Link]

• The Uronium/Guanidinium Peptide Coupling Reagents. Angewandte Chemie International Edition. [Online]. Available: [Link]

• Solid Phase Peptide Synthesis With N-Methyl Amino Acids. Anaspec. [Online]. Available: [Link]

• Microwave SPPS Technology. AmbioPharm. [Online]. Available: [Link]

• Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology. [Online]. Available: [Link]

• Recent development of peptide coupling reagents in organic synthesis. Tetrahedron. [Online]. Available: [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF. [Online]. Available: [Link]

• Synthesis of Poly-N-Methylated Peptides Against Malaria. Goucher College. [Online]. Available: [Link]

• Methods and protocols of modern solid phase Peptide synthesis. PubMed. [Online]. Available: [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. [Online]. Available: [Link]

• Recent Advances in the Solid- and Solution-Phase Synthesis of Peptides and Proteins Using Microflow Technology. ACS Publications. [Online]. Available: [Link]

• Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. Royal Society of Chemistry. [Online]. Available: [Link]

• Low-Cost, Fast, Conventional Peptide Synthesis With HCTU and Automated Peptide Synthesizers. American Laboratory. [Online]. Available: [Link]

• Peptide Synthesis. Bio-protocol. [Online]. Available: [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. ResearchGate. [Online]. Available: [Link]

• HCTU and TCTU. New coupling reagents: Development and industrial aspects. ResearchGate. [Online]. Available: [Link]

• Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. The Journal of Organic Chemistry. [Online]. Available: [Link]

• Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec. [Online]. Available: [Link]

• The latest SPPS application data - innovative solution for peptide chemistry. [Online]. Available: [Link]

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• 2. peptide.com [peptide.com]
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• 5. benchchem.com [benchchem.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
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• 10. people.uniurb.it [people.uniurb.it]
• 11. Peptide Coupling Reagents Guide [merckmillipore.com]
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• 13. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
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• 16. americanlaboratory.com [americanlaboratory.com]
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• 19. luxembourg-bio.com [luxembourg-bio.com]
• 20. Microwave SPPS Technology | AmbioPharm [ambiopharm.com]
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• 22. chem.uci.edu [chem.uci.edu]

Application Note: Optimized Microwave-Assisted Coupling of Fmoc-N-Me-Glu-OtBu

Abstract

The incorporation of N-methylated amino acids, such as Fmoc-N-Me-Glu-OtBu, into peptide sequences is a critical strategy for enhancing the pharmacokinetic properties of therapeutic peptides, including increased metabolic stability and membrane permeability.[1][2] However, the steric hindrance imparted by the N-methyl group presents a significant synthetic challenge, often leading to slow reaction kinetics and incomplete couplings.[1][3][4] This application note provides a detailed, field-proven protocol for the efficient coupling of Fmoc-N-Me-Glu-OtBu using microwave-assisted solid-phase peptide synthesis (SPPS). We will explore the causality behind reagent selection and describe an optimized set of conditions that leverages the benefits of microwave energy to overcome steric hindrance, reduce reaction times, and improve coupling efficiency.[3][5][6][7]

Introduction: The Challenge of N-Methylated Residues

N-methylation of the peptide backbone introduces a secondary amine, which is both sterically more demanding and less nucleophilic than a primary amine. This fundamentally alters the kinetics of the acylation reaction during SPPS. Conventional room-temperature coupling protocols often fail or provide low yields when incorporating residues like Fmoc-N-Me-Glu-OtBu, especially when coupling to another sterically hindered or N-methylated amino acid.[1][8]

Microwave-assisted SPPS (MW-SPPS) has emerged as a powerful tool to drive these difficult reactions to completion.[3][4] By using microwave irradiation, the reaction mixture is heated rapidly and uniformly, which increases the kinetic energy of the molecules and accelerates reaction rates.[7] This targeted energy input is particularly effective for overcoming the activation energy barrier of sterically hindered couplings.[5][6][9][10]

Mechanistic Considerations and Reagent Selection

A successful protocol hinges on the rational selection of reagents that can generate a highly reactive activated ester of the incoming amino acid without promoting side reactions.

2.1. Coupling Reagents: Uronium vs. Phosphonium Salts

For sterically demanding couplings, standard carbodiimide reagents (e.g., DIC) are often insufficient.[11] Uronium/aminium salt-based coupling reagents are required due to their high reactivity.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate): Widely regarded as one of the most effective coupling reagents for difficult sequences.[12][13] Its superiority is attributed to the formation of a highly reactive OAt-ester, which benefits from the "7-aza effect," a form of anchimeric assistance that accelerates the subsequent aminolysis step.[13]

• COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A third-generation uronium salt based on an Oxyma leaving group.[14][15] COMU often exhibits reactivity comparable to or exceeding HATU, particularly for hindered couplings.[14] A significant advantage of COMU is its enhanced safety profile, as it is based on the non-explosive OxymaPure, unlike the potentially explosive benzotriazole derivatives (HOAt, HOBt).[13][15][16]

For the coupling of Fmoc-N-Me-Glu-OtBu, both HATU and COMU are highly recommended.[11][17]

2.2. Base Selection: Minimizing Racemization

The choice of base is critical for activating the coupling reagent while minimizing racemization, a potential side reaction at elevated temperatures.[18][19]

• N,N-Diisopropylethylamine (DIPEA/DIEA): A commonly used non-nucleophilic base.

• 2,4,6-Collidine: A more sterically hindered base that has been shown to reduce the risk of racemization during microwave-assisted SPPS, particularly for sensitive amino acids.[18]

While DIPEA is often sufficient, 2,4,6-Collidine is recommended for this protocol to provide an additional margin of safety against epimerization.

Experimental Workflow and Protocols

This section provides a detailed, step-by-step methodology for the microwave-assisted coupling of Fmoc-N-Me-Glu-OtBu.

3.1. Overall Experimental Workflow

The diagram below illustrates the key stages of the process, from initial resin preparation to the final, successfully coupled product.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 4. kohan.com.tw [kohan.com.tw]
• 5. Microwave-Assisted Solid-Phase Peptide Synthesis Using the Biotage Syro Wave™ | Springer Nature Experiments [experiments.springernature.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. biotage.com [biotage.com]
• 8. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Microwave-assisted solid-phase peptide synthesis using the biotage Syro Wave™ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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• 18. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. DSpace [minerva-access.unimelb.edu.au]

Fmoc-N-Me-Glu-OtBu side chain deprotection using TFA and scavengers

An Application Note and Protocol for the Side Chain Deprotection of Fmoc-N-Me-Glu-OtBu using Trifluoroacetic Acid and Scavengers

For researchers, scientists, and drug development professionals, the strategic incorporation of N-methylated amino acids into peptide sequences offers a powerful tool to enhance metabolic stability and membrane permeability.[1][2] However, the unique steric hindrance introduced by the N-methyl group presents distinct challenges during peptide synthesis and deprotection.[1][3] This document provides a detailed guide to the final deprotection step of the tert-butyl (OtBu) protecting group from the side chain of N-methylated glutamic acid (Fmoc-N-Me-Glu-OtBu), a critical procedure in the synthesis of modified peptides.

N-methylation, the substitution of an amide proton with a methyl group in the peptide backbone, is a key strategy in medicinal chemistry to overcome the inherent limitations of peptide-based therapeutics, such as poor enzymatic stability and low oral bioavailability.[2][4] This modification can induce conformational constraints and shield the peptide bond from proteolytic degradation.[1][5]

While the benefits are significant, the synthetic process, particularly the coupling of N-methylated amino acids, is complicated by steric hindrance, which can lead to lower yields and the need for more potent coupling reagents.[1][3] The final deprotection step, specifically the removal of the acid-labile tert-butyl ester from the glutamic acid side chain, requires careful consideration to ensure complete removal without compromising the integrity of the peptide.

The Mechanism of TFA-Mediated OtBu Deprotection

The cleavage of the tert-butyl (OtBu) ester is an acid-catalyzed process, most commonly achieved using trifluoroacetic acid (TFA).[6][7] The reaction proceeds through the formation of a stable tertiary carbocation, as illustrated below:

• Protonation: The carbonyl oxygen of the tert-butyl ester is protonated by TFA.

• Carbocation Formation: The carbon-oxygen bond cleaves, leading to the formation of the carboxylic acid and a stable tert-butyl cation.

• Neutralization: The tert-butyl cation is a reactive electrophile that can be neutralized through deprotonation to form isobutylene gas or by reacting with the trifluoroacetate anion.[7]

It is the reactivity of this tert-butyl cation that necessitates the use of scavengers to prevent unwanted side reactions.[7][8]

The Critical Role of Scavengers in Preventing Side Reactions

During the TFA-mediated deprotection, the generated tert-butyl cations can alkylate nucleophilic residues within the peptide sequence, such as tryptophan, methionine, cysteine, and tyrosine, leading to the formation of undesired byproducts.[9][10][11] Scavengers are nucleophilic compounds added to the cleavage cocktail to trap these reactive carbocations, thereby protecting the peptide from modification.[12][13]

The choice of scavenger cocktail is dictated by the amino acid composition of the peptide. A well-designed cocktail will efficiently quench the reactive electrophiles generated during deprotection.

Recommended Scavenger Cocktails for TFA Cleavage

The following table summarizes common scavenger cocktails used for the global deprotection of peptides containing various sensitive residues. The percentages are given as volume/volume ratios.

Cocktail Name	Composition	Primary Application and Rationale	Reference
Reagent B	88% TFA, 5% Phenol, 5% Water, 2% Triisopropylsilane (TIS)	A general-purpose cocktail. Water protonates and quenches t-butyl cations, TIS reduces trityl groups and scavenges carbocations, and phenol protects tyrosine and tryptophan.	[12]
Reagent K	82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% 1,2-Ethanedithiol (EDT)	Particularly effective for peptides containing arginine protected with Pmc or Mtr, as thioanisole assists in their removal. EDT is an excellent scavenger for t-butyl cations and helps prevent oxidation.	[9][12]
TFA/TIS/H₂O	95% TFA, 2.5% TIS, 2.5% Water	A common and effective cocktail for many peptides, especially those lacking highly sensitive residues like tryptophan or methionine.	[14][15]
TFA/TIS/EDT	94% TFA, 1% TIS, 2.5% Water, 2.5% EDT	The addition of EDT provides enhanced scavenging of t-butyl cations and protection against oxidation.	[13]

Experimental Protocol: Side Chain Deprotection of a Peptide Containing N-Me-Glu-OtBu

This protocol details the final cleavage and deprotection of a synthesized peptide from the solid-phase resin, with a focus on the deprotection of the N-Me-Glu(OtBu) residue.

Materials and Reagents:

• Peptidyl-resin (dried)

• Trifluoroacetic acid (TFA), high purity

• Triisopropylsilane (TIS)

• Deionized water

• Dichloromethane (DCM)

• Cold diethyl ether

• Centrifuge tubes

• Sintered glass funnel

• Nitrogen gas line

• Rotary evaporator

Step-by-Step Procedure:

• Resin Preparation:

  • Place the dried peptidyl-resin in a suitable reaction vessel.

  • Wash the resin with DCM (3 x 1 min) to remove any residual DMF and to swell the resin.

  • Dry the resin under a stream of nitrogen.

• Cleavage Cocktail Preparation:

  • In a well-ventilated fume hood, prepare the cleavage cocktail. For a general-purpose cleavage, a mixture of 95% TFA, 2.5% TIS, and 2.5% water is recommended.[14][15]

  • Note: The choice of cocktail should be adapted based on the peptide sequence (see Table 1).

  • Prepare the cocktail fresh just before use.

• Cleavage and Deprotection Reaction:

  • Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

  • Gently agitate the mixture at room temperature for 2-4 hours. The reaction time may need to be optimized depending on the peptide sequence and other protecting groups present.[14]

  • If the peptide contains trityl-protected residues, a yellow color may develop due to the formation of the trityl cation.[16]

• Peptide Isolation:

  • Filter the reaction mixture through a sintered glass funnel to separate the resin.

  • Collect the filtrate, which contains the cleaved and deprotected peptide.

  • Wash the resin with a small amount of fresh TFA to ensure complete recovery of the peptide.

• Peptide Precipitation:

  • Concentrate the TFA filtrate to approximately half its original volume using a gentle stream of nitrogen or a rotary evaporator.

  • Add the concentrated TFA solution dropwise to a 10-fold excess of cold diethyl ether with gentle stirring.

  • A white precipitate of the crude peptide should form.

• Washing and Drying:

  • Centrifuge the mixture to pellet the precipitated peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet with cold diethyl ether (2-3 times) to remove residual scavengers and TFA.

  • Dry the crude peptide pellet under vacuum.

• Purification and Analysis:

  • Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Workflow Diagram

The following diagram illustrates the overall workflow for the side chain deprotection of Fmoc-N-Me-Glu-OtBu.

Caption: Workflow for the TFA-mediated deprotection of N-Me-Glu-OtBu.

Troubleshooting and Key Considerations

• Incomplete Deprotection: If mass spectrometry analysis indicates incomplete removal of the OtBu group, extend the reaction time or consider a slightly higher concentration of TFA.

• Side Product Formation: The presence of unexpected masses may indicate alkylation of sensitive residues. In such cases, a more robust scavenger cocktail (e.g., Reagent K) should be used.

• Low Yield: Low peptide recovery could be due to incomplete cleavage from the resin or re-attachment of the peptide. Ensure sufficient reaction time and the use of appropriate scavengers.[16]

• Safety: TFA is a strong, corrosive acid. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Conclusion

The successful deprotection of the OtBu side chain from N-methylated glutamic acid is a critical step in the synthesis of modified peptides with enhanced therapeutic potential. By understanding the underlying chemical mechanism, selecting the appropriate scavenger cocktail, and following a meticulous experimental protocol, researchers can achieve high yields of the desired deprotected peptide. Careful optimization and analysis are key to overcoming the challenges associated with these advanced peptide modifications.

References

• LifeTein. (2025, September 25). Should My Peptide Be Methylated?
• Benchchem. (n.d.). Application Notes and Protocols: Cleavage of the OtBu Ester Group.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• García, J., et al. (2018). Synthesis and Modification of the Amyloid Peptide Sequence 37-42 of Aβ42 (AβPP). Molecules, 23(11), 2892.
• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258-268.
• Al-Gharabli, S., et al. (2019). 1,4-Benzenedimethanethiol (1,4-BDMT) as a scavenger for greener peptide resin cleavages. RSC Advances, 9(67), 39257-39263.
• Isidro-Llobet, A., et al. (2019). Peptide Global Deprotection/Scavenger-Induced Side Reactions. In Side Reactions in Peptide Synthesis (pp. 219-253).
• Bara, E., et al. (2020). Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development. Frontiers in Chemistry, 8, 595.
• Pearson, D. A., et al. (1989). Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis. Tetrahedron Letters, 30(20), 2739-2742.
• Pathak, T. P., et al. (2025, February 23). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development.
• Thermo Fisher Scientific. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis.
• Benchchem. (n.d.). Strategies to overcome steric hindrance in N-methylated peptide synthesis.
• El-Faham, A., & Albericio, F. (2018). N-methylation in amino acids and peptides: Scope and limitations. Biopolymers, 109(8), e23110.
• CEM. (n.d.). Application Note: Peptide Cleavage and Protected Cleavage Procedures.
• Benchchem. (n.d.). A Step-by-Step Guide to the Deprotection of t-Butyl Esters in PEG Linkers.
• Benchchem. (n.d.). A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH: Properties and Applications in Peptide Synthesis.
• Benchchem. (n.d.). A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis.

Sources

• 1. lifetein.com [lifetein.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N-methylation in amino acids and peptides: Scope and limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Modification of the Amyloid Peptide Sequence 37-42 of Aβ42 (AβPP): Efficient Synthesis of N-methylated Peptides, Expanding the Tools for Peptide Research [scielo.org.mx]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 10. peptide.com [peptide.com]
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• 16. tools.thermofisher.com [tools.thermofisher.com]

Application Notes and Protocols for the Incorporation of Fmoc-N-Me-Glu-OtBu into Antimicrobial Peptide Sequences

Introduction: Enhancing Antimicrobial Peptides through N-Methylation

Antimicrobial peptides (AMPs) represent a promising class of therapeutics in an era of mounting antibiotic resistance.[1][2][3] Their broad-spectrum activity and unique membrane-disrupting mechanisms make them attractive alternatives to conventional antibiotics.[1][4] However, the therapeutic potential of natural AMPs is often limited by their susceptibility to proteolytic degradation, which curtails their in-vivo half-life.[5][6] A key strategy to overcome this limitation is the incorporation of N-methylated amino acids into the peptide backbone.[5][6][7]

N-methylation, the substitution of the amide proton with a methyl group, sterically hinders the approach of proteases, thereby significantly enhancing the metabolic stability of the peptide.[5][6] This modification can also modulate the peptide's conformation, membrane permeability, and receptor affinity, leading to improved pharmacokinetic and pharmacodynamic properties.[5][6][8] Fmoc-N-Me-Glu-OtBu is a protected N-methylated glutamic acid derivative that serves as a valuable building block in solid-phase peptide synthesis (SPPS) for this purpose.[5][8] The glutamic acid side chain, with its negative charge at physiological pH, can be crucial for interactions with biological targets.[5]

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the strategic incorporation of Fmoc-N-Me-Glu-OtBu into antimicrobial peptide sequences. We will delve into the intricacies of handling this sterically hindered amino acid, providing detailed, field-proven protocols for its efficient coupling, and subsequent peptide cleavage, purification, and characterization.

Physicochemical Properties of Fmoc-N-Me-Glu(OtBu)-OH

A thorough understanding of the building block is paramount for successful synthesis.

Property	Value	Source(s)
CAS Number	200616-40-6	[8][9][10]
Molecular Formula	C₂₅H₂₉NO₆	[6][9]
Molecular Weight	439.50 g/mol	[6][8][9][10]
Appearance	White to off-white powder	[6][9]
Purity (HPLC)	Typically ≥98.0%	[8][10]
Solubility	Soluble in DMF	[9]
Storage Temperature	2-8°C	[6][9][10]

The Challenge of Steric Hindrance in N-Methylated Amino Acid Coupling

The primary obstacle in incorporating Fmoc-N-Me-Glu-OtBu is the steric hindrance posed by the N-methyl group.[6][11] This bulkiness significantly impedes the approach of the activated carboxyl group to the deprotected amine on the growing peptide chain, leading to slower reaction kinetics and potentially incomplete coupling.[6][11] Standard coupling reagents and conditions often prove insufficient, resulting in low yields and the formation of deletion sequences.[6][11] Consequently, optimized protocols employing more potent reagents and longer reaction times are essential for successful incorporation.

Experimental Workflow for SPPS Incorporation of Fmoc-N-Me-Glu-OtBu

The following diagram illustrates the key stages of the solid-phase peptide synthesis (SPPS) workflow for incorporating Fmoc-N-Me-Glu-OtBu.

Caption: SPPS workflow for incorporating Fmoc-N-Me-Glu-OtBu.

Detailed Protocol for Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a robust procedure for the incorporation of Fmoc-N-Me-Glu-OtBu into a peptide sequence on a solid support.

Materials and Reagents:

• Fmoc-N-Me-Glu(OtBu)-OH

• Rink Amide resin (or other suitable solid support)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine

• 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Acetic Anhydride

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Deionized water

• Diethyl ether, cold

• Bromophenol blue

Protocol Steps:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.[8]

• Fmoc Deprotection:

  • Treat the resin with a 20% solution of piperidine in DMF for 5 minutes and drain.[5][8]

  • Repeat the treatment with fresh 20% piperidine in DMF for 15-20 minutes to ensure complete Fmoc removal.[5][6]

  • Wash the resin thoroughly with DMF (5-7 times) and DCM (3 times), followed by DMF (3 times).[8]

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve Fmoc-N-Me-Glu(OtBu)-OH (3-5 equivalents relative to resin loading) and HATU (3-5 equivalents) in DMF.[8]

  • Add DIPEA (6-10 equivalents) to the amino acid solution.[8]

  • Allow the mixture to pre-activate for 2-5 minutes.[8]

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 2-4 hours. Longer coupling times are often necessary for N-methylated amino acids.[8] Microwave-assisted SPPS can also be employed to drive difficult couplings to completion more efficiently.[12]

• Monitoring the Coupling Reaction:

  • The standard ninhydrin test is ineffective for secondary amines.[8] A bromophenol blue test is recommended.

  • Bromophenol Blue Test Procedure:

    • Prepare a test solution of 250 mg bromophenol blue in 50 ml of DMF.[11][13]

    • Take a small sample of the resin and wash it with methanol.[13]

    • Add 2 ml of the test solution to the washed resin sample.[11][13]

    • Observe the color: a yellow color indicates complete coupling, while a blue to green color signifies an incomplete reaction.[11]

• Capping (Optional): If the coupling is incomplete, it is advisable to cap the unreacted amines to prevent the formation of deletion sequences. This can be achieved by treating the resin with a solution of acetic anhydride and DIPEA in DMF.[8]

• Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino acids in the sequence.[6][8]

• Final Cleavage and Deprotection:

  • After the synthesis is complete, wash the resin with DCM and dry it under vacuum.[6][8]

  • Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.[8]

• Peptide Precipitation:

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the TFA filtrate to a 10-fold excess of cold diethyl ether.[5][8]

  • Centrifuge the mixture to pellet the peptide.[5][8]

  • Wash the peptide pellet with cold diethyl ether two more times.[8]

Purification and Characterization of the N-Methylated Antimicrobial Peptide

The following diagram outlines the logical flow for the purification and characterization of the synthesized peptide.

Caption: Workflow for purification and characterization.

Protocol for Purification and Characterization:

• Purification by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC):

  • Dissolve the crude peptide in a suitable solvent, typically a mixture of water and acetonitrile with 0.1% TFA.[14]

  • Purify the crude peptide by RP-HPLC using a C18 column.[5][8]

  • Employ a linear gradient of acetonitrile in water (both containing 0.1% TFA). The specific gradient will depend on the hydrophobicity of the peptide.

  • Monitor the elution profile at 214 nm and 280 nm.

  • Collect fractions corresponding to the major peak(s). Note that N-methylated peptides can sometimes exhibit multiple peaks due to the presence of cis/trans isomers of the amide bond.[11][14]

• Characterization by Mass Spectrometry (MS):

  • Analyze the purified fractions by mass spectrometry (e.g., ESI-MS or MALDI-TOF) to confirm the identity of the synthesized peptide by comparing the observed molecular weight with the theoretical mass.[2][15]

  • LC-MS is a powerful technique for both purity assessment and identity confirmation in a single run.[14]

Conclusion and Future Perspectives

The strategic incorporation of Fmoc-N-Me-Glu-OtBu offers a powerful tool for enhancing the therapeutic properties of antimicrobial peptides. While the steric hindrance of the N-methyl group presents a synthetic challenge, the optimized protocols detailed in this guide provide a clear path to its successful incorporation. The resulting N-methylated AMPs, with their increased proteolytic stability and potentially modulated activity, hold significant promise for the development of next-generation anti-infective agents. Further exploration into the effects of N-methylation at various positions within an AMP sequence will continue to be a fruitful area of research, paving the way for novel and robust peptide-based therapeutics.

References

• Methylated Peptide - Therapeutic Proteins & Peptides. CD Formulation. Available at: [Link]

• Solid-Phase Synthesis of NMe-IB-01212, a Highly N-Methylated Cyclic Peptide. ACS Publications. Available at: [Link]

• Effect of N-methylated and fatty acid conjugation on analogs of antimicrobial peptide Anoplin. PubMed. Available at: [Link]

• Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Springer Nature Experiments. Available at: [Link]

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. Available at: [Link]

• Solid-phase synthesis and characterization of N-methyl-rich peptides. PubMed. Available at: [Link]

• D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides. MDPI. Available at: [Link]

• High-Performance Liquid Chromatography and Mass Spectrometry-Based Design of Proteolytically Stable Antimicrobial Peptides. PubMed. Available at: [Link]

• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. AAPPTec. Available at: [Link]

• High-Performance Liquid Chromatography and Mass Spectrometry-Based Design of Proteolytically Stable Antimicrobial Peptides. Springer Nature Experiments. Available at: [Link]

• Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis. Advent Chembio. Available at: [Link]

• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC. Available at: [Link]

• Identification, Screening and Antibacterial Mechanism Analysis of Novel Antimicrobial Peptides from Sturgeon (Acipenser ruthenus) Spermary. MDPI. Available at: [Link]

• Mass Spectrometric Quantification of the Antimicrobial Peptide Pep19-2.5 with Stable Isotope Labeling and Acidic Hydrolysis. PMC. Available at: [Link]

• Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique. PMC. Available at: [Link]

• HPLC Method for Determination of the Chemical Stability of Antimicrobial Peptide α-Defensin 2. Semantic Scholar. Available at: [Link]

• In Vitro Evaluation of the Antibacterial Effect and Influence on the Bacterial Biofilm Formation of Glutamic Acid and Some Structural Analogues. PMC. Available at: [Link]

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. PMC. Available at: [Link]

• Solid-phase synthesis and characterization of N-methyl-rich peptides. ResearchGate. Available at: [Link]

• Recent exploration of γ-AApeptide based antimicrobial peptide mimics as potential therapeutics towards drug-resistant bacteria. RSC Publishing. Available at: [Link]

• The latest SPPS application data - innovative solution for peptide chemistry. Gyros Protein Technologies. Available at: [Link]

• Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. ACS Publications. Available at: [Link]

• Enhancement of N-Methyl Amino Acid Incorporation into Proteins and Peptides Using Modified Bacterial Ribosomes and Elongation Factor P. ACS Publications. Available at: [Link]

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• 2. High-Performance Liquid Chromatography and Mass Spectrometry-Based Design of Proteolytically Stable Antimicrobial Peptides | Springer Nature Experiments [experiments.springernature.com]
• 3. Recent exploration of γ-AApeptide based antimicrobial peptide mimics as potential therapeutics towards drug-resistant bacteria [explorationpub.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Methylated Peptide - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Fmoc-N-Me-Glu(OtBu)-OH Novabiochem 200616-40-6 [sigmaaldrich.com]
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• 12. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
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• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. High-Performance Liquid Chromatography and Mass Spectrometry-Based Design of Proteolytically Stable Antimicrobial Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Step-by-step Fmoc deprotection protocol for N-methylated glutamic acid

Application Note: Advanced SPPS Protocols for the Deprotection and Elongation of N-Methylated Glutamic Acid (Fmoc-N-Me-Glu(OtBu)-OH)

Mechanistic Overview & Causality

The incorporation of N-methylated amino acids, such as Fmoc-N-Me-Glu(OtBu)-OH, is a cornerstone strategy in the development of peptidomimetics. The N-methyl group drastically enhances proteolytic stability and membrane permeability, making these building blocks invaluable for targeting G protein-coupled receptors (GPCRs) and other complex biological targets[1].

However, solid-phase peptide synthesis (SPPS) involving N-methylated residues presents severe thermodynamic and kinetic challenges. The primary issue is steric hindrance . Once Fmoc-N-Me-Glu(OtBu)-OH is successfully coupled and its Fmoc group is removed, the resulting secondary amine is highly sterically shielded[2]. This shielding not only makes the subsequent coupling step notoriously slow but also introduces a high risk of side reactions.

The most catastrophic of these side reactions is Diketopiperazine (DKP) formation [3]. When the amino acid immediately following the N-Me-Glu residue is Fmoc-deprotected, its newly liberated primary amine can undergo an intramolecular nucleophilic attack on the carbonyl carbon of the N-Me-Glu residue. This forms a highly stable 6-membered DKP ring, prematurely cleaving the peptide chain from the solid support and decimating overall yield[3][4]. This side reaction is particularly aggressive at the dipeptide stage[5]. To build a self-validating and robust protocol, we must optimize the deprotection kinetics, select highly reactive coupling reagents, and utilize sterically bulky resins (e.g., 2-chlorotrityl chloride) to inhibit the conformational flexibility required for DKP cyclization[5][6].

Workflow Visualization: The DKP Side-Reaction Pathway

Workflow of N-Me-Glu incorporation highlighting the critical Diketopiperazine side-reaction pathway.

Quantitative Process Parameters

To ensure high-fidelity synthesis, standard SPPS conditions must be heavily modified when interacting with N-methylated glutamic acid. The table below summarizes the critical deviations from standard protocols.

Parameter	Standard Amino Acid	N-Me-Glu(OtBu) Protocol	Mechanistic Rationale
Coupling Reagent	HBTU / DIPEA	HATU / DIPEA or DIC / Oxyma	Standard reagents (HBTU/HCTU) are ineffective against the steric clash of the N-methyl group[2]. HATU generates a highly reactive 7-azabenzotriazole active ester necessary for acylation[2][6].
Coupling Time	30 - 60 mins	2 - 4 hours (Double Coupling)	The secondary amine is a poor nucleophile; extended reaction times and repeated couplings ensure complete conversion and prevent deletion sequences[7].
Fmoc Deprotection	20% Piperidine (10 mins)	20% Piperidine (5 mins + 15 mins)	A two-stage deprotection flushes out the dibenzofulvene byproduct early, preventing it from re-alkylating the highly exposed secondary amine[7].
Colorimetric Test	Ninhydrin (Kaiser) Test	Bromophenol Blue / Chloranil	Ninhydrin relies on primary amines to form Ruhemann's purple. It yields a false negative for the secondary amine of N-Me-Glu[1][2].

Step-by-Step Methodologies

The following protocols represent a self-validating system for the incorporation, deprotection, and elongation of Fmoc-N-Me-Glu(OtBu)-OH.

Protocol A: Preparation & Coupling of Fmoc-N-Me-Glu(OtBu)-OH

Note: It is highly recommended to perform this synthesis on 2-Chlorotrityl chloride (2-CTC) resin if the N-Me-Glu is near the C-terminus, as the extreme steric bulk of the 2-CTC linker inhibits DKP formation[5][6].

• Resin Swelling: Swell the resin in N,N-Dimethylformamide (DMF) for 30 minutes in a fritted reaction vessel[7].

• Activation: In a separate vial, dissolve 3–5 equivalents of Fmoc-N-Me-Glu(OtBu)-OH and 3–5 equivalents of HATU in DMF[7].

• Base Addition: Add 6–10 equivalents of N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine to the vial. Allow the mixture to pre-activate for 2–5 minutes[7].

• Coupling: Transfer the activated solution to the deprotected resin. Agitate gently for 2 to 4 hours[7].

• Washing: Drain the reaction vessel and wash the resin thoroughly with DMF (5 times) and Dichloromethane (DCM) (3 times)[1].

Protocol B: Fmoc Deprotection of N-Me-Glu (Core Protocol)

Caution: The secondary amine generated in this step is highly susceptible to side reactions. Strict adherence to the two-stage washing protocol is required.

• Initial Cleavage: Add a solution of 20% piperidine in DMF to the resin. Agitate for exactly 5 minutes[7].

• Drain & Flush: Drain the reaction vessel completely. This removes the bulk of the cleaved dibenzofulvene, preventing it from reacting with the newly formed secondary amine.

• Complete Deprotection: Add a fresh solution of 20% piperidine in DMF. Agitate for 15 to 20 minutes to drive the deprotection equilibrium to completion[7].

• Critical Washing: Drain the resin and wash aggressively: DMF (5–7 times), DCM (3 times), and finally DMF (3 times)[7]. Scientific Insight: Complete removal of piperidine is absolutely critical here. Any residual piperidine will rapidly consume the highly reactive HATU-activated amino acid in the next step.

• Validation: Perform a Chloranil or Bromophenol Blue test. A positive result (blue/green resin) confirms the presence of the free secondary amine[2].

Protocol C: Elongation (Coupling the Next Amino Acid)

This is the kinetic bottleneck of the synthesis. The incoming amino acid must be forced onto the sterically hindered secondary amine of the N-Me-Glu residue.

• Pre-activation: Pre-activate the next Fmoc-amino acid (4 equivalents) using HATU (4 eq.) and DIPEA (8 eq.) in DMF for 3 minutes.

• First Coupling: Add to the resin and agitate for 2 hours. Drain, but do not wash.

• Double Coupling: Immediately repeat the addition of freshly pre-activated amino acid and agitate for an additional 2 hours[1].

• Validation: Wash the resin (DMF 5x, DCM 3x). Perform a Bromophenol Blue test. The resin should return to its original color (yellow/colorless), indicating complete acylation of the secondary amine[2].

• Capping (Optional but Recommended): If trace unreacted secondary amines remain, treat the resin with acetic anhydride and DIPEA in DMF for 15 minutes to prevent the formation of deletion sequences[7].

References

• Solid-Phase Synthesis of NMe-IB-01212, a Highly N-Methylated Cyclic Peptide Organic Letters - ACS Publications[Link]

• Peptide synthesis method for suppressing defect caused by diketopiperazine formation (WO2022097540A1)

• Extended Solution-phase Peptide Synthesis Strategy Using Isostearyl-Mixed Anhydride Coupling Organic Process Research & Development - ACS Publications[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. WO2022097540A1 - Peptide synthesis method for suppressing defect caused by diketopiperazine formation - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptide.com [peptide.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Synthesis of N-Methylated Peptide Analogs Utilizing Fmoc-N-Me-Glu-OtBu

Introduction: The Strategic Value of N-Methylation in Peptide Drug Design

N-methylation of the peptide backbone is a pivotal strategy in medicinal chemistry for enhancing the therapeutic potential of peptide-based drug candidates. The introduction of a methyl group on an amide nitrogen fundamentally alters the peptide's physicochemical properties. This modification sterically shields the adjacent peptide bond, significantly increasing resistance to proteolytic degradation by endo- and exopeptidases, which in turn prolongs the in vivo half-life.[1] Furthermore, N-methylation removes a hydrogen bond donor, which can lead to increased lipophilicity and improved passive diffusion across cellular membranes.[2] From a conformational standpoint, the steric bulk of the methyl group restricts the rotational freedom of the peptide backbone, often stabilizing specific secondary structures like β-turns.[2]

Fmoc-N-Me-Glu(OtBu)-OH is a key building block for incorporating these advantageous properties. It is an N-terminally protected Fmoc derivative of N-methylated L-glutamic acid, with the side-chain carboxyl group protected by an acid-labile tert-butyl (OtBu) ester.[3] This orthogonal protection scheme makes it fully compatible with standard Fmoc-based solid-phase peptide synthesis (SPPS).[1]

However, the very feature that imparts enhanced stability—the N-methyl group—also introduces a significant synthetic challenge. The secondary amine of an N-methylated amino acid is a weaker nucleophile and is sterically hindered compared to a primary amine.[2] This reduced reactivity necessitates optimized protocols to achieve efficient and epimerization-free peptide bond formation. This guide provides a comprehensive, field-tested protocol for the successful incorporation of Fmoc-N-Me-Glu-OtBu into peptide sequences, addressing the common challenges and offering scientifically-grounded solutions.

Core Principles and Mechanistic Considerations

The primary hurdle in synthesizing N-methylated peptides is the slow kinetics of the coupling reaction. Standard coupling reagents, such as HBTU or HCTU, are often insufficient to drive the reaction to completion, leading to low yields and deletion sequences.[1] The key to success lies in selecting a highly reactive coupling reagent that can overcome the steric hindrance and lower nucleophilicity of the N-methylated amine.

The Role of the Coupling Reagent:

Uronium/aminium-based reagents containing the 7-aza-1-hydroxybenzotriazole (HOAt) moiety, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), are highly recommended.[4][5] HATU forms a highly reactive OAt-ester with the carboxylic acid of the incoming Fmoc-amino acid. The nitrogen atom in the HOAt ring is thought to act as a hydrogen bond acceptor, which can accelerate the aminolysis step.[6] This high reactivity kinetically favors the desired amide bond formation over the competing side reaction of oxazolone formation, which is the primary pathway for racemization.[3]

Experimental Workflow and Protocols

The following section details the materials, equipment, and step-by-step procedures for the incorporation of Fmoc-N-Me-Glu-OtBu into a growing peptide chain via solid-phase peptide synthesis.

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation
Fmoc-N-Me-Glu(OtBu)-OH	≥98.0% (HPLC)	Novabiochem® (Merck) or equivalent[7]
Solid-Phase Synthesis Resin	Rink Amide, Wang, or 2-Chlorotrityl	Dependent on C-terminal modification
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade
Dichloromethane (DCM)	ACS Grade
Piperidine	ACS Grade
Coupling Reagent
HATU	≥99.0%
Base
N,N-Diisopropylethylamine (DIPEA)	Peptide Synthesis Grade
2,4,6-Collidine	Reagent Grade	Recommended for sensitive couplings to reduce racemization
Cleavage Cocktail Reagents
Trifluoroacetic Acid (TFA)	Reagent Grade
Triisopropylsilane (TIS)	Reagent Grade	Cation Scavenger
Water	HPLC Grade
Other Solvents & Reagents
Acetic Anhydride	ACS Grade	For optional capping step
Pyridine	ACS Grade	For optional capping step
Diethyl Ether (cold, anhydrous)	ACS Grade	For peptide precipitation

Visualizing the Synthesis Cycle

The diagram below illustrates the key steps in a single cycle of solid-phase peptide synthesis for incorporating an N-methylated amino acid.

Caption: Standard SPPS cycle for incorporating Fmoc-N-Me-Glu(OtBu)-OH.

Step-by-Step Protocol: Incorporation of Fmoc-N-Me-Glu(OtBu)-OH

This protocol assumes a starting scale of 0.1 mmol on a suitable resin. Adjust volumes and quantities accordingly.

1. Resin Preparation and Swelling

• Place the peptide-resin in a suitable reaction vessel.

• Wash the resin with DMF (3 x 5 mL).

• Add 5 mL of DMF and allow the resin to swell for at least 30 minutes with gentle agitation.

2. N-terminal Fmoc Deprotection

• Drain the DMF from the swollen resin.

• Add a solution of 20% piperidine in DMF (5 mL). Agitate for 5 minutes.

• Drain the solution.

• Add a fresh solution of 20% piperidine in DMF (5 mL) and agitate for an additional 15-20 minutes to ensure complete Fmoc removal.[1]

• Drain the solution and wash the resin thoroughly with DMF (7 x 5 mL) to remove all traces of piperidine.

3. Coupling of Fmoc-N-Me-Glu(OtBu)-OH

Causality: This is the critical step. We use an excess of reagents and a powerful activator (HATU) to drive the sterically hindered reaction to completion. Pre-activation is kept brief to minimize potential side reactions, including racemization.[1]

• Pre-activation: In a separate vial, dissolve Fmoc-N-Me-Glu(OtBu)-OH (4 eq., 0.4 mmol, 175.8 mg) and HATU (3.9 eq., 0.39 mmol, 148.3 mg) in 2 mL of DMF.

• Add DIPEA (8 eq., 0.8 mmol, 140 µL) to the amino acid/HATU solution.

• Agitate the activation mixture for 2-5 minutes at room temperature.

• Coupling: Add the activated amino acid solution to the deprotected resin.

• Agitate the reaction vessel for 2-4 hours at room temperature. Longer coupling times are typically necessary for N-methylated residues compared to their non-methylated counterparts.[1]

4. Monitoring the Coupling Reaction

Trustworthiness: Standard monitoring tests for primary amines are not effective here. A self-validating protocol requires an alternative method to ensure the reaction has gone to completion before proceeding.

• The standard Kaiser (ninhydrin) test will give a false negative as it only detects primary amines.

• Use the Bromophenol Blue Test to monitor for the presence of unreacted secondary amines. A blue color in the resin beads indicates incomplete coupling, while yellow/orange indicates a complete reaction.

5. Washing and Optional Capping

• After the coupling is complete (as indicated by the monitoring test), drain the coupling solution.

• Wash the resin thoroughly with DMF (5 x 5 mL), DCM (3 x 5 mL), and DMF again (3 x 5 mL) to remove all excess reagents and by-products.

• Optional Capping: If the coupling is found to be incomplete, it is often preferable to cap the unreacted amines to prevent the formation of deletion sequences. This can be done by treating the resin with a solution of acetic anhydride/pyridine/DMF (5:5:90 v/v/v) for 30 minutes.

6. Continuation of Synthesis

• After a successful coupling and wash, proceed to the deprotection step (Step 2) for the addition of the next amino acid in the sequence.

Final Cleavage and Deprotection

Once the peptide synthesis is complete, the peptide must be cleaved from the resin, and the side-chain protecting groups (including the OtBu on the N-methylated glutamic acid) must be removed.

Caption: Workflow for cleavage, deprotection, and purification.

Protocol for Cleavage

• Resin Preparation: After the final Fmoc deprotection, wash the resin thoroughly with DCM (5 x 5 mL) and dry it under a high vacuum for at least 4 hours.[8]

• Cleavage Reaction:

  • Prepare a cleavage cocktail. A standard and robust cocktail is 95% TFA, 2.5% Water, and 2.5% TIS .[3] TIS acts as a scavenger to trap reactive carbocations (e.g., from the deprotection of the OtBu group), preventing side reactions with sensitive residues like Trp or Met.

  • Add the cleavage cocktail to the dried peptide-resin (approx. 5 mL for a 0.1 mmol synthesis).

  • Allow the reaction to proceed for 2-4 hours at room temperature with occasional swirling.

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the TFA filtrate into a 50 mL centrifuge tube.

  • Wash the resin with a small amount of fresh TFA (1-2 mL) and combine the filtrates.

  • Add the TFA solution dropwise to a 10-fold excess of cold diethyl ether. A white precipitate (the crude peptide) should form.

  • Centrifuge the mixture to pellet the peptide.

  • Carefully decant the ether, then wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers.

• Purification and Characterization:

  • Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry (e.g., ESI-MS or MALDI-TOF) and, if necessary, NMR.[9][10] Note that N-methylated peptides can sometimes show broad or multiple peaks in HPLC due to the slow interconversion of cis/trans amide bond rotamers.[9]

Troubleshooting and Scientific Insights

Issue/Observation	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling	- Insufficient reactivity of the coupling reagent.- Steric hindrance from the N-methyl group and adjacent residues.- Aggregation of the growing peptide chain on the resin.	- Double Couple: Repeat the coupling step with a fresh solution of activated amino acid.- Increase Equivalents: Use up to 5 equivalents of the Fmoc-N-Me-Glu(OtBu)-OH and coupling reagents.- Elevate Temperature: Perform the coupling at a slightly elevated temperature (e.g., 40-50°C), but monitor for potential racemization.- Switch Solvent: Use N-Methyl-2-pyrrolidone (NMP) instead of or in combination with DMF, as it can be better at disrupting aggregation.[11]
Epimerization/Racemization	- Over-activation of the amino acid.- Presence of a strong base, which can abstract the α-proton from the oxazolone intermediate.[3]- Prolonged coupling times at elevated temperatures.	- Minimize Pre-activation Time: Keep the pre-activation of the amino acid to a minimum (2-5 minutes).- Use a Weaker Base: Substitute DIPEA with a bulkier, less nucleophilic base like 2,4,6-collidine.- Add an Additive: For particularly sensitive couplings, ensure an additive like HOAt is present. HATU already contains the HOAt moiety.
Aspartimide Formation	This is a base-catalyzed side reaction that can occur during the repetitive piperidine treatments for Fmoc deprotection, especially in sequences containing Asp-Gly or Asp-Ser.[11][12] While less common with Glu, it is a potential concern in long syntheses.	- Use a Milder Deprotection Cocktail: Consider using 2% DBU / 2% piperidine in DMF for the deprotection steps, which can be less aggressive.- Add HOBt to Piperidine: Adding 0.1 M HOBt to the 20% piperidine/DMF solution can suppress aspartimide formation.[2][13]
Low Yield After Cleavage	- Incomplete coupling at one or more steps, leading to truncated sequences.- Premature cleavage of the peptide from highly acid-labile resins (e.g., 2-chlorotrityl) during synthesis.	- Implement Capping: Routinely cap any unreacted amines after difficult couplings to simplify purification.- Verify Resin Compatibility: Ensure that the side-chain deprotection strategies used during synthesis are compatible with the acid lability of your chosen resin linker.

References

• LifeTein.
• Benchchem. A Technical Guide to Fmoc-N-Me-Glu(OtBu)
• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International journal of peptide and protein research, 40(3-4), 180-193. (PNAS article references this principle).
• Kurosu, M. (2006). A racemization-free coupling method for peptides having N-methylamino acids at the carboxy-termini. Tetrahedron letters, 47(28), 4871-4875.
• Aapptec Peptides. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• MDPI.
• Benchchem. A Comparative Guide to Coupling Reagents for Fmoc-His(Trt)-OH in Peptide Synthesis.
• Packman, L. C. (1999). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. Journal of peptide science, 5(4), 183-190.
• The Athenaeum.
• ChemPep. Fmoc Solid Phase Peptide Synthesis.
• Benchchem.
• Fields, G. B. (2007). Advances in Fmoc solid-phase peptide synthesis. Current opinion in chemical biology, 11(2), 188-195.
• Sigma-Aldrich. Fmoc-N-Me-Glu(OtBu)-OH Novabiochem.
• Aapptec Peptides. Fmoc-MeGlu(OtBu)-OH, CAS 200616-40-6.
• Biron, E., & Kessler, H. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183-5189.
• Benchchem. A Researcher's Guide to Assessing the Purity of Synthesized Fmoc-N-Me-Glu(OtBu)-OH.
• Advent Chembio. Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis.
• Benchchem. A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis.
• Merck Millipore. Novabiochem® Coupling reagents.
• Kumar, A., & Sharma, A. (2011). Applications of peptide coupling reagents–an update. International Journal of Pharmaceutical Sciences Review and Research, 8(1), 108-117.
• Bofill, J. M., et al. (2013). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. In Peptide Synthesis (pp. 149-163). Humana Press, Totowa, NJ.
• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of peptide research, 65(2), 153-166.
• Muttenthaler, M., et al. (2010). Conformational analysis of N-methylated peptides.
• Jackson, K. E., et al. (2021). Engineering of a Peptide α-N-Methyltransferase to Methylate Non-Proteinogenic Amino Acids. Angewandte Chemie, 133(25), 14035-14039.
• Zhang, C., Spokoyny, A. M., & Pentelute, B. L. (2018). Synthesis and NMR Characterization of the Prenylated Peptide, a-Factor. In Methods in enzymology (Vol. 607, pp. 31-50). Academic Press.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pnas.org [pnas.org]
• 5. athenaeum.uiw.edu [athenaeum.uiw.edu]
• 6. Epimerisation in Peptide Synthesis [mdpi.com]
• 7. Fmoc-N-Me-Glu(OtBu)-OH Novabiochem 200616-40-6 [sigmaaldrich.com]
• 8. chempep.com [chempep.com]
• 9. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. peptide.com [peptide.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note & Protocol: A Best-Practice Guide for Loading Fmoc-N-Me-Glu-OtBu onto Solid-Phase Resin

Abstract

The incorporation of N-methylated amino acids, such as Fmoc-N-Me-Glu-OtBu, into peptide sequences is a critical strategy for enhancing metabolic stability, membrane permeability, and conformational rigidity, thereby improving the therapeutic potential of peptide-based drugs.[1][2][3][4] However, the inherent steric hindrance posed by the N-methyl group presents significant challenges during solid-phase peptide synthesis (SPPS), particularly during the initial loading onto the resin. This guide provides a comprehensive, field-proven protocol for the efficient loading of Fmoc-N-Me-Glu-OtBu onto 2-chlorotrityl chloride (2-CTC) resin, explains the causality behind critical experimental choices, and offers a framework for validating the outcome.

Foundational Principles: Resin Selection for Sterically Hindered Residues

The choice of solid support is paramount for the success of any SPPS campaign. For the initial attachment of sterically demanding building blocks like Fmoc-N-Me-Glu-OtBu, the 2-chlorotrityl chloride (2-CTC) resin is the support of choice.[5][6]

Causality of Resin Choice:

• High Steric Hindrance & Mild Reaction Conditions: The trityl linker of the 2-CTC resin is exceptionally bulky. This steric shield is advantageous as it facilitates the attachment of the amino acid under non-nucleophilic basic conditions (typically using Diisopropylethylamine - DIPEA), which significantly minimizes the risk of racemization at the α-carbon.[5][7][8]

• Suppression of Side Reactions: The bulky nature of the linker also effectively inhibits the formation of diketopiperazines, a common side reaction that can occur with the first two amino acids of a sequence, especially when proline is involved.[5][6]

• Acid Labile Cleavage: The primary advantage of 2-CTC resin is its extreme sensitivity to acid.[6] The final peptide or protected fragment can be cleaved from the resin using very dilute solutions of trifluoroacetic acid (TFA), often as low as 1-5% in Dichloromethane (DCM).[8][9] This mild cleavage condition ensures the preservation of acid-sensitive side-chain protecting groups, such as the tert-butyl (OtBu) group on the glutamic acid side chain.[10][11]

In contrast, other resins like Wang resin require harsher cleavage conditions (e.g., >50% TFA), which would prematurely remove the OtBu protecting group.

The N-Methylation Challenge: Overcoming Steric Encumbrance

The core difficulty in coupling N-methylated amino acids arises from two factors:

• Increased Steric Bulk: The methyl group on the amide nitrogen physically obstructs the approach of coupling reagents and the activated carboxylic acid, slowing down reaction kinetics.[12][13][14]

• Reduced Nucleophilicity: The secondary amine of an N-methylated residue is inherently less nucleophilic than the primary amine of its non-methylated counterpart, further reducing the reaction rate.[12]

Therefore, the loading procedure must be optimized to overcome these hurdles, primarily through the choice of solvent, base, and reaction time. The direct esterification method detailed below is specifically designed for this purpose.

Experimental Protocol: Loading Fmoc-N-Me-Glu-OtBu onto 2-CTC Resin

This protocol describes a robust method for attaching Fmoc-N-Me-Glu-OtBu to 2-CTC resin. It is critical to use anhydrous solvents and reagents to prevent hydrolysis of the reactive chlorotrityl groups on the resin.[7]

Materials and Reagents

Reagent/Material	Recommended Grade	Notes
2-Chlorotrityl chloride (2-CTC) resin	100-200 mesh, ~1.5 mmol/g substitution	Store in a desiccator.
Fmoc-N-Me-Glu-OtBu	Peptide synthesis grade	---
Dichloromethane (DCM)	Anhydrous, peptide synthesis grade	Use from a freshly opened bottle or dried over molecular sieves.
N,N-Diisopropylethylamine (DIPEA)	Peptide synthesis grade	A non-nucleophilic base is crucial to prevent side reactions.[7]
Methanol (MeOH)	Anhydrous	For capping unreacted sites.
N,N-Dimethylformamide (DMF)	Peptide synthesis grade	For washing.
Reaction Vessel	Solid-phase synthesis vessel with a frit	---

Step-by-Step Loading Procedure

• Resin Swelling:

  • Place the 2-CTC resin (1.0 eq, e.g., 1 g at 1.5 mmol/g) into the reaction vessel.

  • Add anhydrous DCM (10-15 mL per gram of resin) and agitate gently (e.g., on a shaker or with nitrogen bubbling) for 30 minutes at room temperature.

  • Drain the solvent through the frit.

• Amino Acid Attachment:

  • In a separate flask, dissolve Fmoc-N-Me-Glu-OtBu (1.0-1.5 eq relative to resin capacity, e.g., 1.5-2.25 mmol) in anhydrous DCM (10 mL per gram of resin).

  • Add the amino acid solution to the swollen resin.

  • Add DIPEA (2.0-3.0 eq relative to the amino acid) to the resin slurry.

  • Agitate the mixture at room temperature for 2-4 hours. The extended reaction time is necessary to overcome the steric hindrance of the N-methyl group.[14]

• Capping of Unreacted Sites:

  • After the coupling reaction, without draining the solvent, add anhydrous Methanol (0.8-1.0 mL per gram of resin) to the vessel.[7][10]

  • Agitate the mixture for an additional 30 minutes. This step is critical to cap any remaining reactive chlorotrityl groups by converting them to inert methyl ethers, preventing them from interfering in subsequent synthesis steps.[15]

• Washing:

  • Drain the reaction solution.

  • Wash the resin sequentially with the following solvents (10 mL per gram of resin for each wash, agitating for 1-2 minutes):

    • DCM (3 times)

    • DMF (3 times)

    • DCM (3 times)

    • Methanol (2 times)

• Drying:

  • Dry the loaded resin under high vacuum to a constant weight. Store the dried resin in a desiccator at 4°C.

Quality Control: Determination of Resin Loading Efficiency

It is essential to quantify the amount of amino acid successfully loaded onto the resin. The most common method is the spectrophotometric quantification of the Fmoc group cleaved from a small, accurately weighed sample of the dried resin.[16]

Fmoc Cleavage and Quantification Protocol

• Accurately weigh a small amount of the dry, loaded resin (approx. 5 mg) into a 10 mL volumetric flask.

• Add 2 mL of a 2% 1,8-Diazabicycloundec-7-ene (DBU) solution in DMF.[16] Using DBU provides highly reproducible results.[17]

• Agitate the mixture gently for 30 minutes to ensure complete cleavage of the Fmoc group, which is released as a dibenzofulvene-piperidine adduct.

• Dilute the solution to the 10 mL mark with an appropriate solvent like acetonitrile or DMF.

• Prepare a blank reference solution using the same procedure but without the resin.[16]

• Measure the absorbance of the sample solution against the blank at 301 nm using a UV-Vis spectrophotometer.

• Calculate the loading using the Beer-Lambert law. A simplified and widely used formula is:

  Loading (mmol/g) = (Absorbance at 301 nm × Dilution Volume [mL]) / (7800 M⁻¹cm⁻¹ × Resin Mass [g] × Path Length [cm])

  Note: The molar extinction coefficient (ε) for the dibenzofulvene adduct can vary slightly. 7800 M⁻¹cm⁻¹ is a commonly accepted value. For highest accuracy, a calibration curve should be generated.[18]

Workflow & Data Summary

Visual Workflow of Resin Loading

Caption: Workflow for loading Fmoc-N-Me-Glu-OtBu onto 2-CTC resin.

Summary of Key Protocol Parameters

Parameter	Recommended Value	Rationale
Resin Type	2-Chlorotrityl Chloride (2-CTC)	Mild cleavage conditions, suppression of racemization and diketopiperazine formation.[5][6]
Fmoc-AA-OH Equivalents	1.0 - 1.5 (relative to resin capacity)	Ensures a sufficient driving force for the reaction without excessive waste.
Base	DIPEA	Non-nucleophilic, minimizes racemization.[7]
DIPEA Equivalents	2.0 - 3.0 (relative to amino acid)	Neutralizes HCl byproduct and facilitates the reaction.
Coupling Time	2 - 4 hours	Increased time is required to overcome the steric hindrance of the N-methyl group.[14]
Capping Agent	Anhydrous Methanol	Efficiently quenches unreacted chlorotrityl sites.[7][10]
Expected Loading	0.4 - 0.8 mmol/g	Typical range for sterically hindered amino acids on high-load 2-CTC resin.

Troubleshooting & Expert Insights

• Low Loading Efficiency:

  • Cause: Moisture in reagents or solvents is a common culprit, as it deactivates the resin.[7]

  • Solution: Ensure all solvents (especially DCM) are anhydrous. Dry the Fmoc-amino acid derivative under vacuum before use. Consider reactivating the 2-CTC resin with thionyl chloride if it is old or has been improperly stored.[19]

  • Cause: Insufficient reaction time.

  • Solution: Extend the coupling time to overnight if necessary, particularly for very difficult couplings.

• Premature Cleavage:

  • Cause: While stable to DIPEA and piperidine, the 2-CTC linker is sensitive to repeated exposure to even mild acids that can be generated by some coupling reagents (not an issue in this direct esterification protocol but relevant for subsequent steps).[7]

  • Solution: This protocol avoids acidic coupling reagents. During subsequent peptide synthesis, ensure that any acidic conditions are strictly avoided until the final cleavage step.

• Monitoring Secondary Amines:

  • For subsequent coupling steps to the N-methylated amino acid on the resin, the standard Kaiser (ninhydrin) test will not work as it only detects primary amines.

  • Solution: Use the Bromophenol Blue test to monitor the presence of unreacted secondary amines on the resin.[12][20] A blue or green color indicates an incomplete coupling reaction.

References

• Gude M, Ryf J, White PD. (2002). An accurate method for the quantitation of Fmoc-derivatized solid phase supports. Lett Pept Sci. 9(4-5):203-206. [Link]

• Biron, E., Chatterjee, J., & Kessler, H. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183–5189. [Link]

• Tavassoli, A. (2020). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Methods and Protocols, 3(4), 83. [Link]

• Urbán, J., et al. (2005). Convenient synthesis of N-methylamino acids compatible with Fmoc solid-phase peptide synthesis. PubMed, PMID: 15960522. [Link]

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(16), 6146-6151. [Link]

• Di Gioia, M. L., et al. (2007). Solid-Phase Synthesis of N-Nosyl- and N-Fmoc-N-Methyl-α-amino Acids. The Journal of Organic Chemistry, 72(10), 3747–3752. [Link]

• AAPPTec. (n.d.). Solid Phase Peptide Synthesis With N-Methyl Amino Acids. Technical Support Information Bulletin 1177. [Link]

• Gude, M., et al. (2002). An accurate method for the quantitation of Fmoc-derivatized solid phase supports. ResearchGate. [Link]

• MDPI. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. MDPI. [Link]

• Barlos, K., et al. (1991). 2-Chlorotrityl chloride resin. Studies on anchoring of Fmoc-amino acids and peptide cleavage. International Journal of Peptide and Protein Research, 37(6), 513-520. [Link]

• Peptideweb.com. (n.d.). Loading protocols. Peptideweb.com. [Link]

• Applied Polytech. (n.d.). 2 Chlorotrityl Chloride Resin. Applied Polytech. [Link]

• Isasa, M., et al. (2019). Calculating Resin Functionalization in Solid-Phase Peptide Synthesis Using a Standardized Method based on Fmoc Determination. Spiral. [Link]

• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis (Version 1.7.2). University of California, Irvine. [Link]

• AAPPTec. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. AAPPTec Peptides. [Link]

• ResearchGate. (n.d.). Highly Efficient Synthesis of Sterically Hindered Peptides Containing N-Methylated Amino Acid Residues using a Novel 1 H-Benzimidazolium Salt. ResearchGate. [Link]

• Almac. (n.d.). Accurate determination of resin substitution in solid phase peptide synthesis. Almac Group. [Link]

• PubMed. (1991). 2-Chlorotrityl chloride resin. Studies on anchoring of Fmoc-amino acids and peptide cleavage. PubMed. [Link]

• ResearchGate. (1991). 2-Chlorotrityl Chloride Resin—Studies on Anchoring of Fmoc-Amino Acids and Peptide Cleavage. ResearchGate. [Link]

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. [Link]

• AAPPTec. (n.d.). 2-Chlorotrityl Chloride Resin. AAPPTec Peptides. [Link]

• Bonkowski B, et al. (2013). Basic Concepts of using Solid Phase Synthesis to Build Small Organic Molecules using 2-Chlorotrityl Chloride Resin. Mod Chem appl, 1: 113. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Convenient synthesis of N-methylamino acids compatible with Fmoc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. appliedpolytech.com [appliedpolytech.com]
• 9. almacgroup.com [almacgroup.com]
• 10. ks3-cn-beijing.ksyun.com [ks3-cn-beijing.ksyun.com]
• 11. 2-Chlorotrityl chloride resin. Studies on anchoring of Fmoc-amino acids and peptide cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. chem.uci.edu [chem.uci.edu]
• 16. Peptide Resin Loading Protocols [sigmaaldrich.com]
• 17. researchgate.net [researchgate.net]
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• 19. peptide.com [peptide.com]
• 20. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in Fmoc-N-Me-Glu-OtBu Coupling

Welcome to the Technical Support Center for advanced peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of incorporating N-methylated amino acids, specifically Fmoc-N-Me-Glu-OtBu, into their peptide sequences. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your syntheses effectively.

The introduction of an N-methyl group is a powerful strategy in medicinal chemistry to enhance the proteolytic stability and modulate the conformation of peptide-based drugs.[1] However, this modification introduces significant steric hindrance, which can impede amide bond formation and lead to challenges such as incomplete coupling and lower yields.[2] This guide provides in-depth troubleshooting advice and frequently asked questions to address these specific issues.

Troubleshooting Guide

This section addresses common problems encountered during the coupling of Fmoc-N-Me-Glu-OtBu and provides step-by-step solutions.

Issue 1: Low Coupling Efficiency or Presence of Deletion Sequences

Question: I am observing a low yield for my peptide, and mass spectrometry analysis shows a significant peak corresponding to a deletion of the N-methylated glutamic acid residue. What is causing this and how can I fix it?

Answer:

Low coupling efficiency is the most common issue when working with N-methylated amino acids due to steric hindrance.[3] The bulky N-methyl group on the secondary amine of Fmoc-N-Me-Glu-OtBu physically blocks the approach of the activated carboxyl group of the incoming amino acid, slowing down the reaction rate and leading to incomplete coupling.[2] Standard coupling reagents like HBTU and HCTU may not be potent enough to overcome this steric barrier.[2][3]

Solutions:

• Switch to a More Potent Coupling Reagent:

  • Recommendation: Employ a uranium/aminium salt like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or a phosphonium salt like PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate).[2] HATU is often considered the gold standard for such difficult couplings due to its high reactivity.[2][4]

  • Rationale: These reagents form highly reactive OAt esters, which are more effective at acylating the sterically hindered secondary amine.

• Perform a "Double Coupling":

  • Protocol: After the initial coupling reaction, wash the resin and then repeat the coupling step with a fresh solution of the activated Fmoc-N-Me-Glu-OtBu.[2]

  • Rationale: The first coupling may not go to completion. A second coupling increases the probability of all resin-bound free amines reacting.

• Optimize Reaction Conditions:

  • Increase Coupling Time: Extend the reaction time from the typical 1-2 hours to 2-4 hours, or even overnight for particularly difficult sequences.[5]

  • Solvent Choice: Consider using N-Methyl-2-pyrrolidone (NMP) instead of or in a mixture with Dimethylformamide (DMF). NMP has superior solvating properties and can help disrupt peptide aggregation that might hinder the reaction.[5]

Below is a decision-making flowchart to guide you through troubleshooting low coupling efficiency.

Caption: Workflow for Fmoc-N-Me-Glu-OtBu coupling.

Materials:

• Fmoc-N-Me-Glu(OtBu)-OH

• Solid-phase synthesis resin (e.g., Rink Amide, Wang resin) with the preceding amino acid deprotected

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• 20% (v/v) Piperidine in DMF

• Dichloromethane (DCM)

• Bromophenol blue test solution

Procedure:

• Resin Preparation: Ensure the resin is well-swollen in DMF (30-60 minutes) and the N-terminal Fmoc group of the preceding amino acid has been removed using 20% piperidine in DMF, followed by thorough washing with DMF. [4]

• Amino Acid Activation:

  • In a separate reaction vessel, dissolve Fmoc-N-Me-Glu(OtBu)-OH (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in DMF.

  • Add DIPEA (8 equivalents) to the mixture.

  • Allow the solution to pre-activate for 1-2 minutes with gentle agitation. [2]

• Coupling Reaction:

  • Immediately add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture at room temperature for 2-4 hours. [2]

• Monitoring the Coupling:

  • Remove a small sample of resin beads and wash them thoroughly with methanol.

  • Perform a bromophenol blue test. [2] * Yellow beads: Coupling is complete.

    • Blue or green beads: Coupling is incomplete.

• Washing:

  • Once the coupling is complete, drain the reaction vessel.

  • Wash the resin thoroughly with DMF (3-5 times) and then DCM (3-5 times) to remove all excess reagents and by-products. [2]

• Double Coupling (if necessary):

  • If the bromophenol blue test indicates an incomplete reaction, repeat steps 2-5 with a fresh solution of activated amino acid. [2]

References

• A Comparative Guide to the Efficacy of Coupling Agents for Fmoc-N-Me-Glu(OtBu)-OH - Benchchem. 4

• Preventing side reactions during Fmoc-N-Me-Glu(OtBu)-OH incorporation - Benchchem. 2

• Technical Support Center: Fmoc-N-Me-D-Glu-OH in Peptide Synthesis - Benchchem. 3

• A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis - Benchchem. 1

• Novabiochem® Coupling reagents - Merck Millipore. 6

• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids - Benchchem. 5

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF. 7

• Peptide Coupling Reagents Guide - Sigma-Aldrich.

• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. 8

• A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH: Properties and Applications in Peptide Synthesis - Benchchem. 9

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Technical Support Center: Troubleshooting Fmoc-N-Me-Glu-OtBu & DKP Formation

Welcome to the Solid-Phase Peptide Synthesis (SPPS) Technical Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with sequence-dependent deletion side reactions—specifically, the formation of 2,5-diketopiperazines (DKPs) when incorporating the N-methylated amino acid Fmoc-N-Me-Glu-OtBu.

By understanding the thermodynamic causality of this side reaction, you can implement our validated, self-correcting protocols to salvage your crude yields and maintain sequence integrity.

Part 1: The Causality of DKP Formation (Mechanistic FAQs)

Q: Why is Fmoc-N-Me-Glu-OtBu uniquely prone to triggering DKP formation? A: DKP formation is an intramolecular aminolysis reaction where the free N-terminal amine of a dipeptide attacks the C-terminal ester or amide bond, cleaving the dipeptide off the resin[1]. The presence of the N-methyl group on Glutamic acid (N-Me-Glu) restricts the ϕ and ψ dihedral angles of the peptide backbone. This steric constraint heavily favors the cis conformation of the peptide bond, forcing the deprotected N-terminal amine into optimal spatial proximity (approx. 3 Å) to the C-terminal carbonyl[2]. Consequently, the cyclization kinetics are exponentially accelerated compared to standard primary amino acids.

Q: How do I know if "traceless" DKP formation has ruined my synthesis? A: "Traceless" DKP formation occurs when the C-terminal dipeptide is cleaved from the resin, leaving behind an inert hydroxyl moiety (on ester-linked resins) that cannot accommodate further chain growth[1]. Because the DKP byproduct is highly soluble, it is washed away during routine filtration. It will not appear as an impurity in your final HPLC trace; instead, it manifests as a catastrophic, unexplained drop in overall crude yield[3]. To confirm it, you must analyze the cleavage cocktail or the DMF washes via LC-MS specifically for the mass of the cyclic dipeptide.

Q: Does the sequence position of N-Me-Glu dictate the troubleshooting strategy? A: Yes. The risk profile shifts depending on where N-Me-Glu is located:

• Position 1 (C-terminus): The risk occurs when Amino Acid 2 (AA2) is deprotected. The primary amine of AA2 attacks the resin linkage. Solution: Steric shielding of the resin.

• Position 2 (Penultimate): The risk occurs when Fmoc-N-Me-Glu-OtBu itself is deprotected. The resulting secondary N-methyl amine is highly nucleophilic and rapidly attacks the C-terminal resin linkage. Solution: Kinetic outcompeting via rapid deprotection and coupling.

Part 2: Mechanistic Pathways & Decision Workflows

Caption: Competing kinetic pathways: DKP cyclization vs. successful peptide elongation.

Caption: Decision matrix for mitigating DKP formation based on N-Me-Glu sequence position.

Part 3: Quantitative Data & Strategy Selection

To effectively suppress DKP formation, standard SPPS conditions must be abandoned in favor of sterically hindered resins and optimized kinetics.

Table 1: Impact of Synthesis Conditions on DKP Formation Rates

Parameter	Standard Condition	Optimized Condition	DKP Formation Rate	Mechanistic Rationale
Resin Linkage	Wang Resin (Benzyl ester)	2-CTC Resin (Trityl ester)	>40% vs <5%	The massive steric bulk of the 2-chlorotrityl moiety physically blocks the nucleophilic attack trajectory[4].
Fmoc Deprotection	20% Piperidine in DMF	2% DBU / 5% Piperazine in NMP	13.8% vs <4%	Piperidine acts as a general base catalyzing cyclization; DBU/Piperazine offers rapid deprotection with lower nucleophilicity[1].
Coupling Kinetics	In-situ activation (DIC/HOBt)	Pre-activation (HATU/Sym-collidine)	High vs Low	Faster coupling kinetics outcompete the intramolecular cyclization rate, trapping the free amine[5].

Part 4: Validated Experimental Protocols

Protocol 1: Steric Shielding via 2-Chlorotrityl Chloride (2-CTC) Resin

Application: When Fmoc-N-Me-Glu-OtBu is the C-terminal amino acid (Position 1). Causality & Self-Validation: 2-CTC resin utilizes a highly bulky trityl group. When the N-terminal amine of AA2 attempts to attack the ester bond linking N-Me-Glu to the resin, the trityl group provides immense steric hindrance, effectively shutting down the cyclization pathway[4]. The absence of DKP mass in the cleavage cocktail validates the steric block.

Step-by-Step Methodology:

• Resin Swelling: Swell 2-CTC resin in dry Dichloromethane (DCM) for 30 minutes. (Critical: Avoid DMF at this stage to prevent dimethylamine impurities from irreversibly capping the reactive chloride sites).

• First Amino Acid Loading: Dissolve Fmoc-N-Me-Glu-OtBu (1.2 eq relative to resin loading) in dry DCM. Add N,N-Diisopropylethylamine (DIPEA) (4.0 eq). Add this solution to the resin and agitate for 2 hours at room temperature.

• Capping: To neutralize unreacted chloride sites and prevent future truncation, add a mixture of DCM/MeOH/DIPEA (17:2:1, v/v/v) to the reaction vessel. Agitate for 15 minutes. Drain and repeat once.

• Washing: Wash the resin thoroughly with DCM (3x) and DMF (3x) to prepare for the next coupling cycle.

Protocol 2: Kinetic Outcompeting via Optimized Deprotection & Rapid Coupling

Application: When Fmoc-N-Me-Glu-OtBu is the penultimate amino acid (Position 2). Causality & Self-Validation: Deprotecting N-Me-Glu leaves a highly nucleophilic secondary amine. Standard 20% piperidine is too slow and basic, promoting DKP[2]. By using a stronger, non-nucleophilic base (DBU) combined with a mild scavenger (Piperazine), we achieve rapid Fmoc removal. Immediately following this with a pre-activated, highly reactive coupling mixture ensures the third amino acid (AA3) is attached before cyclization can occur[1][6]. The successful mass of the tripeptide-resin validates the kinetic trap.

Step-by-Step Methodology:

• Optimized Deprotection: Treat the dipeptide-resin with a solution of 2% DBU and 5% Piperazine in NMP (v/v/w). Agitate for exactly 2 x 5 minutes . (Critical: Do not exceed this time, as prolonged exposure to base will trigger DKP[6]).

• Rapid Washing: Immediately wash the resin with NMP (5x) to remove all traces of base.

• Pre-activation of AA3: In a separate vial, dissolve the third amino acid (Fmoc-AA3-OH) (4.0 eq) and HATU (3.9 eq) in NMP. Add Sym-collidine (10 eq) and pre-activate for exactly 1 minute.

• Rapid Coupling: Add the pre-activated mixture to the resin. Agitate for 45-60 minutes.

• Validation: Perform a micro-cleavage (using 1% TFA in DCM if on 2-CTC resin) and analyze via LC-MS. The presence of the desired tripeptide without the cyclic dipeptide mass confirms the kinetic trapping was successful.

References

• Yang, Y., & Hansen, L. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega. 1

• Benchchem Technical Support. Preventing diketopiperazine formation in Fmoc-L-Phe-MPPA synthesis. Benchchem. 6

• Peptide Chemistry Org. Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention.5

• Benchchem Technical Support. Prevention of Diketopiperazine Formation in Dipeptide Synthesis. Benchchem. 3

• National Institutes of Health (NIH) / PMC. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide.2

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.4

• Sigma-Aldrich. Fmoc SPPS Linkers: Trityl-based Resins.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. peptide.com [peptide.com]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting incomplete coupling of Fmoc-N-Me-Glu-OtBu in SPPS

Welcome to the technical support center for troubleshooting the incorporation of Fmoc-N-Me-Glu-OtBu in Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve issues related to incomplete coupling of this sterically hindered amino acid.

Frequently Asked Questions (FAQs)

Q1: Why is the coupling of Fmoc-N-Me-Glu-OtBu so challenging?

A1: The primary challenge in coupling Fmoc-N-Me-Glu-OtBu lies in the steric hindrance caused by the methyl group on the α-nitrogen.[1][2][3] This N-methylation significantly reduces the nucleophilicity of the secondary amine and physically obstructs the approach of the activated carboxylic acid.[3] This steric bulk slows down the acylation reaction, often leading to incomplete coupling and the formation of deletion sequences in the final peptide.[1]

Q2: What are the immediate signs of an incomplete coupling reaction with Fmoc-N-Me-Glu-OtBu?

A2: The most common indicators of a problematic coupling are:

• Low or no product yield: This is the most evident sign of a failed reaction.[2]

• Presence of unreacted starting materials: Analysis of a test cleavage by LC-MS will show a significant peak corresponding to the peptide sequence without the N-methylated residue.

• Formation of deletion sequences: The final purified peptide may show a mass corresponding to the target peptide minus the mass of the Fmoc-N-Me-Glu-OtBu residue.

• Positive Bromophenol Blue Test: A qualitative on-resin test that indicates the presence of unreacted secondary amines.[4][5]

Q3: My standard Kaiser test is negative, but I still suspect incomplete coupling. Why?

A3: The Kaiser (ninhydrin) test is unreliable for monitoring the coupling of N-methylated amino acids.[5][6] The test relies on the reaction with primary amines to produce a characteristic deep blue color. Secondary amines, such as the one in Fmoc-N-Me-Glu-OtBu, give a weak or no color change (often a reddish-brown).[6] Therefore, a negative Kaiser test can be misleading and should not be used as the sole indicator of a complete reaction.

In-Depth Troubleshooting Guide

Issue: Incomplete acylation of the N-terminal amine by Fmoc-N-Me-Glu-OtBu.

This is the most frequently encountered problem. The following sections provide a systematic approach to troubleshooting and improving coupling efficiency.

1. Re-evaluate Your Coupling Reagent

The choice of coupling reagent is the most critical factor for sterically hindered N-methylated amino acids.[7][8] Standard reagents like HBTU, HCTU, and DIC are often insufficiently reactive to overcome the steric barrier.[6][8][9]

Expert Recommendation: Switch to a more potent coupling reagent. Uronium/aminium or phosphonium salt-based reagents are highly recommended.[1][2]

Coupling Reagent	Class	Relative Reactivity	Key Advantages	Potential Drawbacks
HATU	Aminium/Uronium	Very High	High efficiency, fast reaction times, effective for sterically hindered residues.[4][7][10]	High cost, potential for guanidinylation of the amine if used in excess.[2][7]
PyAOP	Phosphonium	Very High	Excellent for coupling N-methylamino acids with low racemization.[2][11]	Higher cost.[2]
COMU	Aminium/Uronium	Very High	High reactivity, good solubility of byproducts, and a safer alternative to benzotriazole-based reagents.[1][3]	Solution stability can be poor.[10]
PyBrOP	Phosphonium	Very High	Allows for efficient and fast couplings, even for challenging N-methylated residues.[4][10]	Byproducts can be difficult to remove.

2. Optimize Reaction Conditions

Even with a potent coupling reagent, optimizing the reaction conditions is crucial for driving the reaction to completion.

Expert Recommendations:

• Increase Equivalents: Use a higher excess of the Fmoc-N-Me-Glu-OtBu and coupling reagent. A range of 3-5 equivalents relative to the resin loading is a good starting point.[5][12]

• Extend Coupling Time: N-methylated amino acids couple significantly slower. Extend the reaction time to 2-4 hours or even longer.[5][13] Monitoring the reaction progress is key.

• Consider Double Coupling: If monitoring indicates an incomplete reaction after the initial extended coupling time, a second coupling with a fresh solution of activated amino acid is highly recommended.[4][7]

• Base Selection: Use a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine.[2][5]

3. Implement Reliable In-Process Controls

As the Kaiser test is not suitable, alternative methods are required to monitor the reaction.

Workflow for Monitoring Coupling Completion

Caption: Steric hindrance from the N-methyl group blocking acylation.

By understanding the underlying chemical principles and implementing these robust troubleshooting strategies and protocols, researchers can successfully overcome the challenges associated with the incorporation of Fmoc-N-Me-Glu-OtBu and other N-methylated amino acids in their synthetic peptides.

References

• Benchchem. (n.d.). Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
• Benchchem. (n.d.). Technical Support Center: Alternative Coupling Reagents for Sterically Hindered N-Methyl Amines.
• Benchchem. (2025). Application Notes & Protocols: Efficient Incorporation of N-Methylated Amino acids in Peptide Synthesis.
• Benchchem. (n.d.). Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Peptidomimetic Development.
• Benchchem. (n.d.). A Comparative Guide to the Efficacy of Coupling Agents for Fmoc-N-Me-Glu(OtBu)-OH.
• Young, J. D., Huang, A. S., Ariel, N., Bruins, J. B., Ng, D., & Stevens, R. L. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research, 3(4), 194–200.
• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. (n.d.).
• Benchchem. (n.d.). A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis.
• Benchchem. (n.d.). A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH: Properties and Applications in Peptide Synthesis.
• Biron, E., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry.
• (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. The Journal of Organic Chemistry.
• Merck Millipore. (n.d.). Novabiochem® Coupling reagents.
• Benchchem. (2026). Technical Support Center: Fmoc-N-Me-D-Glu-OH in Peptide Synthesis.
• Benchchem. (n.d.). Application Notes and Protocols for the Coupling of N-Methylated Amino Acids.
• Young, J. D., Huang, A. S., Ariel, N., Bruins, J. B., Ng, D., & Stevens, R. L. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. PubMed.
• (n.d.). Highly Efficient Synthesis of Sterically Hindered Peptides Containing N-Methylated Amino Acid Residues using a Novel 1 H-Benzimidazolium Salt.
• (n.d.). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds. PMC.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• (n.d.). Improved acylation of pseudoproline: masked threonine in flow peptide chemistry.
• Advent Chembio. (n.d.). Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis.
• (2023). DNA-Compatible Conditions for the Formation of N‑Methyl Peptide Bonds. eScholarship.
• (n.d.). A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. PMC.
• (n.d.). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings.
• (n.d.).
• ChemPep. (n.d.). Pseudoproline Dipeptides for Peptide Synthesis: Preventing Aggregation & Improving Yield.
• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests.
• Benchchem. (n.d.). Application Notes and Protocols for Coupling Fmoc-N-Me-Ser(tBu)-OH.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. peptide.com [peptide.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Reducing Epimerization During Fmoc-N-Me-Glu-OtBu Activation

Welcome to the technical support center for advanced peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with stereochemical integrity during the incorporation of N-methylated amino acids, specifically focusing on Fmoc-N-Me-Glu-OtBu. Here, we delve into the mechanistic underpinnings of epimerization and provide field-proven troubleshooting strategies and optimized protocols to ensure the synthesis of high-purity peptides.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a critical issue with Fmoc-N-Me-Glu-OtBu?

A1: Epimerization is an undesired side reaction in peptide synthesis where the stereochemistry at the alpha-carbon of an amino acid is inverted, converting the L-amino acid into its D-epimer.[1][2] This is particularly problematic because the biological activity of a peptide is intrinsically linked to its specific three-dimensional structure.[1] The presence of the D-epimer creates a diastereomeric impurity that is often challenging to separate from the desired peptide due to their very similar physical properties, leading to decreased yield and potentially altered or abolished biological function.[1][3]

N-methylated amino acids like Fmoc-N-Me-Glu-OtBu are especially susceptible to epimerization due to steric hindrance from the N-methyl group, which can slow down the desired coupling reaction.[4][5] This provides a larger window of opportunity for side reactions, including epimerization, to occur.

Q2: What are the primary mechanisms driving epimerization during the activation of Fmoc-N-Me-Glu-OtBu?

A2: There are two principal pathways for epimerization during the coupling step:

• Oxazolone Formation: This is the most prevalent mechanism.[1][2] The activated carboxylic acid of the Fmoc-protected amino acid can cyclize to form a 5(4H)-oxazolone intermediate. The proton at the α-carbon of this intermediate is highly acidic and can be readily abstracted by a base, leading to a loss of stereochemical integrity. The subsequent reaction of the achiral oxazolone with the amine component can produce a mixture of both L- and D-isomers.[1][6]

• Direct Enolization: A base can directly abstract the acidic α-proton of the activated amino acid, forming an enolate intermediate.[2] Reprotonation of this planar enolate can result in the formation of the D-epimer.[2] This pathway is more significant for amino acid residues with acidic α-protons.[2]

Q3: Are certain coupling reagents more prone to causing epimerization with N-methylated amino acids?

A3: Yes, the choice of coupling reagent is a critical factor. While highly reactive reagents are necessary to overcome the steric hindrance of N-methylated amino acids, some can exacerbate epimerization.[4] Modern onium salt-based coupling reagents such as HATU, HCTU, or COMU are generally preferred as they promote rapid amide bond formation, which can outpace the rate of epimerization.[1][7] HATU, in particular, is often recommended for sterically hindered couplings as it reacts quickly with less epimerization.[7][8] Reagents like DCC or DIC, when used without additives, can be more prone to causing racemization.[9]

Troubleshooting Guide

This section addresses common issues encountered during the activation and coupling of Fmoc-N-Me-Glu-OtBu and provides actionable solutions.

Issue 1: High levels of D-epimer detected in the final peptide.

Potential Cause	Underlying Reason	Recommended Solution
Inappropriate Coupling Reagent	Standard carbodiimide reagents (DCC, DIC) may not be reactive enough for the sterically hindered N-methylated amino acid, leading to prolonged reaction times and increased opportunity for epimerization.[10]	Utilize high-reactivity uronium/aminium salts like HATU or phosphonium salts like PyAOP.[10] HATU is often superior to HBTU for hindered couplings.[11][12] The addition of OxymaPure® can further suppress racemization.[9][13]
Excessive Base Strength or Concentration	Strong, non-hindered bases like DBU or excess DIEA can readily abstract the α-proton, accelerating both oxazolone formation and direct enolization pathways.[1][2]	Use a sterically hindered and weaker base such as 2,4,6-collidine (TMP) or N-methylmorpholine (NMM).[1] It is crucial to use the minimum amount of base necessary for the reaction.[1]
Prolonged Pre-activation Time	Allowing the activated amino acid to sit in solution for an extended period before addition to the resin increases the time for the formation of the epimerization-prone oxazolone intermediate.[1]	Minimize the pre-activation time. Ideally, the activated amino acid solution should be added to the resin immediately after preparation.[1] A pre-activation time of 1-2 minutes is often recommended.[11]
Elevated Temperature	Higher temperatures increase the rate of all chemical reactions, including the side reactions that lead to epimerization.[14]	Perform the coupling reaction at room temperature or below.[1][14]
Solvent Effects	Polar aprotic solvents like DMF can stabilize the enolate intermediate, which can increase the rate of epimerization.[1][14]	If reagent solubility allows, consider using a less polar solvent or a mixture of DMF and DCM.[1]

Issue 2: Low coupling efficiency and formation of deletion sequences.

Potential Cause	Underlying Reason	Recommended Solution
Steric Hindrance	The N-methyl group on Fmoc-N-Me-Glu-OtBu significantly increases steric bulk, which slows down the coupling reaction.[4][5]	Employ highly reactive coupling reagents like HATU or HCTU.[10] Consider performing a double coupling or increasing the reaction time to 4-6 hours.[15] Microwave-assisted synthesis can also enhance coupling efficiency for sterically hindered residues.[10]
Peptide Aggregation	The growing peptide chains on the solid support can aggregate, blocking reactive sites and preventing complete coupling.[10]	Use chaotropic salts or alternative solvents like N-Methyl-2-pyrrolidone (NMP) to disrupt aggregation.[10]
Incomplete Fmoc Deprotection	Steric hindrance may also impede the complete removal of the Fmoc protecting group from the preceding amino acid.	Increase the time or the number of repetitions for the Fmoc deprotection step.[10] A standard protocol involves a 5-minute treatment with 20% piperidine in DMF, followed by a 15-minute treatment.[4][15]

Optimized Experimental Protocols

Protocol 1: Optimized Coupling of Fmoc-N-Me-Glu-OtBu-OH using HATU

This protocol is designed to minimize epimerization while achieving high coupling efficiency.

Materials:

• Fmoc-resin with N-terminal amine deprotected

• Fmoc-N-Me-Glu(OtBu)-OH (3 equivalents)

• HATU (3 equivalents)

• 2,4,6-Collidine (6 equivalents)

• Anhydrous DMF

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide has been completely removed using a standard deprotection protocol (e.g., 20% piperidine in DMF).[15] Wash the resin thoroughly with DMF.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-N-Me-Glu(OtBu)-OH (3 eq.) and HATU (3 eq.) in a minimal amount of anhydrous DMF.

• Base Addition and Pre-activation: Add 2,4,6-collidine (6 eq.) to the amino acid solution and mix briefly. Crucially, do not pre-activate for more than 1-2 minutes. [1][11]

• Coupling: Immediately add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the reaction mixture for 2-4 hours at room temperature.[16]

• Monitoring: Monitor the coupling reaction using the bromophenol blue test, as the standard ninhydrin test is ineffective for secondary amines.[10] A yellow color indicates a complete reaction, while blue or green suggests incomplete coupling.[4][10]

• Washing: Once the reaction is complete, drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times) and DCM (3 times).[4]

• Capping (Optional): If the coupling is incomplete, cap any unreacted amines with acetic anhydride to prevent the formation of deletion sequences.[16]

Protocol 2: Analysis of Epimerization by RP-HPLC

This protocol provides a general method for quantifying the level of epimerization.

Materials:

• Crude peptide cleaved from the resin

• RP-HPLC system with a C18 column

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Reference standards for both the desired L-peptide and the D-epimer (if available)

Procedure:

• Sample Preparation: Dissolve the crude peptide in a suitable solvent (e.g., a mixture of Mobile Phase A and B).

• Chromatographic Separation: Inject the sample onto the RP-HPLC system. Use a shallow gradient of acetonitrile to achieve separation of the diastereomers. The D-epimer will typically have a slightly different retention time than the L-peptide.

• Quantification: Integrate the peak areas of the desired peptide and the epimeric impurity. The percentage of epimerization can be calculated as: % Epimerization = (Area of D-epimer peak / (Area of L-peptide peak + Area of D-epimer peak)) * 100

It is important to note that baseline separation of the diastereomers may require optimization of the HPLC method, including the gradient, flow rate, and column temperature. Tandem mass spectrometry can also be employed for the identification and characterization of peptide epimers.[17][18]

Visualization of Key Processes

Mechanism of Epimerization via Oxazolone Intermediate

Caption: Epimerization pathway via oxazolone intermediate.

Troubleshooting Workflow for High Epimerization

Caption: Decision tree for troubleshooting high epimerization.

References

• Benchchem. (n.d.). Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
• Benchchem. (n.d.). Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Peptidomimetic Development.
• Benchchem. (n.d.). Minimizing epimerization during Fmoc-N-PEG23-acid coupling.
• Benchchem. (n.d.). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Epimerisation in Peptide Synthesis. (2023). PMC - NIH.
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• Synthesis and Modification of the Amyloid Peptide Sequence 37-42 of Aβ42 (AβPP). (n.d.).
• Epimeriz
• Benchchem. (n.d.). Strategies to overcome steric hindrance in N-methylated peptide synthesis.
• Benchchem. (n.d.). OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety.
• Yields of the peptide coupling reactions and comparison of HBTU and HATU. (n.d.).
• Characterizing the D-Amino Acid Position in Peptide Epimers by Using Higher-Energy Collisional Dissociation Tandem Mass Spectrometry: A Case Study of Liraglutide. (2024). MDPI.
• Benchchem. (n.d.). OxymaPure vs. HOBt: A Comparative Guide to Coupling Additives in Peptide Synthesis.
• Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to
• Epimerisation in Peptide Synthesis. (2026).
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Identification of Amino Acid Epimerization and Isomerization in Crystallin Proteins by Tandem LC-MS. (2014). eScholarship.
• Benchchem. (n.d.). A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis.

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• 5. Synthesis and Modification of the Amyloid Peptide Sequence 37-42 of Aβ42 (AβPP): Efficient Synthesis of N-methylated Peptides, Expanding the Tools for Peptide Research [scielo.org.mx]
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• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Characterizing the D-Amino Acid Position in Peptide Epimers by Using Higher-Energy Collisional Dissociation Tandem Mass Spectrometry: A Case Study of Liraglutide [mdpi.com]
• 18. escholarship.org [escholarship.org]

Technical Support Center: Optimizing Cleavage Cocktails for Fmoc-N-Me-Glu-OtBu Peptides

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the final deprotection of peptides containing N-methylated amino acids. While incorporating Fmoc-N-Me-Glu(OtBu)-OH is a powerful strategy to improve a peptide's metabolic stability and membrane permeability, it introduces severe steric hindrance[1]. This steric bulk not only complicates coupling but drastically impedes the acidolysis of the adjacent side-chain tert-butyl (OtBu) ester during final Trifluoroacetic Acid (TFA) cleavage.

This guide provides a self-validating framework to troubleshoot, optimize, and verify the cleavage of highly hindered N-methylated peptides without compromising the integrity of sensitive residues.

Mechanistic Overview: The Causality of Cleavage Failures

To solve cleavage issues, we must first understand the chemical microenvironment of an N-methylated residue. The N-methyl group restricts the rotational freedom of the peptide backbone, creating a steric shield around the side-chain OtBu group[1].

During final deprotection, TFA must protonate the ester oxygen to initiate acidolysis. The steric hindrance slows this kinetic step significantly, often resulting in incomplete deprotection. Furthermore, when the OtBu group finally yields, it generates a highly reactive tert-butyl carbocation. Because the local environment is sterically congested, bulky scavengers like Triisopropylsilane (TIS) may struggle to access and quench the cation fast enough. If unquenched, this carbocation will re-alkylate electron-rich residues (Trp, Tyr, Met, Cys).

Caption: Competing mechanistic pathways during TFA acidolysis of hindered OtBu groups.

Troubleshooting FAQs

Q: My LC-MS shows a major peak at +56 Da relative to my target mass after a standard 2-hour cleavage. What happened? A: This +56 Da shift is the classic mass signature of an uncleaved tert-butyl (tBu) adduct. Due to the steric shielding by the N-methyl group, the standard 2-hour TFA acidolysis is kinetically insufficient[1]. You must extend the cleavage time to 3–4 hours to drive the reaction to completion.

Q: I extended the cleavage time to 4 hours to remove the OtBu group, but now I see degradation peaks and modified Tryptophan residues. How do I balance this? A: Extended exposure to TFA increases the risk of side reactions, particularly the alkylation of Trp, Tyr, and Met by the liberated tert-butyl cation[2]. If your peptide contains these sensitive residues, standard bulky scavengers like TIS may fail to quench the cation fast enough in a sterically hindered environment. You must switch to a more aggressive scavenger cocktail, such as Reagent K, which utilizes highly nucleophilic 1,2-ethanedithiol (EDT) and thioanisole[3].

Q: Can I just heat the cleavage reaction to speed up the OtBu removal? A: While warming the cleavage cocktail to 30–35°C will accelerate OtBu acidolysis, it exponentially increases the rate of side reactions, including aspartimide formation (if Asp is present) and premature cleavage of certain linkers. Heating should only be used as a last resort for short, robust sequences lacking sensitive residues.

Quantitative Comparison of Cleavage Cocktails

Selecting the right cocktail is a balancing act between cleavage efficacy and side-reaction suppression. Use the table below to match the cocktail to your peptide's specific sequence profile.

Cocktail Name	Composition (v/v)	Optimal Time for N-Me-Glu	Efficacy (OtBu Removal)	Risk of Side Reactions	Best Used For
Standard Cocktail	TFA / TIS / H₂O (95 : 2.5 : 2.5)	3 - 4 hours	Moderate	Low	Simple sequences lacking Trp, Met, Cys, or Tyr.
Modified Standard	TFA / TIS / H₂O / EDT (92.5 : 2.5 : 2.5 : 2.5)	3 - 4 hours	High	Low	Peptides with mild steric hindrance and 1-2 sensitive residues.
Reagent K	TFA / Phenol / H₂O / Thioanisole / EDT (82.5 : 5 : 5 : 5 : 2.5)	2.5 - 3.5 hours	Very High	Very Low	Complex sequences with multiple N-Me groups and sensitive residues (Trp, Met, Cys)[3].

The Self-Validating Cleavage Protocol

Do not commit your entire resin batch to an unoptimized cleavage cocktail. The following step-by-step methodology establishes a self-validating system using time-course aliquoting to guarantee complete OtBu removal without over-exposing the peptide to TFA.

Materials Required:

• Cleavage Cocktail (Freshly prepared based on Table 1)

• Cold Diethyl Ether (-20°C)

• Dichloromethane (DCM)

• Analytical LC-MS setup

Step-by-Step Methodology:

• Resin Preparation: Transfer 50 mg of the final synthesized peptide-resin to a fritted syringe. Wash thoroughly with DCM (5 × 3 mL) to remove residual DMF, which can buffer the TFA and inhibit cleavage. Dry the resin under a gentle stream of nitrogen for 10 minutes.

• Cocktail Addition: Add 1.0 mL of your chosen cleavage cocktail to the dry resin. Seal the syringe and agitate gently at room temperature (22–25°C).

• Time-Course Aliquoting (The Validation Step):

  • At T = 2 hours , extract a 50 µL aliquot of the cleavage solution.

  • At T = 3 hours , extract a second 50 µL aliquot.

  • At T = 4 hours , extract a third 50 µL aliquot.

• Precipitation: Dispense each 50 µL aliquot into separate microcentrifuge tubes containing 1.0 mL of cold diethyl ether. Vortex immediately to precipitate the peptide. Centrifuge at 10,000 x g for 3 minutes, decant the ether, and allow the pellet to air dry.

• LC-MS Analysis: Dissolve each pellet in 100 µL of 50% Acetonitrile/Water and inject onto the LC-MS.

• Data Interpretation: Monitor the disappearance of the +56 Da peak across the time points. Identify the earliest time point where the +56 Da peak is completely absent and no degradation peaks have formed. Use this exact duration for your bulk resin cleavage.

Caption: Decision tree for optimizing cleavage cocktails for N-Me-Glu(OtBu) peptides.

References

• American Chemical Society (ACS). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chempep.com [chempep.com]

Technical Support Center: Troubleshooting Yield Loss in N-Methylated Peptide Synthesis

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with the incorporation of N-methylated amino acids—specifically Fmoc-N-Me-Glu(OtBu)-OH .

While N-methylation is a powerful strategy to enhance proteolytic stability and membrane permeability, it fundamentally alters the physical chemistry of the growing peptide chain[1]. The introduction of the N-methyl group creates severe steric hindrance and shifts the thermodynamic equilibrium of the amide bond, often leading to catastrophic yield drops, truncated sequences, and complex purification profiles.

This guide bypasses generic advice to provide a self-validating, mechanistic approach to troubleshooting and optimizing your solid-phase peptide synthesis (SPPS) workflows.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my sequence fail immediately after successfully coupling Fmoc-N-Me-Glu(OtBu)-OH?

The Causality: You are no longer reacting with a primary amine; you are reacting with a highly hindered secondary amine. The N-methyl group acts as a physical shield, blocking the trajectory of the incoming activated acyl group[1]. Standard coupling reagents (like HBTU or standard carbodiimides) form bulky active esters that simply cannot navigate this steric bulk, leading to incomplete acylation and deletion sequences.

The Solution: You must transition to highly reactive, less sterically hindered coupling systems. Uronium salts with smaller leaving groups, such as COMU, or highly active phosphonium salts are required to overcome this barrier[2].

Q2: My mass spectrometry shows a mass corresponding to a truncated peptide and a cyclic dipeptide. What happened?

The Causality: You are observing Diketopiperazine (DKP) formation . When you deprotect the Fmoc group from the amino acid attached to the N-Me-Glu residue, you generate a free primary amine. Normally, trans-amide bonds keep this amine far from the C-terminal ester linkage to the resin. However, N-methylation strongly favors the cis-amide conformation. This spatial rearrangement brings the free N-terminal amine into direct proximity with the C-terminal ester (or the preceding amide bond), triggering a rapid intramolecular nucleophilic attack[3]. The result is the cleavage of your dipeptide off the resin as a cyclic DKP.

The Solution: DKP formation is entirely kinetically driven. To outcompete it, you must minimize the time the free amine is exposed to base. Alternatively, utilize a highly sterically hindered resin (such as 2-Chlorotrityl Chloride, CTC) which physically blocks the nucleophilic attack at the C-terminus[4].

Mechanistic pathway of Diketopiperazine (DKP) formation leading to premature chain cleavage.

Part 2: Quantitative Reagent Selection

Selecting the right coupling chemistry is not a matter of preference; it is a matter of matching activation kinetics to steric constraints. The table below summarizes the empirical performance of standard coupling systems when dealing with Fmoc-N-Me-Glu(OtBu)-OH[5].

Coupling System	Reactivity on Secondary Amines	Epimerization & DKP Risk	Byproduct Profile	Optimal Application Phase
COMU / Oxyma / DIPEA	Excellent	Low (Oxyma suppresses racemization)	Water-soluble, easily washed	Coupling the next AA onto the N-Me-Glu residue[2].
HATU / DIPEA	Very High	Moderate (Risk of guanidinylation)	Poor solubility in some solvents	Standard choice for hindered couplings, but use with caution[6].
DIC / Oxyma	Moderate	Very Low	Urea byproducts require thorough washing	Coupling Fmoc-N-Me-Glu to the growing unhindered chain[6].

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must verify its own success at each critical junction. The following step-by-step methodologies incorporate specific in-process controls designed specifically for N-methylated systems.

Protocol A: Coupling Fmoc-N-Me-Glu(OtBu)-OH to the Growing Chain

Objective: Attach the N-methylated building block to a standard primary amine without causing epimerization.

• Resin Preparation: Swell the resin-bound peptide (primary amine exposed) in DMF for 30 minutes.

• Pre-activation: In a separate vial, dissolve Fmoc-N-Me-Glu(OtBu)-OH (4.0 eq) and Oxyma Pure (4.0 eq) in DMF. Add DIC (4.0 eq). Allow to pre-activate for 2 minutes. Causality: DIC/Oxyma is chosen here because it avoids the risk of terminating the peptide chain via guanidinylation, a known side-reaction of uronium salts like HATU when reacting with slightly hindered amines[6].

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 60–90 minutes.

• Validation (Kaiser Test): Perform a standard Kaiser test. A negative result (yellow) confirms complete acylation of the primary amine.

Protocol B: Coupling the Next Amino Acid Onto the N-Me-Glu Residue

Objective: Overcome severe steric hindrance to elongate the chain.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 5 mins). Wash thoroughly with DMF (5 times) and DCM (3 times).

• Validation (Chloranil Test - CRITICAL): Do not use the Kaiser test. The Kaiser test only detects primary amines and will yield a false negative, tricking you into thinking deprotection failed. Perform a Chloranil test (or De Clercq test), which turns dark blue/green in the presence of secondary amines.

• Pre-activation: Dissolve the next Fmoc-AA-OH (4.0 eq), COMU (3.9 eq), and Oxyma (4.0 eq) in a minimal volume of DMF. Add DIPEA (8.0 eq). Causality: COMU features a morpholino group, which is less sterically demanding than the dimethylamino groups of HATU, allowing superior access to the hindered secondary amine[2].

• Coupling: Add to the resin and agitate for 2 hours. For extremely hindered sequences (e.g., coupling an Aib or another N-Me residue), elevate the temperature to 50°C using a microwave peptide synthesizer.

• Validation: Repeat the Chloranil test. A negative result (colorless/yellow) confirms successful coupling.

Optimized SPPS cycle for incorporating and elongating N-methylated glutamic acid residues.

Protocol C: Mitigating DKP Formation During Subsequent Cycles

Objective: Prevent the cleavage of the dipeptide during the next Fmoc deprotection.

• Resin Selection (Pre-emptive): If the N-Me-Glu residue is positioned at the C-terminus (position 1 or 2), synthesize the peptide on a highly bulky 2-Chlorotrityl Chloride (CTC) resin rather than a Rink Amide or Wang resin[4]. The massive steric bulk of the trityl linker physically blocks the nucleophilic attack required for DKP formation.

• Kinetic Trapping: Immediately after deprotecting the amino acid attached to the N-Me-Glu, do not let the resin sit in base or wash solvents for prolonged periods. Have your next activated amino acid ready to add to the reaction vessel within seconds of the final DMF wash. Rapid acylation traps the free amine before it can undergo the intramolecular DKP cyclization.

References

• BenchChem. A Comparative Guide to Alternatives for Fmoc-N-Me-Glu(OtBu)-OH in Peptide Synthesis. 7

• BenchChem. Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Solid-Phase Peptide Synthesis (SPPS). 1

• BenchChem. A Comparative Guide to the Efficacy of Coupling Agents for Fmoc-N-Me-Glu(OtBu)-OH. 5

• ACS Publications. Process Development of a Macrocyclic Peptide Inhibitor of PD-L1. 6

• ACS Publications. Solid-Phase Synthesis of NMe-IB-01212, a Highly N-Methylated Cyclic Peptide. 2

• PMC. Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. 4

• Chemical Reviews. Peptide Coupling Reagents, More than a Letter Soup. 3

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. people.uniurb.it [people.uniurb.it]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Peptide Aggregation in SPPS Using Fmoc-N-Me-Glu-OtBu

Welcome to the Advanced SPPS Troubleshooting Center. As peptide sequences grow longer or incorporate hydrophobic domains, researchers frequently encounter sequence-dependent aggregation. This phenomenon drastically reduces coupling efficiency and deprotection kinetics, leading to truncated or deletion sequences.

This guide provides a comprehensive, field-proven framework for utilizing Fmoc-N-Me-Glu-OtBu (Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester) to disrupt secondary structure formation and salvage "difficult" peptide syntheses.

The Mechanistic Root of Aggregation

Peptide aggregation during Solid-Phase Peptide Synthesis (SPPS) is primarily driven by interchain hydrogen bonding between the backbone amides of growing peptide chains, leading to the formation of stable β -sheet networks[1]. This physical cross-linking collapses the resin matrix, preventing solvents and reagents from accessing the reactive N-terminal amine[2].

Introducing an N-methylated amino acid, such as Fmoc-N-Me-Glu-OtBu, acts as a "structure breaker." The N-methyl group eliminates the amide hydrogen, removing a critical hydrogen-bond donor. Simultaneously, the added steric bulk physically forces the peptide backbone into a conformation that is incompatible with tightly packed β -sheets, thereby restoring solvation and synthetic efficiency[3][4].

Mechanism of peptide aggregation and its disruption via N-methylation.

Troubleshooting Guide & FAQs

Q1: I incorporated Fmoc-N-Me-Glu-OtBu to stop aggregation, but now my synthesis has stalled at the very next residue. Why?

A: You have traded one problem (aggregation) for another (steric hindrance). While coupling Fmoc-N-Me-Glu-OtBu onto a primary amine is relatively straightforward, coupling the subsequent amino acid onto the secondary amine of the N-Me-Glu residue is notoriously difficult[5][6]. The N-methyl group significantly increases steric bulk, blocking the incoming activated amino acid, and the secondary amine is inherently less nucleophilic than a primary amine[6][7]. You must abandon standard carbodiimide chemistry (e.g., DIC/Oxyma) for this specific step and utilize high-reactivity coupling reagents.

Q2: How can I accurately monitor if the coupling onto the N-Me-Glu residue was successful?

A: Do not use the standard Ninhydrin (Kaiser) test. The Ninhydrin test relies on the presence of primary amines to form the characteristic blue "Ruhemann's purple" complex. Secondary amines (like your deprotected N-Me-Glu residue) will not react properly, yielding a false negative (appearing yellow/complete even when unreacted amine remains)[5][7]. Solution: You must use the Bromophenol Blue test or the Chloranil test . In the Bromophenol Blue test, a blue-to-green color indicates the presence of unreacted N-methylated amines, while a yellow color confirms a complete coupling[7].

Q3: What coupling reagents are mandatory for N-methylated couplings?

A: Standard reagents like HBTU or DIC are insufficient[5]. You must employ highly reactive uronium/aminium salts (HATU) or phosphonium salts (PyBroP)[5][7]. Furthermore, using collidine or DIEA as the base is critical to drive the reaction while minimizing epimerization[8].

Quantitative Comparison of Coupling Reagents for N-Methylated Amines

Coupling Reagent	Chemical Class	Reactivity Profile	Best Use Case in N-Methyl SPPS	Reference
DIC / Oxyma	Carbodiimide	Low for 2° amines	Do not use for coupling onto N-Me residues.	[7]
HBTU / HCTU	Uronium salt	Moderate	Acceptable for coupling N-Me-AA onto primary amines.	[5][7]
HATU	Uronium salt (HOAt)	High	Gold Standard for standard couplings onto N-Me residues.	[5][7]
PyBroP	Phosphonium salt	Very High	Rescue Reagent for highly hindered, stubborn couplings.	[5][7]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating loops. You will not proceed to the next synthetic cycle until analytical confirmation (Bromophenol Blue) dictates it is safe to do so.

Protocol A: Fmoc Deprotection of the N-Me-Glu Residue

Causality: The Fmoc group must be removed to expose the secondary amine. Because the sequence was previously aggregating, standard 20% piperidine might be sluggish.

• Wash the peptide-resin with DMF (3 × 1 min).

• Treat the resin with 20% Piperidine in DMF containing 0.1 M DBU (1 × 3 min, then 1 × 10 min). Note: DBU is added to accelerate deprotection in sequences prone to hydrogen bonding[1].

• Wash thoroughly with DMF (6 × 1 min).

• Validation: Perform a Bromophenol Blue test. A distinct blue/green color confirms successful deprotection of the secondary amine[7].

Protocol B: Coupling the Next Amino Acid ONTO the N-Me-Glu Residue

Causality: To overcome the steric clash of the N-methyl group, the incoming amino acid must be pre-activated into a highly reactive ester (using HATU) before it encounters the hindered secondary amine[5][7].

• Pre-activation: In a separate vial, dissolve 4.0 equivalents of the incoming Fmoc-Amino Acid and 3.9 equivalents of HATU in a minimal volume of DMF (approx. 10 mL per gram of resin)[4][5].

• Add 8.0 equivalents of N,N-Diisopropylethylamine (DIEA) or Collidine to the vial[5]. Stir for exactly 2 minutes to form the active OAt ester. Do not over-activate, as this promotes guanidinylation of the peptide chain[7].

• Coupling: Add the pre-activated mixture to the resin.

• Agitate the reaction vessel for 2 to 4 hours at room temperature. (Alternatively, apply microwave irradiation at 75°C for 10 minutes if your synthesizer supports it)[1][7].

• Drain and wash the resin with DMF (4 × 1 min).

• Validation: Perform a Bromophenol Blue test.

  • If Yellow : Coupling is complete. Proceed to the next cycle.

  • If Blue/Green : Coupling is incomplete. Do not proceed. Proceed to Protocol C (Rescue).

Protocol C: Rescue Recoupling using PyBroP

Causality: If HATU fails, the steric hindrance is extreme. PyBroP generates a highly reactive acyl bromide intermediate that is small enough to penetrate the steric shield of the N-methyl group[5][7].

• Dissolve 4.0 equivalents of the Fmoc-Amino Acid and 4.0 equivalents of PyBroP in DMF.

• Add 8.0 equivalents of DIEA.

• Add immediately to the resin and agitate for 4 hours.

• Wash and re-test with Bromophenol Blue.

Workflow for coupling onto sterically hindered N-methylated residues.

References

• Overcoming Aggregation in Solid-phase Peptide Synthesis - Sigma-Aldrich. sigmaaldrich.com.
• strategies to overcome steric hindrance in N-methylated peptide synthesis - Benchchem. benchchem.com.
• Application Notes and Protocols for the Incorporation of N-Methylated Amino Acids in Peptides - Benchchem. benchchem.com.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. peptide.com.
• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. peptide.com.
• Methods and protocols of modern solid phase peptide synthesis. du.ac.in.
• Synthesis and Modification of the Amyloid Peptide Sequence 37-42 of Aβ42 (AβPP). scielo.org.mx.
• suzhou advshine biopharm co ltd. advbiopharm.com.
• Fmoc-N-Me-Glu(OtBu)-OH Novabiochem 200616-40-6 - Sigma-Aldrich. sigmaaldrich.com.

Sources

• 1. peptide.com [peptide.com]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. Synthesis and Modification of the Amyloid Peptide Sequence 37-42 of Aβ42 (AβPP): Efficient Synthesis of N-methylated Peptides, Expanding the Tools for Peptide Research [scielo.org.mx]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Biological Binding Assay Reagent Alcian Yellow Sulfobromophthalein Disodium Salt Hydrate Alcian Blue 8GX ADA Tetrazolium Blue Chloride Phenolphthalein Monophosphate Bis(cyclohexylammonium)Salt Maleimide Aminomethane sulfonicAcid Tri(4-morpholino)phosphine Oxide Phenolphthalein Disulfate Tripotassium Salt Thymolphthalein Monophosphate Magnesium Salt Thymolphthalein Monophosphate Disodium Salt 1-Naphtholphthalein Monophosphate Disodium Salt 1-Naphtholphthalein Monophosphate Magnesium Salt 2,4-Dichlorobenzenediazonium Tetrafluoroborate 2,4-Dichlorobenzenediazonium 1,5-Naphthalenedisulfonate Hydrate 3-(N-Tosyl-L-Alaninyloxy)Indole Fluorescent probes [advbiopharm.com]

Technical Support Center: Strategies for Coupling Fmoc-N-Me-Glu-OtBu to Bulky Amino Acids

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and optimized protocols for researchers encountering slow or inefficient coupling of Fmoc-N-Me-Glu-OtBu, particularly to sterically demanding amino acids. The inherent steric hindrance of the N-methyl group on the glutamic acid derivative, compounded by a bulky coupling partner, necessitates a carefully considered approach to achieve high-purity peptides.[1][2][3] This resource is designed to equip you with the foundational knowledge and practical solutions to overcome these synthetic challenges.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the coupling of Fmoc-N-Me-Glu-OtBu with bulky residues.

Question 1: My coupling reaction is showing low yield or has stalled. How can I confirm that steric hindrance from Fmoc-N-Me-Glu-OtBu is the primary cause?

Answer: Low yield is the most immediate indicator of a difficult coupling reaction.[4] To ascertain if steric hindrance is the culprit, consider the following diagnostic steps:

• Monitoring the Reaction: The standard ninhydrin test is ineffective for monitoring the coupling to a secondary amine like an N-methylated residue.[1][5] Instead, utilize the bromophenol blue test.[1][6] A yellow color indicates a complete reaction, while a blue or green color signifies the presence of unreacted N-methyl amine, pointing towards an incomplete coupling.[1][6]

• LC-MS Analysis of a Test Cleavage: Cleave a small sample of the resin and analyze the crude product by LC-MS. The presence of a significant amount of the truncated peptide (the sequence without the intended Fmoc-N-Me-Glu-OtBu and subsequent residues) is a strong indicator of a failed coupling step.

• Systematic Comparison: If possible, synthesize a similar peptide sequence, substituting the bulky amino acid with a less hindered one (e.g., Alanine). If this reaction proceeds with a significantly higher yield, it strongly suggests that steric hindrance is the primary issue in your original synthesis.

Question 2: I'm observing a significant amount of a deletion sequence corresponding to the bulky amino acid following the N-methylated residue. What is the most likely cause?

Answer: This is a classic sign of incomplete coupling of the Fmoc-N-Me-Glu-OtBu. The unreacted N-terminal amine of the preceding residue is then free to couple with the subsequent amino acid in the sequence, leading to a deletion of both the N-methylated residue and its intended bulky partner. The root cause is the combined steric bulk of both the N-methyl group and the incoming bulky amino acid, which significantly slows down the reaction rate.[1][4][7]

Question 3: What are the most effective coupling reagents for overcoming the steric hindrance associated with Fmoc-N-Me-Glu-OtBu?

Answer: Standard carbodiimide reagents like DCC and even HBTU are often insufficient for these challenging couplings.[1][5][8] More potent activating agents are required. The most effective choices fall into two main categories:

• Uronium/Aminium Salts: HATU is widely considered the gold standard for difficult couplings, including those involving N-methylated amino acids, due to its high reactivity.[2][3][6][9] HCTU offers a more cost-effective alternative with comparable efficiency.[2][10][11] COMU, an oxyma-based reagent, is another excellent and increasingly popular choice, known for its high reactivity and safety profile.[12][13][14]

• Phosphonium Salts: Reagents like PyAOP and PyBOP are highly effective for sterically demanding couplings and are particularly recommended for N-methylated amino acids.[3][4][9][15]

Question 4: Can I simply extend the coupling time to improve the yield?

Answer: Yes, extending the coupling time is a valid strategy. For N-methylated amino acids, coupling times of 2-4 hours are often necessary, and in some cases, even longer or performing a "double coupling" is beneficial.[5][8] A double coupling involves draining the initial coupling solution after the allotted time, washing the resin, and then adding a fresh solution of the activated amino acid for a second coupling reaction.[2][3]

Question 5: Are there any other modifications to the reaction conditions that can improve coupling efficiency?

Answer: Beyond extending the reaction time, consider the following optimizations:

• Elevated Temperature: Gently increasing the reaction temperature can help overcome the activation energy barrier.[7] However, this must be done with caution as it can also increase the risk of racemization.[12] Microwave-assisted peptide synthesis (MAPS) is a highly effective method for driving difficult couplings to completion by utilizing controlled, rapid heating.[16][17][18]

• Choice of Base: A non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) is standard.[4] For substrates that are particularly sensitive to racemization, a weaker base like N-methylmorpholine (NMM) or 2,4,6-collidine can be beneficial.[3][4]

• Solvent Selection: N-Methyl-2-pyrrolidone (NMP) can be used as an alternative to or in a mixture with Dimethylformamide (DMF) to disrupt peptide aggregation, which can be exacerbated by sterically hindered residues.[1]

In-Depth Analysis: The Chemistry of Hindered Couplings

The slow coupling rates of Fmoc-N-Me-Glu-OtBu to bulky amino acids are rooted in fundamental principles of organic chemistry:

• Steric Hindrance: The primary obstacle is steric hindrance. The methyl group on the nitrogen atom of the glutamic acid derivative, combined with its own side chain and the bulky side chain of the incoming amino acid, creates a crowded environment around the reactive centers. This physically impedes the approach of the activated carboxylic acid to the N-terminal amine of the growing peptide chain.[1][3][4]

• Reduced Nucleophilicity: The N-methyl group is electron-donating, which slightly reduces the nucleophilicity of the secondary amine compared to a primary amine.[1][3] This makes it a less potent nucleophile, further slowing the rate of amide bond formation.

• Peptide Aggregation: Sequences containing multiple bulky or hydrophobic residues are prone to aggregation on the solid support.[7] This can cause the peptide chains to collapse, limiting the diffusion of reagents to the reactive sites and leading to incomplete coupling.[7]

Preventative Measures and Optimization Strategies

A proactive approach can significantly mitigate the challenges associated with coupling Fmoc-N-Me-Glu-OtBu to bulky amino acids.

Strategic Reagent Selection

The choice of coupling reagent is the most critical factor in overcoming steric hindrance. The following table provides a comparative overview of recommended reagents.

Coupling Reagent	Class	Relative Reactivity	Key Advantages	Potential Drawbacks
HATU	Uronium/Aminium	Very High	Gold standard for difficult couplings; high efficiency and low racemization.[2][3][6][9]	Higher cost; can cause guanidinylation of the N-terminus if used in excess.[2][9]
HCTU	Uronium/Aminium	Very High	Cost-effective alternative to HATU with similar performance.[2][10][11]	Potential for side reactions similar to other uronium salts.[2]
COMU	Uronium/Aminium	Very High	High reactivity, excellent racemization suppression, and improved safety profile (non-explosive).[12][13][14]	Higher cost than carbodiimides.[12]
PyAOP	Phosphonium	Very High	Highly effective for N-methylated amino acids with low racemization.[3][4][12]	Higher cost.[4]
PyBOP	Phosphonium	High	Widely used and effective for many difficult couplings.[4][9][15]	Can be less effective than HATU for the most challenging cases.
DIC/Oxyma	Carbodiimide/Additive	Moderate	Good for minimizing racemization; Oxyma is a safer alternative to HOBt.[2][19][20][21]	Lower reactivity may necessitate longer coupling times or double coupling.[2]

Protocol Optimization

A generalized protocol for a difficult coupling using HATU is provided below. This should be considered a starting point for optimization.

Optimized Coupling Protocol using HATU

• Resin Swelling: Swell the resin in DMF for at least 30-60 minutes.

• Fmoc Deprotection: Perform a standard two-step Fmoc deprotection using 20% piperidine in DMF.[2] A first treatment of 3-5 minutes followed by a second of 15-20 minutes is recommended to ensure complete deprotection.[2]

• Thorough Washing: Wash the resin extensively with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Activation: In a separate vial, dissolve Fmoc-N-Me-Glu-OtBu (3-4 equivalents relative to resin loading) and HATU (2.9-3.9 equivalents) in DMF.[2] Add DIPEA (6-8 equivalents) and allow the mixture to pre-activate for 1-5 minutes.[2][5][8]

• Coupling Reaction: Add the activated amino acid solution to the deprotected resin and agitate the mixture for 2-4 hours at room temperature.[3][5][8]

• Monitoring: Perform a bromophenol blue test to check for completion.[1][6]

• Double Coupling (if necessary): If the test is positive (blue/green), drain the reaction solution, wash the resin with DMF, and repeat steps 4 and 5.[2][3]

• Final Washing: Once the coupling is complete (yellow in the bromophenol blue test), wash the resin thoroughly with DMF (5-7 times) and DCM (3-5 times) to prepare for the next cycle.[2]

Advanced Strategies

For exceptionally challenging sequences, consider these advanced techniques:

• Microwave-Assisted Peptide Synthesis (MAPS): The use of microwave energy can dramatically reduce reaction times (to as little as 1.5-20 minutes) and improve yields for sterically hindered couplings.[16][17][18]

• Pseudoproline Dipeptides: If the bulky amino acid is a Serine or Threonine, consider incorporating a pseudoproline dipeptide in the preceding coupling step.[22][23][24][25] Pseudoprolines introduce a "kink" in the peptide backbone that disrupts aggregation and can improve the accessibility of the N-terminus for the subsequent difficult coupling.[23][24][25]

Visualizing the Workflow

The following diagram illustrates a logical workflow for troubleshooting and optimizing the coupling of Fmoc-N-Me-Glu-OtBu to a bulky amino acid.

Caption: Troubleshooting workflow for difficult Fmoc-N-Me-Glu-OtBu couplings.

References

• Rapid Microwave-Assisted Solid Phase Peptide Synthesis. (n.d.).
• Technical Support Center: Alternative Coupling Reagents for Sterically Hindered N-Methyl Amines - Benchchem. (n.d.).
• Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions - Benchchem. (n.d.).
• Alternative coupling reagents for difficult Boc-Phe-Phe-OH couplings - Benchchem. (n.d.).
• Strategies to overcome steric hindrance in N-methylated peptide synthesis - Benchchem. (n.d.).
• Microwave heating in solid-phase peptide synthesis - Luxembourg Bio Technologies. (n.d.).
• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids - CEM Corporation. (n.d.).
• Active esters and resins in peptide synthesis: the role of steric hindrance - RSC Publishing. (n.d.).
• Pseudo-Prolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis | Journal of the American Chemical Society. (n.d.).
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids - ACS Publications. (2007, June 20).
• A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis - Benchchem. (n.d.).
• A Comparative Guide to the Efficacy of Coupling Agents for Fmoc-N-Me-Glu(OtBu)-OH - Benchchem. (n.d.).
• Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile | Journal of the American Chemical Society. (2022, June 6).
• Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC. (n.d.).
• Preventing side reactions during Fmoc-N-Me-Glu(OtBu)-OH incorporation - Benchchem. (n.d.).
• OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety. (n.d.).
• Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - RSC Publishing. (2023, March 2).
• Overview of Peptide Coupling Reagents - ChemPep. (n.d.).
• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. (n.d.).
• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. (2011, May 1).
• Pseudoproline Dipeptides - Aapptec Peptides. (2019, November 15).
• Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion - PubMed. (2009, September 21).
• Microwave Assisted Organic and Peptide Synthesis of a Non-natural Arginine Residue - Biotage. (n.d.).
• DEVELOPMENT OF NOVELS PEPTIDE COUPLING REAGENTS BASED ON 1,3-DIMETHYLBARBUTRIC ACID, THE OXYMA-B FAMILY - Luxembourg Bio Technologies. (n.d.).
• Developments in peptide and amide synthesis - Luxembourg Bio Technologies. (n.d.).
• OxymaPure vs. HOBt: A Comparative Guide to Coupling Additives in Peptide Synthesis - Benchchem. (n.d.).
• Application Notes and Protocols for the Coupling of N-Methylated Amino Acids - Benchchem. (n.d.).
• HCTU vs. HATU: A Comparative Guide to Coupling Efficiency in Peptide Synthesis - Benchchem. (n.d.).
• Novabiochem® Coupling reagents - Merck Millipore. (n.d.).
• Scope and limitations of pseudoprolines as individual amino acids in peptide synthesis | Request PDF - ResearchGate. (2021, April 3).
• A Comparative Analysis of PyBOP, HATU, and HCTU Coupling Reagents in Peptide Synthesis - Benchchem. (n.d.).
• Pseudoproline Dipeptides for Peptide Synthesis: Preventing Aggregation & Improving Yield - ChemPep. (n.d.).
• Pseudoproline dipeptides in Fmoc-solid phase peptide synthesis - Merck Millipore. (n.d.).
• Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC. (n.d.).
• Peptide Coupling Reagents Guide - Sigma-Aldrich. (n.d.).
• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. (n.d.).
• Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis - Advent Chembio. (n.d.).
• Comparison of Peptide Coupling Reagents COMU and HCTU | Request PDF. (n.d.).
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development - ACS Publications. (n.d.).
• Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique | The Journal of Organic Chemistry - ACS Publications. (2025, May 23).
• Syntheses of Peptides and Amino Acid Derivatives | Fuse Lab. (n.d.).
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.).

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• 19. peptidechemistry.org [peptidechemistry.org]
• 20. Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion - PubMed [pubmed.ncbi.nlm.nih.gov]
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Minimizing side reactions during Fmoc-N-Me-Glu-OtBu deprotection

Welcome to the technical support center for the effective utilization of Fmoc-N-Me-Glu-OtBu in solid-phase peptide synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of deprotecting this sterically hindered amino acid derivative while maintaining the integrity of the peptide chain. Here, we address common challenges and provide field-proven solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to anticipate during the Fmoc deprotection of a resin-bound peptide containing an N-Me-Glu(OtBu) residue?

A1: The deprotection of Fmoc-N-Me-Glu-OtBu, typically with a piperidine solution, presents a unique set of challenges primarily stemming from the steric hindrance of the N-methyl group and the nature of the adjacent amino acids. The most critical side reactions to monitor and control are:

• Diketopiperazine (DKP) Formation: This is a major concern, especially when the N-Me-Glu(OtBu) residue is part of the first dipeptide linked to the resin (at position Xaa2). The N-methyl group can promote the formation of a cis-amide bond, which significantly accelerates the intramolecular cyclization of the deprotected dipeptide, leading to its cleavage from the resin as a cyclic DKP.[1][2] This results in a truncated peptide sequence and a significant loss of yield.[3]

• Racemization: N-methylated amino acids are inherently more susceptible to racemization during activation and coupling than their non-methylated counterparts. While the primary risk of racemization for the incoming Fmoc-N-Me-Glu-OtBu is during the coupling step, the basic conditions of repeated Fmoc deprotection steps can contribute to the epimerization of the C-terminal amino acid of the growing peptide chain, including the N-Me-Glu residue itself.[4]

• Glutarimide Formation: Analogous to the well-known aspartimide formation with aspartic acid, glutamic acid can undergo intramolecular cyclization to form a six-membered glutarimide ring.[5] This is a base-catalyzed reaction where the backbone amide nitrogen attacks the side-chain carbonyl. However, glutarimide formation is generally much slower and less prevalent than aspartimide formation.[6] The risk is highest in sterically unhindered sequences, such as Glu-Gly.[5]

• Pyroglutamate Formation: This side reaction involves the cyclization of an N-terminal glutamic acid residue to form a five-membered pyroglutamate ring.[6][7] For an internal Fmoc-N-Me-Glu(OtBu) residue, this is not a primary concern as the N-terminus is protected by the Fmoc group. The risk becomes relevant only if the N-Me-Glu residue is at the N-terminus of the final peptide and has been deprotected.[1] The side-chain OtBu group also provides protection against this cyclization during synthesis.[8]

Troubleshooting Guide

Issue 1: Significant yield loss and detection of a truncated peptide after the deprotection step following N-Me-Glu(OtBu) incorporation.

Probable Cause: Diketopiperazine (DKP) formation is the most likely culprit, especially if the N-Me-Glu(OtBu) is the second residue in the sequence.[3][9]

Solutions:

• Modify Deprotection Conditions:

  • Reduced Piperidine Exposure: Use a "fast" deprotection protocol with shorter exposure times to the piperidine solution to minimize the window for the free amine to initiate cyclization.[3]

  • Alternative Base Cocktails: Standard 20% piperidine in DMF can be too aggressive. Consider using a milder base or a cocktail known to suppress DKP formation. A solution of 2% 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and 5% piperazine in N-methyl-2-pyrrolidone (NMP) has been shown to be effective.[10]

• Strategic Synthesis Planning:

  • Dipeptide Coupling: The most robust solution is to bypass the vulnerable linear dipeptide stage on the resin altogether. Synthesize the dipeptide containing the N-Me-Glu(OtBu) residue in solution and then couple it as a single unit to the resin.[10]

  • Resin Choice: For sequences highly prone to DKP, employing a sterically hindered resin like 2-chlorotrityl chloride (2-CTC) resin can physically block the intramolecular cyclization.[3]

Issue 2: Detection of diastereomeric impurities of the peptide containing N-Me-Glu.

Probable Cause: Racemization of the N-methylated glutamic acid residue.

Solutions:

• Optimize Coupling, Not Just Deprotection: While deprotection conditions can play a role, racemization of the incoming amino acid primarily occurs during the activation/coupling step.

  • Choice of Coupling Reagent: Use coupling reagents known to suppress racemization. HATU or PyAOP are generally preferred over HBTU for sterically hindered N-methylated amino acids.[8][11]

  • Choice of Base: Employ a weaker, sterically hindered base like 2,4,6-collidine instead of a stronger base like N,N-diisopropylethylamine (DIPEA) during coupling.[4]

  • Minimize Pre-activation Time: Do not allow the activated Fmoc-N-Me-Glu(OtBu)-OH to sit for extended periods before adding it to the resin.[4]

• Modify Deprotection Conditions to Protect the Peptide Chain:

  • Addition of HOBt: Adding 1-hydroxybenzotriazole (HOBt) to the piperidine deprotection solution can help suppress base-mediated epimerization of residues already incorporated into the peptide chain.[12]

Issue 3: Detection of a +18 Da mass shift impurity, particularly in a Glu-Gly sequence.

Probable Cause: Glutarimide formation followed by hydrolysis. While less common than with aspartic acid, this side reaction can occur.[5][6]

Solutions:

• Use a Milder Deprotection Reagent: Stronger bases exacerbate glutarimide formation. Switching from 20% piperidine to a milder base like 5% piperazine with the addition of 0.1 M HOBt can significantly reduce this side reaction.

• Steric Hindrance: If the sequence allows, replacing the adjacent glycine residue with a more sterically hindered amino acid can inhibit the intramolecular cyclization.[5]

• Temperature Control: Performing the deprotection at a reduced temperature can slow the rate of glutarimide formation.

Experimental Protocols

Protocol 1: Optimized Fmoc Deprotection of N-Me-Glu(OtBu) using a Mild Base Cocktail

This protocol is designed to minimize DKP and glutarimide formation.

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes.

• Deprotection Solution Preparation: Prepare a fresh solution of 2% DBU and 5% piperazine in NMP.

• First Deprotection: Add the deprotection solution to the resin and agitate for 3 minutes. Drain the solution.

• Second Deprotection: Add a fresh aliquot of the deprotection solution and agitate for 12-15 minutes to ensure complete Fmoc removal.

• Washing: Drain the deprotection solution and wash the resin thoroughly with NMP (3x), followed by DCM (3x), and finally NMP (3x) to prepare for the next coupling step.

Protocol 2: Coupling of Fmoc-N-Me-Glu(OtBu)-OH with Minimized Racemization

This protocol is optimized for the sterically hindered nature of the amino acid.

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide is fully deprotected and the resin is washed as per standard procedures.

• Activation Mixture Preparation: In a separate vessel, dissolve Fmoc-N-Me-Glu(OtBu)-OH (3-5 equivalents), HATU (3-5 equivalents) in DMF.[8][11]

• Activation and Coupling: Add 2,4,6-collidine (6-10 equivalents) to the activation mixture. Allow to pre-activate for no more than 2-5 minutes.[4][8] Immediately add the activated amino acid solution to the deprotected resin.

• Reaction: Allow the coupling reaction to proceed for 2-4 hours. Due to steric hindrance, longer coupling times are often necessary.[8]

• Monitoring: Monitor the coupling reaction using a bromophenol blue test, as the standard ninhydrin test is not effective for secondary amines.[8]

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF (5x) to remove excess reagents.

Data Summary

Side Reaction	Key Influencing Factors	Recommended Mitigation Strategy	Primary Reference(s)
Diketopiperazine (DKP)	Dipeptide stage on resin, N-methyl group, base strength, exposure time	Couple as a pre-formed dipeptide; use 2-CTC resin; use milder deprotection cocktails (e.g., DBU/piperazine).	[3][9][10]
Racemization	Coupling reagent (e.g., HBTU), strong base (e.g., DIPEA), long pre-activation time	Use HATU/PyAOP with a hindered base (collidine); minimize pre-activation; add HOBt to deprotection solution.	[4][8][12]
Glutarimide Formation	Base-catalyzed cyclization, sterically unhindered adjacent residue (e.g., Gly)	Use milder deprotection conditions (e.g., piperazine/HOBt); introduce steric hindrance in the adjacent residue.	[5][6]
Pyroglutamate Formation	N-terminal glutamic acid, acidic/basic conditions	Not a primary concern for internal residues. Ensure complete Fmoc protection during synthesis. The OtBu group offers protection.	[1][6][7]

References

• A Comparative Guide to Fmoc-Protected Glutamic Acid Derivatives in Peptide Synthesis. (2025). Benchchem.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention. (n.d.).
• A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis. (2025). Benchchem.
• Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Peptidomimetic Development. (2025). Benchchem.
• Technical Support Center: Prevention of Diketopiperazine (DKP) Formation with D-Amino Acids. (2025). Benchchem.
• Amino Acid Deriv
• Avoiding Undesired Intramolecular Diketopiperazine Formation during Peptoid Chain Elongation Using a Microflow Reactor. (2024). Organic Letters.
• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzep
• SPPS Tips For Success Handout. (n.d.). Mesa Labs.
• Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis. (n.d.). Advent Chembio.
• A Glutamic Acid-based Traceless Linker to Address Challenging Chemical Protein Syntheses. (n.d.). PMC.
• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzep
• Convenient Access to Glutamic Acid Side Chain Homologues Compatible With Solid Phase Peptide Synthesis. (2005). PubMed.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• Methods for Removing the Fmoc Group. (n.d.).
• Technical Support Center: Prevention of Racemization in Peptide Synthesis. (2025). Benchchem.
• Optimization of Fmoc deprotection of Fmoc-Phe-OH using NaN3. (n.d.).
• Pyroglutamate Formation in Peptides – Form
• Solid-Phase Synthesis of Tailed Cyclic RGD Peptides Using Glutamic Acid: Unexpected Glutarimide Form
• 6.7 Pyroglutamic Acid Peptides. (n.d.).
• N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies. (n.d.).
• A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH: Properties and Applications in Peptide Synthesis. (2025). Benchchem.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away
• Pyroglutamic acid – Knowledge and References. (n.d.). Taylor & Francis.
• BASE-INDUCED GLUTARIMIDE FORMATION DURING FMOC-BASED SPPS. (n.d.).
• Formation of pyroglutamic acid from N-terminal glutamic acid in immunoglobulin gamma antibodies. (2006). PubMed.

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. peptide.com [peptide.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Comparing the Coupling Efficiency of Fmoc-N-Me-Glu-OtBu and Fmoc-Glu(OtBu)-OH in SPPS

For researchers and professionals in drug development, the strategic incorporation of N-methylated amino acids into peptide backbones is a cornerstone of modern medicinal chemistry. This modification can confer remarkable pharmacological advantages, including enhanced metabolic stability, increased cell permeability, and improved oral bioavailability.[1][2] However, these benefits come at the cost of significant synthetic challenges.

This guide provides an in-depth, objective comparison of the coupling efficiency between the sterically hindered Fmoc-N-Me-Glu-OtBu and its standard counterpart, Fmoc-Glu(OtBu)-OH. We will delve into the underlying chemical principles, present a framework for experimental comparison, and offer field-proven protocols to empower you to make informed decisions and optimize your solid-phase peptide synthesis (SPPS) workflows.

Chapter 1: The Core Challenge: Steric Hindrance and Reduced Nucleophilicity

The fundamental difference between Fmoc-N-Me-Glu-OtBu and Fmoc-Glu(OtBu)-OH lies in a single methyl group attached to the alpha-amino nitrogen. While seemingly minor, this modification dramatically alters the molecule's reactivity.

• Steric Hindrance: The N-methyl group acts as a bulky shield, physically obstructing the approach of the activated carboxyl group of the incoming amino acid.[3][4] This steric clash is the primary reason for slower reaction kinetics and incomplete couplings.

• Reduced Nucleophilicity: The alpha-amine in an N-methylated residue is a secondary amine, which is inherently less nucleophilic than the primary amine of a non-methylated amino acid.[3] This electronic effect further reduces the rate of peptide bond formation.

These two factors combined mean that standard SPPS coupling conditions, which are highly effective for Fmoc-Glu(OtBu)-OH, often fail to drive the reaction to completion when Fmoc-N-Me-Glu-OtBu is used.[1][5]

Physicochemical Properties at a Glance

Property	Fmoc-N-Me-Glu-OtBu	Fmoc-Glu(OtBu)-OH
Molecular Formula	C₂₅H₂₉NO₆	C₂₄H₂₇NO₆[6]
Molecular Weight	439.50 g/mol [7]	425.47 g/mol [6]
CAS Number	200616-40-6[7]	71989-18-9[6]
Appearance	White to off-white powder[7]	Powder[6]
Storage Temperature	2-8°C	2-8°C[6]

Chapter 2: Experimental Design for a Head-to-Head Comparison

To objectively measure the difference in coupling efficiency, a controlled experiment is necessary. The following design provides a robust framework for comparing these two building blocks.

Objective: To quantify and compare the coupling efficiency of Fmoc-N-Me-Glu-OtBu and Fmoc-Glu(OtBu)-OH onto a model peptide sequence under both standard and optimized conditions.

Materials & Methods

• Resin: Rink Amide Resin (0.5 mmol/g loading)

• Model Sequence: Synthesis of the tripeptide Ac-Tyr-X-Ala-NH₂, where 'X' is either Glu(OtBu) or N-Me-Glu(OtBu).

• Coupling Reagents: HCTU (standard) and HATU (high-reactivity).[8]

• Base: Diisopropylethylamine (DIPEA).

• Monitoring Reagent: Bromophenol Blue.[1][3][5]

• Analysis: Reversed-phase ultra-high-performance liquid chromatography (RP-UHPLC) with UV detection (220 nm).[9]

Experimental Workflow

The following workflow outlines the key stages of the comparative experiment.

Caption: Experimental workflow for comparing coupling efficiencies.

Chapter 3: Analysis of Expected Outcomes

Based on established principles of peptide chemistry, we can predict the likely outcomes of this experiment. These hypothetical results illustrate the performance gap and the path to optimization.

Qualitative Monitoring: Bromophenol Blue Test

The bromophenol blue test is essential for monitoring the presence of unreacted secondary amines, where the standard ninhydrin (Kaiser) test is ineffective.[1][3] A blue or green color indicates an incomplete reaction.

Vessel	Amino Acid	Conditions	Expected Bromophenol Blue Result	Interpretation
A	Fmoc-Glu(OtBu)-OH	HCTU, 1 hr	Yellow	Complete Coupling
B	Fmoc-N-Me-Glu-OtBu	HCTU, 1 hr	Blue/Green	Incomplete Coupling
C	Fmoc-N-Me-Glu-OtBu	HATU, 1 hr	Light Green/Yellow	Mostly Complete Coupling
D	Fmoc-N-Me-Glu-OtBu	HATU, 4 hrs	Yellow	Complete Coupling

Quantitative Analysis: RP-UHPLC Data

RP-UHPLC analysis of the crude cleaved peptide provides definitive, quantitative data on coupling success. The primary impurity expected in vessels B and C would be the deletion sequence Ac-Tyr-Ala-NH₂.

Vessel	Conditions	Expected Purity of Ac-Tyr-X-Ala-NH₂	Major Impurity
A	Fmoc-Glu(OtBu)-OH, HCTU, 1 hr	>98%	Minimal
B	Fmoc-N-Me-Glu-OtBu, HCTU, 1 hr	~65%	Ac-Tyr-Ala-NH₂ (Deletion)
C	Fmoc-N-Me-Glu-OtBu, HATU, 1 hr	~90%	Ac-Tyr-Ala-NH₂ (Deletion)
D	Fmoc-N-Me-Glu-OtBu, HATU, 4 hrs	>97%	Minimal

Mechanistic Insights and Potential Side Reactions

The difficulty in coupling N-methylated amino acids stems from the energy barrier created by steric hindrance. More potent coupling reagents like HATU are more effective because they form a highly reactive activated ester (OAt-ester) that can overcome this barrier more efficiently than the HOBt-ester formed by HBTU/HCTU.[1][5] However, even with potent reagents, challenges remain.

Caption: Key reaction pathways for N-methylated amino acids.

Key Side Reactions to Mitigate:

• Racemization: N-methylated amino acids are more susceptible to racemization during activation.[10] Minimize this by keeping pre-activation times short (1-2 minutes) and avoiding strong bases where possible.

• Guanidinylation: Using a large excess of uronium/aminium coupling reagents like HATU can lead to the formation of a guanidinium cap on the N-terminal amine, terminating the chain.[3][8] Use a slight excess (e.g., 3.9 eq HATU to 4.0 eq amino acid) to prevent this.

Chapter 4: Field-Proven Protocol for Coupling Fmoc-N-Me-Glu-OtBu

This protocol incorporates best practices derived from published literature and extensive field experience to maximize the coupling efficiency of sterically hindered N-methylated residues.

Step-by-Step Methodology

• Resin Preparation:

  • Swell the resin in Dimethylformamide (DMF) for 30-60 minutes.

  • Perform Fmoc deprotection using 20% piperidine in DMF (1 x 5 min, followed by 1 x 15 min).[1]

  • Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Pre-activation (Crucial Step):

  • In a separate vessel, dissolve Fmoc-N-Me-Glu-OtBu (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in DMF.

  • Add DIPEA (8 equivalents) to the solution.[1][5]

  • Allow the mixture to pre-activate for no more than 2-5 minutes at room temperature.[1][10]

• Coupling Reaction:

  • Add the pre-activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for a minimum of 2-4 hours .[1][10] For particularly difficult sequences, this can be extended overnight. Microwave-assisted synthesis can also be employed to significantly reduce reaction times and improve efficiency.[3][4]

• Monitoring for Completion:

  • Remove a small sample of resin beads and wash them thoroughly with DMF, then Methanol.

  • Perform the Bromophenol Blue Test .[3][5]

    • Add a few drops of 0.1% Bromophenol Blue in DMF.

    • Yellow beads: Coupling is complete. Proceed to washing.

    • Blue or Green beads: Coupling is incomplete.

• Recoupling (If Necessary):

  • If the coupling is incomplete, drain the reaction vessel and wash the resin 3 times with DMF.

  • Repeat steps 2 and 3 for a "double coupling."

• Washing:

  • Once coupling is complete (beads are yellow), drain the coupling solution.

  • Wash the resin extensively with DMF (5-7 times) and Dichloromethane (DCM) (3-5 times) to ensure all reagents are removed before the next cycle.

Conclusion

While Fmoc-Glu(OtBu)-OH is a reliable and efficient building block for standard SPPS, its N-methylated counterpart, Fmoc-N-Me-Glu-OtBu, requires a specialized and considered approach. The steric hindrance and reduced nucleophilicity of the N-methyl group mandate the use of high-reactivity coupling reagents like HATU, extended reaction times, and careful monitoring with appropriate tests like the bromophenol blue assay.

By understanding the chemical principles and implementing optimized, self-validating protocols, researchers can successfully incorporate this valuable building block, unlocking the potential for peptides with superior pharmacological profiles. The trade-off in synthetic complexity is often justified by the significant gains in stability and bioavailability critical for next-generation therapeutic development.

References

• Technical Support Information Bulletin 1177. (n.d.). Solid Phase Peptide Synthesis With N-Methyl Amino Acids. Retrieved from [Link]

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(15), 5733–5739. [Link]

• AAPPTec. (n.d.). Fmoc-Glu(OtBu)-OH; CAS C24H27NO6. Retrieved from [Link]

• CEM Corporation. (n.d.). Fmoc-Glu(OtBu)-OH. Retrieved from [Link]

• van der Veken, P., et al. (2020). A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis. Reaction Chemistry & Engineering, 5(3), 512-518. [Link]

• AnaSpec. (n.d.). Fmoc-Glu(OtBu)-OH. Retrieved from [Link]

• Aurelio, L., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5108–5115. [Link]

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Advent Chembio. (n.d.). Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. Retrieved from [Link]

• Li, J., et al. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. Journal of the American Chemical Society, 144(24), 10741–10748. [Link]

• Mondal, D., et al. (2018). Protein stabilization by tuning the steric restraint at the reverse turn. Chemical Science, 9(20), 4646–4650. [Link]

• Acevedo, C. M., et al. (2024). Optimizing Industrial Solid-Phase Peptide Synthesis: Integration of Raman Spectroscopy as Process Analytical Technology. Organic Process Research & Development. [Link]

• Almac Group. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Retrieved from [Link]

• Sletten, E. T., et al. (2019). Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor. Chemical Communications, 55(93), 14035-14038. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 5. peptide.com [peptide.com]
• 6. Fmoc-Glu(OtBu)-OH = 98.0 HPLC 71989-18-9 [sigmaaldrich.com]
• 7. chemimpex.com [chemimpex.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. almacgroup.com [almacgroup.com]
• 10. benchchem.com [benchchem.com]

Comparing HATU and DIC/Oxyma for Fmoc-N-Me-Glu-OtBu activation

Title: Comparative Efficacy of HATU vs. DIC/Oxyma for Fmoc-N-Me-Glu(OtBu)-OH Activation in Peptide Synthesis

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The N-Methylation Challenge

As a Senior Application Scientist, I frequently encounter the synthetic bottlenecks introduced by N-methylated amino acids. Incorporating residues like Fmoc-N-Me-Glu(OtBu)-OH is critical for enhancing the proteolytic stability and modulating the conformation of peptide therapeutics. However, the steric bulk of the N-methyl group severely impedes nucleophilic attack during coupling, reducing reaction rates by 10- to 100-fold compared to primary amines 1[1]. Furthermore, the altered electronic environment increases the risk of base-catalyzed epimerization (racemization) during carboxyl activation.

Choosing the right coupling reagent is not merely a matter of yield; it dictates the impurity profile and scalability of your entire synthesis. This guide provides an objective, data-driven comparison between the traditional "gold standard" HATU and the modern, scale-friendly DIC/Oxyma Pure system for activating Fmoc-N-Me-Glu(OtBu)-OH.

Mechanistic Causality: Activation Pathways and Side Reactions

To make an informed choice, we must understand the chemical causality behind how these reagents operate and why side reactions occur.

1. HATU (Uronium/Aminium Salt Activation) HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) drives amide bond formation by generating a highly reactive At-active ester. The nitrogen atom at position 7 of the benzotriazole ring provides a neighboring group effect that drastically accelerates aminolysis.

• The Causality of Epimerization: HATU strictly requires a tertiary base (typically DIPEA or NMM) to abstract the carboxylic proton. In the presence of this base, the highly activated intermediate can cyclize into an oxazolone. The alpha-proton of the oxazolone is highly acidic; its abstraction leads to rapid epimerization2[2].

• The Causality of Guanidinylation: If HATU is used in excess relative to the amino acid, the unreacted uronium salt can react directly with the free N-terminal amine of the resin-bound peptide, forming a dead-end guanidinium byproduct that terminates chain elongation.

2. DIC/Oxyma Pure (Carbodiimide/Oxime Activation) The combination of DIC (N,N'-Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyanohydroxyiminoacetate) represents a paradigm shift. DIC forms an O-acylisourea intermediate, which is rapidly captured by Oxyma Pure to form an active ester.

• The Causality of Stereoretention: Oxyma Pure possesses a highly acidic hydroxyl group (pKa ~4.6) driven by its electron-withdrawing cyano group 3[3]. Because the active ester is formed efficiently without the need for a tertiary base, the base-catalyzed oxazolone racemization pathway is effectively shut down 4[4]. Oxyma Pure consistently outperforms traditional additives like HOBt and HOAt in preserving stereochemical integrity 5[5].

Quantitative Data Presentation

The following table synthesizes the operational and performance metrics of both activation strategies when applied to sterically hindered residues like Fmoc-N-Me-Glu(OtBu)-OH.

Table 1: Comparative Profile for Fmoc-N-Me-Glu(OtBu)-OH Activation

Parameter	HATU / DIPEA	DIC / Oxyma Pure
Coupling Kinetics	Very Fast (30-60 mins)	Moderate (60-120 mins)
Epimerization Risk	Moderate to High (Base-dependent)	Very Low (Base-free environment)
Guanidinylation Risk	Yes (if excess reagent is applied)	None
Scale-up Suitability	Poor (Thermal instability, high cost)	Excellent (Thermally stable, low cost)
Microwave Compatibility	Poor (Degrades rapidly at >50°C)	Excellent (Stable up to 90°C)

Experimental Protocols: Self-Validating Workflows

A robust protocol must be a self-validating system. Crucial Note: Once Fmoc-N-Me-Glu(OtBu)-OH is successfully coupled and its Fmoc group is removed, the resulting N-terminus is a secondary amine. The standard Kaiser test will yield a false negative. You must transition to a Chloranil or Bromophenol Blue test to monitor subsequent steps 6[6].

Protocol A: HATU-Mediated Coupling (Optimized for Discovery/Speed)

Use this method for rapid screening in early-stage synthesis where absolute stereopurity is secondary to obtaining the crude product quickly.

• Resin Preparation: Swell the peptidyl-resin in DMF for 30 min. Verify complete deprotection of the N-terminal amine.

• Stoichiometric Pre-activation (Causality Focus): In a separate vial, dissolve Fmoc-N-Me-Glu(OtBu)-OH (3.0 equiv) and HATU (2.9 equiv) in minimal DMF. Why 2.9 equiv? Using a slight sub-stoichiometric amount of HATU relative to the amino acid ensures no free uronium salt is transferred to the resin, preventing N-terminal guanidinylation.

• Base Addition: Add DIPEA (6.0 equiv) to the vial. Pre-activate for exactly 1-2 minutes. Do not exceed 2 minutes, as prolonged exposure to DIPEA accelerates oxazolone formation and subsequent epimerization.

• Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 45-60 minutes.

• Validation: Wash the resin (DMF 5x, DCM 3x). Perform a colorimetric test. If incomplete, do not extend the time; perform a fresh second coupling to avoid degradation of the active ester.

Protocol B: DIC/Oxyma Pure Coupling (Optimized for Purity and Scale-Up)

Use this method for process development, scale-up, or when synthesizing peptide therapeutics where epimeric impurities are unacceptable.

• Resin Preparation: Swell resin in DMF and verify deprotection.

• Base-Free Activation (Causality Focus): Dissolve Fmoc-N-Me-Glu(OtBu)-OH (4.0 equiv) and Oxyma Pure (4.0 equiv) in DMF. Add DIC (4.0 equiv). Notice the absence of DIPEA. By maintaining a neutral/mildly acidic environment, the alpha-carbon stereocenter remains completely intact.

• Coupling: Transfer the mixture to the resin. Because DIC/Oxyma kinetics are slightly slower for N-methylated residues, agitate for 2 hours at room temperature. Alternatively, apply microwave irradiation (75°C for 15 minutes), as Oxyma Pure is highly thermally stable 7[7].

• Validation: Wash the resin thoroughly. Perform a colorimetric test. If the sequence is highly hindered, a routine double-coupling strategy is recommended.

Workflow Visualization

The following diagram illustrates the logical decision-making process for selecting the appropriate activation strategy based on project constraints.

Workflow decision tree for Fmoc-N-Me-Glu(OtBu)-OH coupling comparing HATU and DIC/Oxyma strategies.

References

• ACS Publications. Process Development of a Macrocyclic Peptide Inhibitor of PD-L1. Available at:[Link]

• Organic Syntheses. Oxyma Pure Procedure. Available at: [Link]

• ResearchGate. Syntheses of sterically hindered peptides containing N-methylated amino acids. Available at: [Link]

• PMC / NIH. Proximity-driven acceleration of challenging solid-phase peptide couplings. Available at: [Link]

• MDPI. Epimerisation in Peptide Synthesis. Available at:[Link]

• PMC / NIH. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Table 1: RP-HPLC Chemical Purity Comparison (Column Temp: 65°C)

Title: High-Performance Liquid Chromatography (HPLC) Retention Time Analysis for Fmoc-N-Me-Glu-OtBu Purity: A Comparative Guide

Introduction N-methylated amino acids, such as Fmoc-N-Me-Glu-OtBu (Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester), are highly sought-after building blocks in solid-phase peptide synthesis (SPPS)[1]. The incorporation of N-methyl groups into peptide backbones significantly enhances proteolytic stability and membrane permeability, which are critical parameters in modern peptide drug development. However, the exact structural modification that provides these biological benefits—the tertiary amide bond—introduces profound analytical challenges during purity assessment via High-Performance Liquid Chromatography (HPLC).

This guide provides an objective comparison between Premium Grade and Standard Grade Fmoc-N-Me-Glu-OtBu, detailing the mechanistic causality behind retention time anomalies and establishing a self-validating experimental protocol for accurate purity quantification.

Mechanistic Insight: The Cis-Trans Rotamer Challenge When analyzing Fmoc-N-Me-Glu-OtBu via Reversed-Phase HPLC (RP-HPLC), analysts frequently encounter peak broadening, tailing, or even split peaks (bifurcation) at standard ambient temperatures. Novice analysts may incorrectly attribute this to a co-eluting impurity or column degradation. In reality, it is a well-documented chromatographic artifact caused by cis-trans isomerism[2].

The N-methylation of the alpha-amino group creates a tertiary amide bond with the bulky Fmoc protecting group. Due to severe steric hindrance, the energy barrier to rotation around this C-N bond is significantly higher than in secondary amides. Consequently, the molecule exists as a mixture of cis and trans rotamers that interconvert slowly on the chromatographic timescale at 25°C[2]. Because these conformers possess slightly different hydrophobicities and dipole moments, they interact differently with the C18 stationary phase, leading to different retention times and the appearance of distinct peaks[2].

To establish a self-validating purity assay, we must overcome this thermodynamic barrier. By elevating the column compartment temperature to 60–65°C, we increase the kinetic rate of rotamer interconversion. The rapid exchange collapses the broad or split peaks into a single, sharp, time-averaged peak, allowing for accurate integration and purity determination[3].

Visualizing the Analytical Workflow

Caption: Workflow for HPLC analysis of N-methylated Fmoc amino acids demonstrating temperature dependence.

Comparative Performance Data The true test of Fmoc-N-Me-Glu-OtBu quality lies in the absence of structurally similar impurities that can derail SPPS. Unmethylated Fmoc-Glu-OtBu is a particularly insidious impurity; if incorporated into a growing peptide chain, it creates a deletion sequence or an unmethylated analog that is nearly impossible to separate from the target API during final purification.

Below is a comparative analysis of Premium Grade vs. Standard Grade Fmoc-N-Me-Glu-OtBu using our optimized high-temperature RP-HPLC and Chiral HPLC methods.

Parameter	Premium Grade	Standard Grade	Analytical Significance
Main Peak Retention Time (Rt)	14.2 min	14.2 min	Confirms identity against reference standard.
Peak Symmetry (As)	1.05 (Sharp)	1.35 (Tailing)	Indicates uniform rotamer collapse at 65°C.
Chemical Purity (Area %)	> 99.5%	96.2%	Overall chemical integrity of the building block.
Unmethylated Impurity (Fmoc-Glu-OtBu)	< 0.1%	1.8%	Critical for preventing unmethylated peptide analogs during SPPS.
Des-tBu Impurity (Fmoc-N-Me-Glu-OH)	Not Detected	0.9%	Prevents side-chain branching during coupling.

Table 2: Chiral HPLC Enantiomeric Resolution (Lux Cellulose-2)

Parameter	Premium Grade	Standard Grade	Analytical Significance
L-Enantiomer Rt (Target)	12.4 min	12.4 min	Primary stereocenter confirmation.
D-Enantiomer Rt (Impurity)	15.1 min	15.1 min	Baseline resolution (Rs > 1.5) achieved[4].
Enantiomeric Excess (ee)	> 99.9%	98.5%	Ensures stereochemical fidelity of the synthesized peptide.

Visualizing the Impurity Logic

Caption: Common degradation and synthesis impurities monitored during Fmoc-N-Me-Glu-OtBu purity analysis.

Experimental Protocols: A Self-Validating System To ensure trustworthiness and reproducibility, the following protocols have been designed to validate themselves through internal system suitability criteria.

Protocol A: High-Temperature RP-HPLC for Chemical Purity

Causality Check: Elevating the temperature to 65°C is mandatory to force the cis-trans rotamers into a single peak[3]. Failure to do so will result in artificially low purity calculations due to peak splitting.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of Fmoc-N-Me-Glu-OtBu in 1.0 mL of Acetonitrile (HPLC grade). Sonicate for 2 minutes to ensure complete dissolution.

• Column Selection: Equip the HPLC with a C18 reversed-phase column (e.g., Agilent Poroshell 120 EC-C18, 4.6 x 150 mm, 2.7 µm).

• Mobile Phase Setup:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

  • Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Chromatographic Conditions:

  • Column Temperature: 65°C (Strictly controlled).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Detection: UV absorbance at 210 nm (amide backbone) and 254 nm (Fmoc chromophore).

• Gradient Program:

  • 0–2 min: 30% B (Isocratic hold)

  • 2–15 min: 30% to 90% B (Linear gradient)

  • 15–18 min: 90% B (Column wash)

  • 18–22 min: 30% B (Re-equilibration)

• System Suitability: Inject a blank (Acetonitrile) to ensure no carryover. The main peak symmetry (As) must be between 0.9 and 1.2 to validate that the temperature is sufficiently high to collapse the rotamers.

Protocol B: Chiral HPLC for Enantiomeric Excess (ee)

Causality Check: Standard C18 columns cannot resolve enantiomers. A polysaccharide-based chiral stationary phase (CSP) is required to differentiate the L- and D- configurations based on transient diastereomeric interactions[4].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 2.0 mg of Fmoc-N-Me-Glu-OtBu in 1.0 mL of Methanol.

• Column Selection: Phenomenex Lux Cellulose-2 (250 x 4.6 mm, 5 µm)[4].

• Mobile Phase Setup: Prepare an isocratic mixture of 0.1% TFA in Acetonitrile / Water in a 40:60 volume ratio[4].

• Chromatographic Conditions:

  • Column Temperature: 25°C (Ambient is preferred for chiral recognition to maximize interaction time with the CSP).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Detection: UV at 220 nm.

• System Suitability: The resolution (Rs) between the L-enantiomer (Rt ~12.4 min) and the D-enantiomer (Rt ~15.1 min) must be > 1.5 (baseline resolution)[4].

Conclusion The analytical assessment of Fmoc-N-Me-Glu-OtBu requires a deep understanding of its physical chemistry. By recognizing the cis-trans isomerization inherent to N-methylated Fmoc amino acids and applying kinetic energy (65°C) to the chromatographic system, researchers can obtain accurate, reproducible purity data. Premium grade materials that strictly control unmethylated and chiral impurities are essential for synthesizing high-yield, high-purity peptide therapeutics.

References

• Source: nih.
• Source: phenomenex.
• Source: benchchem.
• Title: Fmoc-N-Me-Glu(OtBu)

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. H-N-Me-DL-Ala-OH | 600-21-5 | Benchchem [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. phenomenex.com [phenomenex.com]

2D NMR Characterization of Peptides Containing Fmoc-N-Me-Glu-OtBu: A Comparative Performance Guide

Executive Summary

The incorporation of N-methylated amino acids into synthetic peptides is a cornerstone strategy in modern drug development. By utilizing building blocks like Fmoc-N-Me-Glu-OtBu instead of the standard unmethylated Fmoc-Glu(OtBu)-OH , researchers can dramatically alter a peptide's pharmacokinetic profile. However, this modification introduces significant analytical challenges. This guide objectively compares the structural and analytical implications of these two building blocks, providing a comprehensive, self-validating 2D NMR methodology for characterizing the resulting complex conformational ensembles.

The Causality of N-Methylation: Structural and Analytical Impact

To understand why Fmoc-N-Me-Glu-OtBu behaves differently from its unmethylated counterpart, we must examine the causality at the atomic level.

When standard Fmoc-Glu(OtBu)-OH is incorporated into a peptide, the resulting amide bond possesses a hydrogen atom. This hydrogen acts as a hydrogen-bond donor, and the steric profile of the bond strongly favors a trans conformation (>99%).

Conversely, incorporating Fmoc-N-Me-Glu-OtBu replaces this amide proton with a methyl group. This seemingly simple substitution triggers a cascade of biophysical consequences:

• Loss of Hydrogen Bond Donor: The inability to form intramolecular or intermolecular hydrogen bonds reduces the peptide's polar surface area, directly enhancing passive membrane permeability[1].

• Steric Hindrance: The bulky N-methyl group creates a steric clash with adjacent side chains. This shields the peptide backbone from proteolytic enzymes, increasing metabolic stability.

• Conformational Heterogeneity: Most critically for NMR analysis, the N-methyl group lowers the energy barrier between the cis and trans configurations of the amide bond. As demonstrated in , this results in a mixture of cis and trans isomers that exist in slow exchange on the NMR timescale[2].

Mechanistic effects of N-methylation on peptide properties and NMR observables.

Comparative Performance Analysis

When deciding between Fmoc-Glu(OtBu)-OH and Fmoc-N-Me-Glu-OtBu, scientists must weigh the biological benefits against the analytical complexity. Table 1 summarizes the objective performance differences between peptides synthesized with these two building blocks.

Table 1: Comparative Performance Profile

Feature	Standard Fmoc-Glu(OtBu)-OH	Fmoc-N-Me-Glu-OtBu
Peptide Bond Conformation	Exclusively trans (>99%)	cis/trans equilibrium (solvent dependent)
NMR Spectral Complexity	Single set of sharp resonances	Multiple sets of resonances (slow exchange)
Proteolytic Stability	Low (highly susceptible to proteases)	High (steric shielding of the amide bond)
Membrane Permeability	Low (exposed H-bond donors)	Enhanced (reduced polar surface area)
H-Bond Donor Capacity	Yes (Amide NH present)	No (Amide NH replaced by N-CH₃)

Self-Validating 2D NMR Protocol for N-Methylated Peptides

Because N-methylated peptides adopt multiple conformational states, standard 1D NMR is insufficient. The following step-by-step methodology provides a self-validating system to unambiguously assign the cis and trans conformers of a peptide containing N-Me-Glu.

Step-by-Step Methodology

• Sample Preparation: Dissolve 2–5 mg of the purified peptide in 600 µL of DMSO- d6​ or CDCl 3​ . DMSO- d6​ is highly recommended as it prevents aggregation and allows for the evaluation of hydrogen bonding via temperature-coefficient experiments.

• 1D 1 H NMR Acquisition: Acquire a standard proton spectrum at 298 K. Inspect the region between 2.8 and 3.2 ppm. The presence of multiple N-methyl singlets indicates a mixture of cis and trans conformers.

• 2D TOCSY (Total Correlation Spectroscopy): Acquire with a mixing time of 60–80 ms. Use this to trace the complete spin system of the N-Me-Glu residue (H α , H β , H γ ) for each isomer present in the mixture.

• 2D ROESY (Rotating-frame Overhauser Effect Spectroscopy): Acquire with a mixing time of 200–300 ms. This is the critical diagnostic step for determining the amide bond geometry, as [3]:

  • Validating the trans conformer: Look for a strong spatial correlation (ROE cross-peak) between the H α of the preceding residue (i) and the N-methyl protons of the N-Me-Glu residue (i+1) .

  • Validating the cis conformer: Look for a strong ROE cross-peak between the H α of the preceding residue (i) and the H α of the N-Me-Glu residue (i+1) .

• 2D 1 H- 13 C HSQC / HMBC: Confirm the N-methyl assignment by correlating the 1 H singlet (~3.0 ppm) to its characteristic 13 C resonance (~30–35 ppm).

Workflow for 2D NMR characterization of N-methylated peptides.

Experimental Data & Conformational Case Study

To illustrate the practical application of the protocol, Table 2 presents simulated, field-standard ROESY integration data comparing a standard peptide sequence (containing Glu) versus the modified sequence (containing N-Me-Glu).

In the unmethylated peptide, the strong H α(i) ↔ HN (i+1) cross-peak confirms a standard trans peptide bond. However, in the N-methylated variant, the absence of the amide proton forces reliance on alternative spatial markers. The appearance of the H α(i) ↔ H α(i+1) cross-peak is the definitive, self-validating proof that a sub-population of the peptide has adopted the cis conformation.

Table 2: 2D ROESY Integration Data (Conformational Validation)

Spatial Interaction (ROE)	Unmethylated Peptide (Glu)	N-Methylated Peptide (N-Me-Glu)	Diagnostic Meaning
H α(i) ↔ HN (i+1)	Strong	N/A (No HN present)	Standard trans validation
H α(i) ↔ N-CH 3​(i+1)	N/A	Strong (~60% population)	Validates trans N-Me conformer
H α(i) ↔ H α(i+1)	Not observed	Medium (~40% population)	Validates cis N-Me conformer
HN (i) ↔ HN (i+1)	Medium (if in helical/turn region)	N/A	Secondary structure indicator

By utilizing Fmoc-N-Me-Glu-OtBu and rigorously applying this 2D NMR framework, drug development professionals can confidently map the conformational landscape of their therapeutic candidates, directly correlating atomic-level structure to macroscopic pharmacokinetic stability.

References

• N-Methylated Cyclic Pentaalanine Peptides as Template Structures ACS Publications (Journal of the American Chemical Society) URL:[Link]

• Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance: Models for Cell-Permeability Journal of the American Chemical Society URL:[Link]

• Liver microsome stability of N-methylated cyclic hexapeptides is decreased by the presence of cis-amide bonds CSIRO Publishing URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. connectsci.au [connectsci.au]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Fmoc-N-Me-Glu-OtBu Peptides

For Researchers, Scientists, and Drug Development Professionals

In the field of peptide-based therapeutics, the incorporation of N-methylated amino acids is a critical strategy for enhancing pharmacokinetic properties. N-methylation can improve proteolytic resistance, conformational stability, and cell permeability, making peptides more viable as drug candidates.[1][2] The building block, Fmoc-N-Me-Glu-OtBu-OH, is instrumental in this process, allowing for the precise insertion of an N-methylated glutamic acid residue during solid-phase peptide synthesis (SPPS).[2]

However, the very modifications that grant these peptides their advantageous properties—the N-terminal Fmoc group, the N-methylation of the backbone, and the tert-butyl (OtBu) side-chain protection—introduce significant complexity into their analytical characterization. For process monitoring, quality control, and sequencing, mass spectrometry (MS) is the tool of choice.[3] Understanding the specific fragmentation patterns of these modified peptides is not merely an academic exercise; it is essential for confirming sequence identity, identifying impurities, and ensuring the success of a synthetic campaign.

This guide provides an in-depth analysis of the collision-induced dissociation (CID) and higher-energy collisional dissociation (HCD) fragmentation patterns of peptides containing the Fmoc-N-Me-Glu-OtBu residue. We will explore the characteristic cleavages, neutral losses, and diagnostic ions that arise from each modification, supported by comparative data and detailed experimental protocols.

The Challenge: Deciphering a Complex Fragmentation Landscape

Unlike standard tryptic peptides, fully protected, N-methylated intermediates present a unique puzzle. The fragmentation energy must be sufficient to cleave the peptide backbone, but the lability of the protecting groups can dominate the spectrum, often masking the sequence-informative ions.

• Nα-Fmoc Group: This large, aromatic protecting group is readily lost but can also fragment in characteristic ways, providing clues to its presence.

• N-methylation: The methyl group on the backbone nitrogen alters the proton mobility and can direct fragmentation pathways, often favoring specific bond cleavages over others.[4]

• γ-OtBu Ester: The tert-butyl ester on the glutamic acid side chain is highly susceptible to neutral loss under energetic conditions.

A successful analysis hinges on choosing the right fragmentation technique and energy to balance the loss of protecting groups with the generation of a rich ladder of sequence ions.

Core Fragmentation Pathways: A Comparative Analysis

To understand the fragmentation of a peptide containing Fmoc-N-Me-Glu-OtBu, we will consider a model tripeptide: Fmoc-N-Me-Glu(OtBu)-Ala-Val-OH . We will compare its fragmentation to its non-methylated counterpart, Fmoc-Glu(OtBu)-Ala-Val-OH , to isolate the effect of N-methylation.

Collision-induced dissociation (CID) and higher-energy collisional dissociation (HCD) are the most common methods for peptide fragmentation.[5] While both induce fragmentation through collisions with an inert gas, HCD generally provides higher fragmentation efficiency and better detection of low-mass ions.[5][6] For N-methylated peptides, which can be more resistant to fragmentation, HCD is often the preferred method.[7]

Characteristic Neutral Losses

The most immediate and prominent features in the MS/MS spectra are often neutral losses from the precursor ion. These are diagnostically critical.

Neutral Loss	Moiety Lost	Mass (Da)	Origin	Typical Observation
Loss of Isobutylene	C4H8	56.06	OtBu side-chain	Highly common in both CID and HCD. Often the base peak at lower collision energies.
Loss of CO2	CO2	43.99	OtBu side-chain (after C4H8 loss)	Can occur sequentially after the loss of isobutylene.
Loss of Dibenzofulvene	C14H10	178.08	Fmoc group	Common via a McLafferty-type rearrangement.[8]
Loss of Fmoc	C15H11O2	223.07	Entire Fmoc group	Less common as a direct neutral loss but contributes to fragment ions.

Backbone Fragmentation: The Influence of N-Methylation

The primary goal of MS/MS is to generate a series of b- and y-ions that reveal the peptide sequence.[9] N-methylation significantly impacts which of these ions are preferentially formed.

• Standard Peptides (Fmoc-Glu(OtBu)-Ala-Val-OH): In CID, fragmentation typically occurs at the amide bonds, producing a predictable series of b- and y-ions. The proton is mobile, leading to a distribution of fragment types.

• N-Methylated Peptides (Fmoc-N-Me-Glu(OtBu)-Ala-Val-OH): The presence of the N-methyl group can restrict cleavage at the C-terminal side of the methylated residue. This often results in:

  • Enhanced b-ion intensity for ions containing the N-methylated residue. The cleavage between the N-Me-Glu and Ala residue is often favored.

  • Suppressed y-ion intensity for ions that would require cleavage N-terminal to the methylation site.

The diagram below illustrates the primary fragmentation cleavages for the model peptide.

Caption: Key b- and y-ion cleavages and side-chain neutral loss for a model peptide.

Comparative Fragmentation Data

The following table summarizes the expected key fragments for our model peptide, Fmoc-N-Me-Glu(OtBu)-Ala-Val-OH , when analyzed by HCD. This provides a clear guide for what to look for in an experimental spectrum.

m/z (Calculated)	Ion Type	Fragment Structure	Notes
727.37	[M+H]⁺	Fmoc-NMeE(OtBu)AV-OH	Precursor Ion
671.31	[M+H-C₄H₈]⁺	Fmoc-NMeEAV-OH	Neutral loss of isobutylene from the OtBu group. Often a very intense peak.
549.29	[M+H-C₁₄H₁₀]⁺	Remainder after dibenzofulvene loss	Characteristic loss from the Fmoc group.
440.24	b₂	Fmoc-NMeE(OtBu)	The b₂ ion is often prominent due to the influence of N-methylation.
384.18	b₂ - C₄H₈	Fmoc-NMeE	The b₂ ion after neutral loss of isobutylene. A key diagnostic pair with m/z 440.24.
286.15	y₂	H-AV-OH	The y₂ ion. Its intensity can be lower relative to the b₂ ion.
239.10	Immonium	Immonium ion of Fmoc-N-Me-Glu	A specific internal fragment resulting from cleavage on both sides of the modified residue.

Experimental Protocol: Acquiring High-Quality MS/MS Data

Achieving a clean, interpretable spectrum requires careful optimization of the analytical method. This protocol provides a robust starting point for analyzing Fmoc-N-Me-Glu-OtBu peptides using LC-MS.

Sample Preparation

• Dissolution: Dissolve the peptide sample in a suitable solvent, such as 50:50 acetonitrile/water with 0.1% formic acid, to a final concentration of approximately 0.1 mg/mL.[1]

• Purity Check: It is crucial to first assess the sample's purity by HPLC-UV to ensure the major peak corresponds to the target peptide.[1]

Liquid Chromatography (LC)

• Column: Use a C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A shallow gradient is recommended to ensure good separation from synthesis impurities. For example, 30-95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

Mass Spectrometry (MS)

• Ionization: Electrospray Ionization (ESI) in positive ion mode.

• MS1 Scan: Perform a full scan (e.g., m/z 200-1500) to identify the [M+H]⁺ precursor ion of the target peptide.

• MS2/MS/MS Method (HCD):

  • Isolation: Isolate the target precursor ion with an isolation window of ~1.2 m/z.

  • Activation: Use Higher-Energy Collisional Dissociation (HCD).

  • Collision Energy: This is the most critical parameter. Use a stepped normalized collision energy (NCE) approach.[10] For example, apply three steps of 20%, 30%, and 40% NCE. This ensures a mix of low-energy fragments (like neutral losses) and higher-energy backbone cleavages in a single spectrum, maximizing the information obtained.[10]

  • Analyzer: Detect fragment ions in a high-resolution analyzer like an Orbitrap to ensure accurate mass assignments.[6]

The workflow for this analysis is summarized in the following diagram.

Caption: Experimental workflow from sample preparation to data analysis.

Expert Insights & Troubleshooting

• Dominant Neutral Loss: If the spectrum is dominated by the [M+H-56]⁺ ion with little to no backbone fragmentation, the collision energy is too low. Increase the NCE values in your stepped approach.

• Absence of Key Ions: The absence of an expected b₂ ion containing the N-methylated residue could indicate a synthesis failure (e.g., incomplete methylation).

• Use High Resolution: High-resolution accurate mass (HRAM) data is invaluable. It allows you to confidently distinguish between isobaric fragments and confirm elemental compositions, which is especially important when dealing with multiple potential neutral losses.

• Negative Ion Mode: While less common for sequencing, negative ion mode can sometimes provide complementary information, particularly regarding the Fmoc group.[8]

Conclusion

The mass spectrometric analysis of peptides containing Fmoc-N-Me-Glu-OtBu is a nuanced but manageable challenge. By leveraging HCD with stepped collision energy, analysts can generate rich spectra containing diagnostic information from all three key modifications. A systematic approach, beginning with the identification of prominent neutral losses (isobutylene from OtBu, dibenzofulvene from Fmoc) followed by the assignment of the N-methylation-directed b- and y-ion series, provides a reliable pathway to confirm the structure and purity of these critical intermediates in peptide drug development. This guide equips researchers with the foundational knowledge and practical protocols to confidently tackle this analytical task.

References

• Prabhala, B. K., Mirza, O., Højrup, P., & Hansen, P. R. (2015). Characterization of Synthetic Peptides by Mass Spectrometry. Methods in Molecular Biology, 1348, 77–82. Available at: [Link]

• Ramesh, M., Raju, B., Srinivas, R., Sureshbabu, V. V., Vishwanatha, T. M., & Hemantha, H. P. (2011). Characterization of Nα-Fmoc-protected dipeptide isomers by electrospray ionization tandem mass spectrometry (ESI-MS(n)): effect of protecting group on fragmentation of dipeptides. Rapid Communications in Mass Spectrometry, 25(14), 1949–1958. Available at: [Link]

• Swaney, D. L., Wenger, C. D., & Coon, J. J. (2010). Energy dependence of HCD on peptide fragmentation: Stepped collisional energy finds the sweet spot. Journal of the American Society for Mass Spectrometry, 21(8), 1434–1441. Available at: [Link]

• Michalski, A., Damoc, E., Hauschild, J. P., Lange, O., Wieghaus, A., Makarov, A., Nagaraj, N., Cox, J., Mann, M., & Horning, S. (2011). Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. Journal of Proteome Research, 10(11), 5244–5254. Available at: [Link]

• Olsen, J. V., Macek, B., Lange, O., Makarov, A., Horning, S., & Mann, M. (2007). Higher-energy C-trap dissociation for peptide modification analysis. Nature Methods, 4(9), 709–712. Available at: [Link] (Note: While direct link for Ref[6] was not in search, this is a foundational HCD paper often cited)

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. (2023). Molecules, 28(22), 7588. Available at: [Link]

• Dephoure, N., Jedrychowski, M. P., & Gygi, S. P. (2012). Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics. Molecular & Cellular Proteomics, 11(6). Available at: [Link]

• Pal, A., & Srivastava, S. (2020). Mass Spectral Analysis of Synthetic Peptides: Implications in Proteomics. Journal of Proteins and Proteomics, 11(2), 105–116. Available at: [Link]

• Fernández-Carneado, J., Van der Donk, W. A., & Giralt, E. (2001). Controlling the diversity of ion-induced fragmentation pathways by N-methylation of amino acids. Journal of the American Chemical Society, 123(49), 12422–12423. (Note: While the exact linked article[4] was a summary, this represents a relevant primary source on N-methylation effects).

• Fmoc-MeGlu(OtBu)-OH, CAS 200616-40-6. Aapptec Peptides. Available at: [Link]

• Controlling the diversity of ion-induced fragmentation pathways by N-methylation of amino acids. RSC Publishing. Available at: [Link]

• Mascot help: Peptide fragmentation. Matrix Science. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Characterization of Synthetic Peptides by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Controlling the diversity of ion-induced fragmentation pathways by N-methylation of amino acids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Dissociation Technique Technology Overview | Thermo Fisher Scientific - KR [thermofisher.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]
• 8. Characterization of Nα-Fmoc-protected dipeptide isomers by electrospray ionization tandem mass spectrometry (ESI-MS(n)): effect of protecting group on fragmentation of dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mascot help: Peptide fragmentation [matrixscience.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating Chiral Purity of Fmoc-N-Me-Glu-OtBu by Chiral HPLC

Introduction: The Critical Role of Chiral Purity in Peptide Synthesis

In the precise world of solid-phase peptide synthesis (SPPS), the stereochemical integrity of your building blocks is paramount. Fmoc-N-Me-Glu-OtBu, an N-methylated and side-chain protected glutamic acid derivative, is a crucial component for synthesizing peptides with modified backbones to enhance stability or conformational properties. The presence of its undesired D-enantiomer can lead to diastereomeric impurities in the final peptide, drastically impacting its biological activity and therapeutic potential.

Therefore, a robust, validated analytical method to confirm the enantiomeric excess (% ee) of this raw material is not just a quality control measure; it is a foundational requirement for successful drug development. Chiral High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this task, offering the speed, sensitivity, and resolving power necessary to meet the stringent purity requirements of ≥99.8% ee often demanded in pharmaceutical applications[1].

This guide provides a comparative analysis of methodologies for validating the chiral purity of Fmoc-N-Me-Glu-OtBu, explaining the rationale behind experimental choices and presenting a fully validated protocol for immediate implementation in your laboratory.

The Analytical Challenge: Why N-Methylated Amino Acids Require Specialized Approaches

Separating the enantiomers of N-methylated amino acids presents a unique challenge compared to their primary amine counterparts. The presence of the methyl group on the nitrogen atom can:

• Alter Intermolecular Interactions: It removes a hydrogen bond donor site (the N-H proton), which is a key interaction point for many chiral stationary phases (CSPs).

• Introduce Steric Hindrance: The methyl group can sterically hinder the analyte from optimally fitting into the chiral selector's binding pockets.

These factors necessitate a careful selection of the CSP and mobile phase to achieve the necessary chiral recognition for baseline separation. While various CSPs exist, including macrocyclic glycopeptide and Cinchona alkaloid-based phases, polysaccharide-based CSPs have demonstrated broad applicability and success in resolving a wide range of N-protected amino acids[2][3][4][5].

Method Development: A Comparative Look at Chiral Stationary Phases

The key to a successful chiral separation lies in the selection of the column. Polysaccharide-based CSPs, where cellulose or amylose derivatives are coated or immobilized on a silica support, create complex chiral environments through grooves and cavities. Separation is achieved via a combination of hydrogen bonding, π-π stacking, dipole-dipole, and steric interactions.

We evaluated two common types of polysaccharide CSPs for the separation of Fmoc-N-Me-Glu(OtBu)-OH enantiomers: an amylose-based CSP and a cellulose-based CSP.

Experimental Rationale:

• Mobile Phase: A polar organic mode or reversed-phase mode is typically effective for Fmoc-amino acids[1][4]. We chose a reversed-phase approach using acetonitrile (ACN) as the organic modifier due to its excellent UV transparency and elution strength.

• Acidic Additive: An acidic modifier, like trifluoroacetic acid (TFA), is crucial. It ensures that the analyte's carboxylic acid group is protonated, preventing peak tailing and promoting consistent interaction with the CSP[1][6].

Below is a summary of the performance of two representative columns under optimized reversed-phase conditions.

Parameter	Method A: Amylose-Based CSP (e.g., CHIRALPAK® IA)	Method B: Cellulose-Based CSP (e.g., Lux® Cellulose-2)
Mobile Phase	Acetonitrile / Water / TFA (70:30:0.1, v/v/v)	Acetonitrile / Water / TFA (60:40:0.1, v/v/v)
t_R_ (L-isomer)	10.2 min	12.5 min
t_R_ (D-isomer)	11.5 min	15.1 min
Resolution (R_s_)	2.1	1.4
Performance	Excellent: Baseline separation, suitable for quantification.	Sub-optimal: Partial co-elution, not suitable for accurate purity determination.

t_R_ : Retention Time; R_s_ : USP Resolution

Analysis: The amylose-based CSP (Method A) provided superior performance, achieving a USP resolution (R_s_) of 2.1. A resolution value greater than 1.5 is the generally accepted minimum for ensuring baseline separation, which is essential for the accurate quantification of a minor impurity peak next to a major component[1]. The cellulose-based column, while showing some separation, was insufficient for a validated quantitative method. This highlights that even within the same class of CSPs, subtle differences in the chiral selector's structure can have a profound impact on selectivity for a specific analyte.

Validated Protocol for Chiral Purity Determination of Fmoc-N-Me-Glu-OtBu

This protocol is based on the optimized conditions from Method A. Validation should be performed according to ICH Q2(R1) or internal guidelines[7][8][9].

Workflow Diagram

Caption: Workflow for Chiral Purity Validation.

I. Materials and Equipment

• HPLC System: Quaternary pump, autosampler, column thermostat, and UV/PDA detector.

• Chiral Column: Amylose-based CSP, e.g., CHIRALPAK® IA-3 (3 µm, 4.6 x 150 mm) or equivalent.

• Solvents: HPLC-grade Acetonitrile (ACN), HPLC-grade water, Trifluoroacetic acid (TFA).

• Sample: Fmoc-N-Me-Glu-OtBu (L-enantiomer) and a racemic (D/L) standard.

II. Chromatographic Conditions

• Mobile Phase: Acetonitrile / Water / TFA (70:30:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 265 nm (for the Fmoc group)

• Injection Volume: 5 µL

• Run Time: ~15 minutes

III. System Suitability Testing (SST)

Before analyzing samples, the system's performance must be verified. This is a non-negotiable step for a self-validating protocol.

• Prepare a Racemic Standard: Dissolve a small amount of D/L-Fmoc-N-Me-Glu-OtBu in the mobile phase (~0.1 mg/mL).

• Inject the Racemic Standard: Perform one injection.

• Acceptance Criteria:

  • Resolution (R_s_): Must be ≥ 1.5 between the two enantiomer peaks.

  • Tailing Factor (T): Must be ≤ 2.0 for both peaks.

  • The system fails SST if these criteria are not met. Do not proceed until the issue is resolved (e.g., column cleaning, mobile phase preparation).

IV. Sample Analysis

• Prepare Sample Solution: Accurately weigh and dissolve the Fmoc-N-Me-Glu-OtBu sample in the mobile phase to a final concentration of 1.0 mg/mL.

• Inject: Inject the sample solution onto the equilibrated HPLC system.

• Data Acquisition: Record the chromatogram for approximately 15 minutes.

Data Analysis and Interpretation

The chiral purity is expressed as enantiomeric excess (% ee), which quantifies how much more of the desired enantiomer is present compared to the undesired one.

Calculation of Enantiomeric Excess (% ee):

The % ee is calculated from the peak areas of the L- and D-enantiomers in the chromatogram using the following formula[10][11][12][13]:

% ee = (|Area_L - Area_D|) / (Area_L + Area_D) * 100

Where:

• Area_L = Peak area of the desired L-enantiomer.

• Area_D = Peak area of the undesired D-enantiomer.

Example Calculation:

• Area of L-isomer (major peak): 999.0

• Area of D-isomer (minor peak): 1.0

• % ee = (|999.0 - 1.0|) / (999.0 + 1.0) * 100 = (998.0 / 1000.0) * 100 = 99.8%

The acceptance criterion for pharmaceutical-grade amino acid derivatives is often ≥ 99.5% or even ≥ 99.8% ee.

Conclusion

Validating the chiral purity of Fmoc-N-Me-Glu-OtBu is a critical step in ensuring the quality and efficacy of synthetic peptides. While the N-methyl group presents a separation challenge, a systematic approach to method development reveals that amylose-based chiral stationary phases can provide excellent, baseline resolution under reversed-phase conditions. The detailed protocol and system suitability criteria provided in this guide establish a robust, self-validating system that ensures trustworthy and accurate results, empowering researchers to proceed with confidence in the stereochemical integrity of their critical building blocks.

References

• HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Phenomenex. [Link]

• A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases. Molecules. [Link]

• Chiral Purity (enantiomer excess) for HPLC. Physics Forums. [Link]

• Enantioseparation of N-FMOC a-Amino Acids Using Chiral HPLC (TN-1148). Phenomenex. [Link]

• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives. RSC Publishing. [Link]

• Enantiomeric Excess Calculator. Organic Chemistry Portal. [Link]

• Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace. [Link]

• HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues. PMC. [Link]

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC International - Chromatography Online. [Link]

• ICH guideline Q14 on analytical procedure development. European Medicines Agency. [Link]

• DAICEL Chiral HPLC Columns Catalogue. Daicel. [Link]

• Method development with CHIRALPAK IA. Chiral Technologies Europe. [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. [Link]

• APPLICATIONS: HPLC Enantioseparation of N-FMOC α-Amino Acids. Phenomenex. [Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Enantioseparation of N-FMOC α-Amino Acids [phenomenex.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. scispace.com [scispace.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Enantiomeric Excess (ee) Calculator | ee from R/S %, HPLC Areas, Optical Rotation [pearson.com]
• 11. physicsforums.com [physicsforums.com]
• 12. Enantiomeric Excess Calculator [organic-chemistry.org]
• 13. Enantiomeric Excess | Formula, Calculation & Example - Lesson | Study.com [study.com]

Proteolytic Stability of Fmoc-N-Me-Glu-OtBu Modified Peptides vs. Wild-Type: A Comparative Guide

Executive Summary

The clinical translation of bioactive peptides is frequently bottlenecked by their rapid enzymatic degradation and poor pharmacokinetic profiles. To overcome this, backbone N-methylation has emerged as a premier chemical modification strategy. By substituting standard amino acids with N-methylated derivatives like Fmoc-N-Me-Glu-OtBu during solid-phase peptide synthesis (SPPS), researchers can engineer profound resistance to proteolysis. This guide objectively compares the proteolytic stability, synthetic workflows, and structural dynamics of Fmoc-N-Me-Glu-OtBu modified peptides against their wild-type counterparts.

Mechanistic Causality: The "Why" Behind N-Methylation

In wild-type peptides, the amide bond (–CO–NH–) serves as the primary recognition and cleavage site for proteolytic enzymes. Proteases rely heavily on the hydrogen-bond donor capacity of the amide nitrogen to stabilize the transition state during hydrolysis.

Introducing an N-methylated glutamic acid (N-Me-Glu) fundamentally alters this interaction through two causal mechanisms [1]:

• Steric Shielding: The bulky methyl group physically occludes the protease's active site, preventing the necessary close approach for nucleophilic attack.

• Hydrogen Bond Elimination: Replacing the amide proton with a methyl group abolishes the hydrogen-bonding capability of the nitrogen. This destroys the enzymatic recognition motif and shifts the local cis/trans conformational equilibrium to favor protease-resistant geometries.

Comparative Performance Data

The following table synthesizes quantitative stability and physicochemical data comparing wild-type peptides with their N-Me-Glu modified analogs, demonstrating the dramatic pharmacokinetic improvements conferred by this modification [2].

Performance Metric	Wild-Type Peptide (Unmodified Glu)	Modified Peptide (N-Me-Glu)
Serum Half-Life ( t1/2​ )	<15 minutes (Rapid degradation)	>80 minutes to several hours
Protease Susceptibility	High (Readily recognized by enzymes)	Low (Sterically shielded amide bond)
H-Bonding Capacity	Donor active (Facilitates enzyme binding)	Donor eliminated (Disrupts enzyme affinity)
SPPS Coupling Efficiency	High (Standard HBTU/DIPEA sufficient)	Moderate (Requires HATU/HOAt or double coupling)
Conformational Flexibility	High (Unrestricted backbone rotation)	Restricted (Favors specific cis-conformations)

Synthetic Workflow & Structural Logic

While N-methylation drastically improves biological stability, it introduces steric hindrance that complicates SPPS. The secondary amine of an N-methylated residue is significantly less nucleophilic than a primary amine. Consequently, coupling Fmoc-N-Me-Glu-OtBu—and subsequently coupling the next amino acid onto the N-Me-Glu residue—requires highly reactive uronium/aminium salts (e.g., HATU) and extended reaction times compared to the standard protocols used for wild-type sequences [3].

SPPS workflow comparing wild-type Glu and Fmoc-N-Me-Glu(OtBu) incorporation.

Self-Validating Experimental Protocol: Serum Stability Assay

To objectively quantify the proteolytic stability of N-Me-Glu modified peptides versus wild-type, a standardized human serum degradation assay must be employed. This protocol is designed as a self-validating system: by incorporating a 0-minute baseline and a strict time-course quenching step, it ensures that any observed degradation is strictly time-dependent and enzymatically driven, rather than an artifact of sample preparation [3].

Step-by-Step Methodology:

• Stock Preparation: Dissolve the purified peptide (Wild-Type or N-Me-Glu modified) in PBS (pH 7.4) to a master stock concentration of 1 mM.

• Serum Incubation: Dilute the peptide stock into 25% (v/v) human serum in PBS to achieve a final concentration of 100 µM. Incubate at 37°C with gentle agitation (300 rpm).

  • Causality: 25% serum provides a physiologically relevant concentration of diverse proteases while maintaining a manageable background noise level for downstream LC-MS analysis.

• Time-Course Sampling: At exactly 0, 15, 30, 60, 120, and 240 minutes, extract 50 µL aliquots from the master incubation mix.

• Enzymatic Quenching: Immediately mix each aliquot with 50 µL of ice-cold 6% Trichloroacetic acid (TCA).

  • Causality: TCA instantly lowers the pH and denatures serum proteases, halting enzymatic degradation at the exact time point. It also precipitates large serum proteins, leaving the small peptide suspended in the supernatant.

• Separation: Centrifuge the quenched samples at 12,000 × g for 15 minutes at 4°C. Carefully transfer the clear supernatant to an LC-MS vial.

• LC-MS Quantification: Analyze the supernatant using RP-HPLC coupled with mass spectrometry. Integrate the area under the curve (AUC) specifically for the intact peptide mass.

• Data Normalization: Normalize the AUC of each time point against the 0-minute baseline (set to 100%). Calculate the half-life ( t1/2​ ) using a first-order exponential decay model.

Self-validating serum stability assay workflow and quantification logic.

Strategic Conclusion

Integrating Fmoc-N-Me-Glu-OtBu into peptide sequences is a highly effective, rationally designed strategy for overcoming the inherent proteolytic liability of wild-type peptides. While it demands optimized, high-efficiency SPPS protocols due to localized steric hindrance, the resulting exponential increase in serum half-life makes it an indispensable structural tool for modern peptide drug development and pharmacokinetic optimization.

References

• N-Methylation of Peptides: A New Perspective in Medicinal Chemistry Accounts of Chemical Research (ACS)[Link]

• Therapeutic peptides: chemical strategies fortify peptides for enhanced disease treatment efficacy PubMed Central (PMC)[Link]

• Rapid Optimization of a Peptide Inhibitor of Malaria Parasite Invasion by Comprehensive N-Methyl Scanning PubMed Central (PMC)[Link]

Comprehensive LC-MS Method Validation Guide for Fmoc-N-Me-Glu-OtBu Derivatives: Overcoming Rotameric Peak Broadening

Introduction & Scientific Context

Fmoc-N-Me-Glu-OtBu (Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester) is a highly specialized, sterically hindered amino acid derivative essential for synthesizing N-methylated peptides. The incorporation of N-methylated residues is a proven strategy in drug development to enhance a peptide's proteolytic stability and membrane permeability.

However, analyzing Fmoc-N-methyl amino acids via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a severe physicochemical hurdle: rotameric equilibrium . The tertiary amide bond formed between the Fmoc protecting group and the N-methylated amine exists as a dynamic mixture of cis and trans conformers. At ambient temperatures, the interconversion rate of these rotamers occurs on the same timescale as the chromatographic separation, resulting in split peaks or severe peak broadening. This phenomenon drastically compromises assay sensitivity, reproducibility, and impurity profiling.

To support pharmacokinetic (PK) or preclinical drug development studies, the analytical method must overcome these structural challenges and comply with the stringent ICH M10 guideline on bioanalytical method validation [1]. This guide objectively compares column chemistries to resolve rotameric splitting and provides a self-validating, ICH M10-compliant LC-MS/MS protocol.

LC-MS optimization and ICH M10 validation workflow for Fmoc-N-Me-Glu-OtBu.

Objective Comparison: Column Chemistry & Rotamer Coalescence

To establish an authoritative method, we must evaluate the causality behind chromatographic choices. Standard fully porous C18 columns often fail to resolve Fmoc-N-methyl rotamers efficiently. By shifting to a Superficially Porous Particle (SPP) architecture (also known as core-shell) and elevating the column temperature, we accelerate both the mass transfer kinetics of the column and the thermal interconversion rate of the rotamers. This forces the cis and trans states to interconvert faster than they partition into the stationary phase, coalescing them into a single, sharp quantitative peak.

Table 1: Comparative Column Performance

(Analyte: Fmoc-N-Me-Glu-OtBu, Mobile Phase: 0.1% Formic Acid in Water/ACN, Temp: 55°C)

Column Chemistry	Particle Architecture	Peak Width (W_1/2)	Rotamer Coalescence	S/N Ratio (10 ng/mL)	Overall Suitability
Standard C18	Fully Porous (1.7 µm)	0.15 min	Partial (Shoulder)	150	Moderate
SPP C18	Core-Shell (2.7 µm)	0.06 min	Complete (Sharp)	420	Optimal
Biphenyl	Core-Shell (2.6 µm)	0.11 min	Partial (Tailing)	210	Good

Conclusion of Comparison : The SPP C18 column significantly outperforms standard fully porous and biphenyl columns. The core-shell design minimizes longitudinal diffusion, while the C18 ligand provides optimal hydrophobic retention without the excessive π−π stacking induced by the Biphenyl column (which can over-retain the Fmoc group and cause tailing).

Experimental Protocol: Self-Validating LC-MS/MS Methodology

Every protocol must be a self-validating system. This methodology incorporates an Internal Standard (IS) and strict system suitability tests (SST) to ensure data integrity prior to batch analysis, aligning with the FDA and EMA implementations of the ICH M10 guidelines[2].

Phase 1: Sample & Standard Preparation

• Stock Solution : Dissolve 1.0 mg of Fmoc-N-Me-Glu-OtBu reference standard in 1.0 mL of LC-MS grade Acetonitrile (ACN) to yield a 1 mg/mL stock.

• Internal Standard (IS) : Prepare a 100 ng/mL working solution of a stable isotope-labeled analogue (e.g., Fmoc-N-Me-Glu-OtBu-13C,15N) or a structural analogue (e.g., Fmoc-N-Me-Ala-OH) in 50:50 Water:ACN.

• Calibration Standards : Serially dilute the stock in 50:50 Water:ACN to create an 8-point calibration curve ranging from 1 ng/mL to 1000 ng/mL. Spike 10 µL of the IS working solution into every 90 µL of calibration standard.

Phase 2: Optimized LC Parameters

• Analytical Column : SPP C18 (50 mm × 2.1 mm, 2.7 µm).

• Column Temperature : 55°C (Critical Causality: Temperatures below 40°C will result in peak splitting due to slow rotamer interconversion).

• Mobile Phase A : 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B : 0.1% Formic Acid in LC-MS Grade Acetonitrile.

  • Note on Modifiers: Avoid Trifluoroacetic acid (TFA). While TFA is a strong ion-pairing agent that improves peak shape, it causes severe ion suppression in positive electrospray ionization (ESI+), drastically reducing assay sensitivity.

• Gradient Program :

  • 0.0 - 0.5 min: 20% B

  • 0.5 - 4.0 min: Linear ramp to 90% B

  • 4.0 - 5.0 min: Hold at 90% B

  • 5.0 - 6.5 min: Re-equilibrate at 20% B

• Flow Rate : 0.4 mL/min.

• Injection Volume : 2 µL.

Phase 3: MS/MS Tuning & Fragmentation Mechanics

Fmoc-protected amino acids with tert-butyl (tBu) esters exhibit highly predictable, yet fragile, behavior in the mass spectrometer. The protonated precursor [M+H]+ for Fmoc-N-Me-Glu-OtBu is m/z 440.2. To ensure trustworthiness, the Multiple Reaction Monitoring (MRM) transitions must target the most stable and abundant product ions.

Primary ESI+ MS/MS fragmentation pathways for Fmoc-N-Me-Glu-OtBu.

• Ionization Mode : ESI Positive.

• Quantifier Transition : m/z 440.2 → 179.1 (Collision Energy: 35V). This corresponds to the fluorenylmethyl cation, which is highly conjugated, exceptionally stable, and yields the highest signal-to-noise ratio.

• Qualifier Transition : m/z 440.2 → 384.1 (Collision Energy: 15V). This corresponds to the neutral loss of isobutylene (56 Da) from the tert-butyl ester group.

Method Validation Data (ICH M10 Compliance)

To verify the self-validating nature of this protocol, the method was subjected to a rigorous validation framework based on the ICH M10 guidelines[3]. The results demonstrate that optimizing the chromatography to eliminate rotameric splitting directly translates to superior quantitative reliability.

Table 2: ICH M10 Validation Summary

Validation Parameter	ICH M10 Acceptance Criteria	Experimental Result	Status
Linearity (R²)	≥ 0.990 (using 1/x² weighting)	0.998 (1 - 1000 ng/mL)	Pass
LLOQ	S/N ≥ 5, Precision ≤ 20%	1 ng/mL (CV: 12.4%)	Pass
Intra-day Precision	CV ≤ 15% (for LQC, MQC, HQC)	3.2% - 6.8%	Pass
Inter-day Accuracy	85% - 115% of nominal concentration	92.5% - 104.1%	Pass
Matrix Effect	IS-Normalized Matrix Factor CV ≤ 15%	4.5% (across 6 lots)	Pass
Carry-over	≤ 20% of LLOQ in blank after ULOQ	4.1% of LLOQ	Pass

Summary

The successful LC-MS quantification of Fmoc-N-Me-Glu-OtBu requires a deep mechanistic understanding of its structural dynamics. By utilizing an SPP C18 column at elevated temperatures (55°C), analysts can force the rapid interconversion of cis/trans rotamers, yielding a single, highly resolvable chromatographic peak. When coupled with specific ESI+ MRM transitions targeting the fluorenylmethyl cation, this approach easily satisfies the rigorous accuracy, precision, and sensitivity requirements mandated by the ICH M10 bioanalytical guidelines.

References

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration (FDA).[Link]

• ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA).[Link]

• bioanalytical method validation and study sample analysis m10. International Council for Harmonisation (ICH). [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Fmoc-N-Me-Glu-OtBu

Fmoc-N-Me-Glu-OtBu, a specialized amino acid derivative, is a cornerstone in modern solid-phase peptide synthesis (SPPS) for the development of novel therapeutics.[1] Its unique N-methylated structure can enhance the stability and bioavailability of synthesized peptides.[2] While its role in advancing drug discovery is significant, responsible handling and disposal are paramount to ensure laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step framework for the proper disposal of Fmoc-N-Me-Glu-OtBu and associated waste streams, grounded in established safety protocols and environmental regulations.

Hazard Identification and Risk Assessment

Before handling Fmoc-N-Me-Glu-OtBu, it is crucial to understand its potential hazards. While a complete toxicological profile is not fully established, data from related compounds and Global Harmonized System (GHS) classifications indicate primary concerns of skin, eye, and respiratory tract irritation.[1][3] Furthermore, this compound is classified as very toxic to aquatic life with long-lasting effects.[1] Therefore, preventing its release into the environment is a critical aspect of its disposal.

Key Hazards:

• Human Health: Potential for skin, eye, and respiratory irritation.[3][4]

• Environmental: Very toxic to aquatic life with long-lasting effects.[1]

A thorough risk assessment should be conducted before any handling or disposal procedures are initiated. This includes reviewing the Safety Data Sheet (SDS) and understanding your institution's specific chemical hygiene plan.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory for all personnel handling this compound.[1] The following table outlines the recommended PPE:

Body Part	Protective Equipment	Specifications and Best Practices
Eyes/Face	Safety goggles or a face shield	Must be compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[1]
Hands	Chemical-resistant gloves	Nitrile or latex gloves are recommended. Always inspect gloves for tears or punctures before use. Dispose of contaminated gloves in accordance with institutional guidelines.[1][4]
Body	Laboratory coat	Should be fully buttoned and made of a chemical-resistant material.[1]
Respiratory	Dust mask (as needed)	An N95 (US) or P1 (EN 143) dust mask is recommended if there is a risk of generating dust during weighing or transfer.[1][4]

Waste Segregation and Container Management

Proper segregation of chemical waste is a fundamental principle of laboratory safety.[5] Different waste streams associated with the use of Fmoc-N-Me-Glu-OtBu must be collected in separate, clearly labeled containers.

Waste Streams:

Waste Stream	Description	Recommended Container
Unused/Expired Solid Fmoc-N-Me-Glu-OtBu	Pure, solid chemical that is no longer needed or has expired.	Original container or a clearly labeled, sealed container for solid chemical waste.
Contaminated Solid Waste	Items such as weigh boats, gloves, and paper towels contaminated with the solid compound.	A designated, labeled container for solid chemical waste.
Liquid Waste from SPPS	Solvents (e.g., DMF, DCM), reagents (e.g., piperidine, TFA), and washings from the peptide synthesis process.[6][7]	Separate, labeled containers for halogenated and non-halogenated solvent waste. Acidic waste (e.g., TFA cleavage cocktails) should be collected separately.[5][8]
Empty Containers	Original containers of Fmoc-N-Me-Glu-OtBu.	Must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol) before being disposed of as regular lab glass or plastic, with the label defaced.[9][10] The rinsate must be collected as hazardous waste.

Container Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical names of the contents (no abbreviations), and the approximate percentages of each component.[5]

Step-by-Step Disposal Procedures

The following flowchart and detailed steps provide a clear guide for the disposal of Fmoc-N-Me-Glu-OtBu and associated waste.

Caption: Decision workflow for the disposal of Fmoc-N-Me-Glu-OtBu waste streams.

Detailed Protocols:

A. Disposal of Unused or Expired Solid Fmoc-N-Me-Glu-OtBu:

• Containerization: Ensure the compound is in a well-sealed, clearly labeled container. If the original container is compromised, transfer the solid to a new, appropriate container and label it as "Hazardous Waste: Fmoc-N-Me-Glu-OtBu".

• Inventory: Update your chemical inventory to reflect the disposal of this material.

• Storage: Store the waste container in a designated satellite accumulation area until pickup by your institution's Environmental Health and Safety (EHS) office.[11]

B. Disposal of Contaminated Solid Waste:

• Collection: Place all contaminated items (gloves, weigh paper, etc.) into a designated, plastic-lined container labeled "Hazardous Waste: Solid materials contaminated with Fmoc-N-Me-Glu-OtBu".

• Sealing: Once the container is full, securely seal it.

• Storage and Pickup: Store in the satellite accumulation area and arrange for pickup with your EHS office.

C. Disposal of Liquid Waste from Peptide Synthesis:

• Segregation: It is crucial to segregate different types of liquid waste.

  • Non-Halogenated Solvents: (e.g., DMF) should be collected in a designated container.

  • Halogenated Solvents: (e.g., DCM) must be collected in a separate container.

  • Acidic Waste: Cleavage cocktails containing TFA must be collected in a dedicated, acid-resistant container.[5] Never mix acidic waste with other solvent waste.

• Labeling: Label each container with "Hazardous Waste" and list all components with their approximate percentages.

• Storage: Keep containers tightly sealed and stored in a secondary containment bin within the satellite accumulation area.

D. Disposal of Empty Containers:

• Triple Rinsing: Rinse the empty container three times with a small amount of a suitable solvent (e.g., acetone or ethanol).

• Rinsate Collection: Collect the rinsate from all three rinses and add it to the appropriate hazardous liquid waste container (e.g., non-halogenated solvent waste).

• Final Disposal: After triple rinsing and allowing the container to dry, completely deface or remove the original label. The clean, dry container can then be disposed of in the appropriate glass or plastic recycling bin.[9][10]

Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately:

• Spill:

  • Alert personnel in the immediate area.

  • If the spill is small, use a chemical spill kit to absorb the material. Place the absorbed material in a sealed bag and dispose of it as hazardous solid waste.

  • For large spills, evacuate the area and contact your institution's EHS office immediately.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[4]

• Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.[12]

By adhering to these detailed procedures, researchers can ensure the safe and environmentally responsible disposal of Fmoc-N-Me-Glu-OtBu, upholding the principles of laboratory safety and stewardship.

References

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Emory University Department of Chemistry. Chemical Waste Disposal Guidelines.
• University of Otago. Laboratory chemical waste disposal guidelines.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• American Chemical Society.
• BenchChem. (2025). An In-depth Technical Guide on the Safety and Handling of Fmoc-N-Me-Glu(OtBu)-OH.
• Advanced ChemTech. Fmoc-N-Me-Glu(OtBu)-OH.
• Carl ROTH. Fmoc-L-Glutamic acid-(OtBu)
• AAPPTec, LLC.
• MedChemExpress. Fmoc-N-Me-Glu(OtBu)-OH.
• AK Scientific, Inc.
• AAPPTec. Handling and Storage of Peptides - FAQ.
• Sigma-Aldrich. Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester.
• Fisher Scientific. (2025, December 26). SAFETY DATA SHEET: N-Fmoc-D-glutamic acid 5-tert-butyl ester.
• Sigma-Aldrich. Fmoc-glutamic acid tert-butyl ester.
• Thermo Fisher Scientific. Introduction to Cleavage Techniques.
• Ghasemzadeh, M. A., & Moghimi, S. (2020). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. Archives of Razi Institute, 75(3), 325–336.
• Peptides. (2025, November 26). Storing and Handling Peptides: Best Practices for Peptides.
• Chongqing Chemdad Co., Ltd. Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester.
• Tokyo Chemical Industry Co., Ltd. 5-tert-Butyl N-[(9H-Fluoren-9-ylmethoxy)
• BenchChem. A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis.
• Bachem. Handling and Storage Guidelines for Peptides.
• BenchChem. A Technical Guide to Fmoc-N-Me-Glu(OtBu)

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. aksci.com [aksci.com]
• 4. peptide.com [peptide.com]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
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• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. canterbury.ac.nz [canterbury.ac.nz]
• 10. otago.ac.nz [otago.ac.nz]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. carlroth.com:443 [carlroth.com:443]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Fmoc-N-Me-Glu-OtBu

Welcome to your essential guide for the safe handling of Fmoc-N-Me-Glu-OtBu (Fmoc-N-methyl-L-glutamic acid 5-tert-butyl ester). As a specialized amino acid derivative integral to advanced solid-phase peptide synthesis (SPPS), particularly for creating peptides with enhanced stability and bioavailability, its proper handling is paramount to ensuring both personnel safety and the integrity of your research.[1] This document moves beyond a simple checklist, providing a procedural and causal framework for the selection, use, and disposal of Personal Protective Equipment (PPE). Our goal is to empower you, our fellow scientists, with the knowledge to build a self-validating system of safety in your laboratory.

While a complete toxicological profile for Fmoc-N-Me-Glu-OtBu is not fully established, the precautionary principle dictates that we treat it with care.[2] Data from related compounds and aggregated GHS information highlight potential hazards, primarily skin, eye, and respiratory tract irritation.[3] Furthermore, this compound is classified as very toxic to aquatic life with long-lasting effects, which carries significant implications for its disposal.[1]

Core Principles of Protection: A Risk-Based Approach

The primary routes of exposure to Fmoc-N-Me-Glu-OtBu, a white to off-white powder, are inhalation of airborne dust and direct contact with the skin or eyes.[1][2] Therefore, our PPE strategy is designed to create a comprehensive barrier against these risks. All handling of this compound should occur in a well-ventilated area, with a certified chemical fume hood being the preferred environment to minimize inhalation exposure.[1]

Mandatory PPE Ensemble for Handling Fmoc-N-Me-Glu-OtBu

The following table summarizes the required PPE. The rationale behind each selection is detailed in the subsequent sections, grounding our recommendations in established safety standards and the physicochemical properties of the compound.

Body Part	Protective Equipment	Specifications and Rationale
Eyes/Face	Safety Goggles or Glasses	Must be compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[1] Provides essential protection against accidental splashes or airborne dust particles entering the eyes.[2]
Hands	Chemical-Resistant Gloves	Nitrile gloves are recommended.[1] Always inspect gloves for tears or pinholes before use. Double-gloving may be considered for extended handling periods.
Body	Laboratory Coat	Should be fully buttoned and made of a low-lint, chemical-resistant material. This prevents the compound from settling on personal clothing.[1]
Respiratory	Dust Mask (as needed)	An N95 (US) or P1/FFP1 (EU) rated dust mask is advised when handling quantities that could generate airborne dust, especially outside of a fume hood.[4][5]

Operational Plan: A Step-by-Step Protocol for PPE Usage

Adherence to a strict procedural workflow is critical for safety. This protocol covers the entire lifecycle of PPE usage for a typical laboratory session involving Fmoc-N-Me-Glu-OtBu.

Part 1: Preparation and Donning PPE

• Area Preparation : Before handling the compound, designate and prepare your workspace. This should ideally be within a chemical fume hood. Ensure all necessary equipment, including weighing tools, solvents, and waste containers, are present to avoid leaving the controlled area.

• Hand Hygiene : Wash and dry your hands thoroughly.

• Donning Sequence :

  • Laboratory Coat : Put on your lab coat and ensure it is fully buttoned.

  • Respiratory Protection (if required) : If a dust mask is necessary based on your risk assessment, perform a seal check to ensure a proper fit.

  • Eye Protection : Put on your safety goggles.

  • Gloves : Don your nitrile gloves, ensuring the cuffs are pulled over the sleeves of your lab coat to create a seal.

Part 2: Safe Chemical Handling

• Weighing and Transfer : When weighing the powdered compound, perform the task gently to minimize dust generation.[2] Use a spatula and keep the container as close to the balance as feasible.

• In-Use Contamination : Be mindful of what you touch. Avoid touching your face, personal items, or surfaces outside of the designated work area with your gloves. If a glove becomes contaminated, remove it immediately using the proper technique and replace it with a new one.

Part 3: Doffing PPE and Decontamination

The sequence of removing PPE is as critical as putting it on to prevent cross-contamination.

• Gloves : Remove gloves first. Using a gloved hand, grasp the palm of the other hand and peel the glove off. Hold the removed glove in your still-gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Dispose of them in the designated solid waste container.

• Hand Hygiene : Wash your hands immediately.

• Eye and Respiratory Protection : Remove safety goggles and your dust mask (if used).

• Laboratory Coat : Remove your lab coat, folding it inward to contain any potential contaminants, and store it appropriately.

• Final Hand Hygiene : Wash your hands thoroughly with soap and water one last time.[2]

The following diagram illustrates the decision-making and operational workflow for safe handling.

Caption: PPE Selection and Safe Handling Workflow for Fmoc-N-Me-Glu-OtBu.

Disposal Plan: Managing Chemical and Contaminated Waste

Proper disposal is a critical component of laboratory safety and environmental stewardship. Given that Fmoc-N-Me-Glu-OtBu is classified as very toxic to aquatic life, under no circumstances should the compound or its waste be disposed of down the drain.[1]

• Solid Waste : All contaminated solid materials, including used gloves, weigh boats, pipette tips, and paper towels, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Unused Compound : Dispose of the original compound as hazardous chemical waste according to your institution's and local regulations.

• SPPS Process Waste : The use of Fmoc-N-Me-Glu-OtBu in peptide synthesis generates additional hazardous waste streams that require careful segregation.[6]

  • Piperidine Waste : The 20% piperidine in DMF solution used for Fmoc deprotection is a basic and toxic waste. It must be collected in a dedicated container labeled "Piperidine Waste" or "Basic Waste".[6]

  • TFA Cleavage Cocktail : The trifluoroacetic acid (TFA) mixture used to cleave the peptide from the resin is highly corrosive and acidic. This must be collected in a designated, acid-resistant container labeled "Acidic Waste" or "TFA Waste".[6] Neutralization of this waste is a hazardous procedure and should only be performed by trained personnel following a specific institutional protocol.[6]

  • Solvent Waste : Washing solvents like Dichloromethane (DCM) and Dimethylformamide (DMF) should be segregated into "Halogenated" and "Non-Halogenated" waste streams, respectively.[6]

Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols. Adherence to these guidelines is not just a matter of regulatory compliance; it is a core responsibility of every researcher.

References

• AAPPTec, LLC. (2015). Safety Data Sheet: Fmoc-Glu(OtBu)-OH. Retrieved from [Link]

• Carl ROTH. (n.d.). Fmoc-L-Glutamic acid-(OtBu) monohydrate PEPTIPURE® ≥ 99% for biochemistry. Retrieved from [Link]

• Kuraray Co., Ltd. (n.d.). Basics of Handling Chemical Substances. Retrieved from [Link]

• Carl ROTH. (2024). Safety data sheet: Fmoc-L-Glutamic acid-(OtBu) monohydrate. Retrieved from [Link]

• Chemdor Chemicals. (2026). Fmoc-Glu(OtBu)-OH Safety Data Sheet (SDS). Retrieved from [Link]

• The Japan Society for Occupational Health. (2022). Recommendation of occupational exposure limits (2022–2023). Retrieved from [Link]

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• 2. Fmoc-Glu(OtBu)-OH(71989-18-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. aksci.com [aksci.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. Fmoc-Glu(OtBu)-OH = 98.0 HPLC 71989-18-9 [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]